MCC-134

• CAS: 181238-67-5

Core Science & Biosynthesis

MCC-134 Thermocouple DAQ HAT: A Technical Guide

An in-depth technical guide to the MCC-134 Thermocouple DAQ HAT for researchers, scientists, and drug development professionals.

For Researchers, Scientists, and Drug Development Professionals

Introduction

The MCC-134 is a four-channel thermocouple data acquisition (DAQ) Hardware Attached on Top (HAT) for the Raspberry Pi, designed for high-accuracy temperature measurements essential in various research and industrial applications.[1][2][3] This guide provides a comprehensive overview of its technical specifications, features, and operational protocols to enable its effective use in laboratory and drug development settings.

Core Features

The MCC-134 offers a range of features critical for scientific and research applications:

• High Resolution and Accuracy: A 24-bit analog-to-digital converter (ADC) provides high-resolution temperature measurements.[1][4][5][6]

• Multiple Thermocouple Types: It supports J, K, R, S, T, N, E, and B type thermocouples, offering a wide range of temperature measurement capabilities.[1][4][5][6]

• Channel Isolation: The four thermocouple input channels are electrically isolated from the Raspberry Pi, which minimizes noise and protects the host computer.[1][4]

• Cold Junction Compensation (CJC): Onboard high-resolution sensors provide cold junction compensation to improve measurement accuracy.[1][2][4][7]

• Open Thermocouple Detection: The device can detect and report broken or disconnected thermocouples.[1][4][5][6]

• Software Support: A comprehensive open-source software library is available for both Python and C/C++, allowing for easy integration into existing data acquisition and analysis workflows.[1][5]

• Stackable Design: Up to eight MCC DAQ HATs can be stacked onto a single Raspberry Pi, enabling high-channel-count systems.[1][5][6]

Technical Specifications

The following tables summarize the key technical specifications of the MCC-134.

Analog Input

Specification	Value
ADC Resolution	24-bit[1][4][5][6]
Number of Channels	4 differential thermocouple inputs[1][4][5][6]
Input Isolation	500 Vpk withstand between input and Raspberry Pi ground[4]
Differential Input Voltage Range	±78.125 mV[4]
Common Mode Voltage Range	0.8 V max between any CHx+ or – input and any other input[4]
Absolute Maximum Input Voltage	±25 V (power on or off)[4]
Differential Input Impedance	40 MΩ[4]
Input Current	83 nA[4]
Common Mode Rejection (fIN = 50 Hz or 60 Hz)	100 dB[4]
Minimum Update Interval	1 second[1][4][5][6]
Open Thermocouple Detect Response Time	2 seconds[4]
Recommended Warm-up Time	15 minutes[4]

Thermocouple Support and Measurement Ranges

Thermocouple Type	Measurement Range (°C)
J	–210 °C to 1200 °C[4]
K	–270 °C to 1372 °C[4]
R	–50 °C to 1768 °C[4]
S	–50 °C to 1768 °C[4]
T	–270 °C to 400 °C[4]
N	–270 °C to 1300 °C[4]
E	Supported[1][5][6]
B	Supported[1][5][6]

Experimental Protocol: A Step-by-Step Guide

This section outlines a detailed protocol for setting up and performing temperature measurements with the MCC-134.

Hardware Setup

• Install the MCC-134 HAT:

  • Ensure the Raspberry Pi is powered off.

  • Carefully align the 40-pin GPIO connector on the MCC-134 with the corresponding pins on the Raspberry Pi and press down firmly to secure it.

  • If stacking multiple HATs, configure the address jumpers (A0 to A2) on each board to set a unique address. The base HAT should be at address 0 (no jumper).[8]

• Connect Thermocouples:

  • Connect the positive and negative leads of your thermocouples to the screw terminals corresponding to the desired channels (CH0H/CH0L to CH3H/CH3L).[8]

  • Ensure the correct polarity is observed.

• Power On:

  • Connect the power supply to the Raspberry Pi. A status LED on the MCC-134 will illuminate when power is applied.[8]

Software Installation and Configuration

• Install the MCC DAQ HAT Library:

  • Open a terminal on your Raspberry Pi.

  • It is recommended to follow the official installation instructions provided by the manufacturer, which typically involve cloning a repository from GitHub and running an installation script. The library provides support for C, C++, and Python.[1]

• Verify Installation:

  • The manufacturer provides utilities to list and verify the connected DAQ HATs.

Data Acquisition and Logging

The MCC DAQ HAT library includes example programs to help users get started. A common example is a console-based application that reads and displays the value of each thermocouple channel in a timed loop.[3][7] For more advanced applications, datalogger examples are available that acquire data, display it on a strip chart, and log it to a CSV file.[4]

Best Practices for Accurate Measurements

To ensure the highest quality data, consider the following best practices:

• Minimize Processor Load: High CPU usage on the Raspberry Pi can increase its temperature, potentially affecting the cold junction compensation. Running a program that fully loads all four cores can raise the processor temperature above 70°C.[4][8]

• Stable Thermal Environment: Avoid placing the setup near sources of heat or cooling that cycle on and off, as sudden environmental changes can lead to increased errors.[4][8]

• Adequate Airflow: A steady airflow from a fan can help dissipate heat and reduce measurement errors.[1][4]

• Stacking Order: When using multiple HATs, position the MCC-134 farthest from the Raspberry Pi to minimize thermal interference from the Pi's processor.[1][4]

Data Acquisition Workflow

The following diagram illustrates the logical flow of data from the physical measurement to the final logged data.

Caption: Data acquisition workflow from thermocouple to data logging.

Experimental Setup and Logic

The following diagram illustrates the logical connections and decision points in a typical experimental setup.

Caption: Logical flow of a temperature measurement experiment.

References

• 1. idm-instrumentos.es [idm-instrumentos.es]
• 2. youtube.com [youtube.com]
• 3. community.element14.com [community.element14.com]
• 4. files.digilent.com [files.digilent.com]
• 5. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 6. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 7. digikey.com [digikey.com]
• 8. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]

An In-depth Technical Guide to MCC-134 Thermocouple Input Compatibility

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Measurement Computing MCC-134 thermocouple input compatibility, designed for precision temperature measurement in research, scientific, and drug development applications. The document details the device's specifications, supported thermocouple types, and best practices for achieving accurate and reliable data.

Core Specifications

The MCC-134 is a 4-channel, 24-bit resolution thermocouple measurement HAT (Hardware Attached on Top) for Raspberry Pi. It offers isolated inputs to minimize noise and protect the Raspberry Pi in harsh electrical environments.

Feature	Specification
Number of Channels	4 isolated thermocouple inputs[1][2][3][4][5]
A/D Converter Resolution	24-bit[1][2][3][4][5]
Update Interval	1 second (minimum)[1][3][4][5]
Cold Junction Compensation	Three high-resolution CJC sensors[1][2][3]
Open Thermocouple Detection	Supported on all channels[1][2]
Supported APIs	C, C++, Python[1][6]

Thermocouple Compatibility and Accuracy

The MCC-134 supports a wide range of thermocouple types, each with a specific measurement range and accuracy. The type of thermocouple is software-selectable on a per-channel basis.[1][6]

Thermocouple Type	Measurement Range (°C)
J	-210 to 1200
K	-270 to 1372
R	-50 to 1768
S	-50 to 1768
T	-270 to 400
N	-270 to 1300
E	-270 to 1000
B	0 to 1820

Note: The accuracy specifications provided by the manufacturer include polynomial linearization, cold-junction compensation error, and system noise. These values do not account for the inherent error of the thermocouple sensor itself.

Experimental Protocols for Accurate Measurements

Achieving the highest accuracy with the MCC-134 requires adherence to specific experimental best practices. These protocols are designed to minimize environmental and systemic sources of error.

Environmental Control

• Minimize Temperature Transients: Operate the MCC-134 in a stable temperature environment. Avoid placing the device near sources of fluctuating heat or cold, as sudden changes can introduce errors.[1]

• Ensure Steady Airflow: A consistent and gentle airflow across the device can help dissipate heat and reduce measurement errors.[1]

System Configuration

• Reduce Raspberry Pi Processor Load: High processor load on the Raspberry Pi can increase its operating temperature, potentially affecting the accuracy of the cold junction compensation. Running programs that only load a single core can result in a cooler operating temperature compared to fully loading all cores.[1][7]

• Optimal Stacking Placement: When using multiple stacked HATs, position the MCC-134 furthest from the Raspberry Pi. This minimizes the thermal impact of the Raspberry Pi's processor on the MCC-134's sensitive analog circuitry.[1][7]

• Warm-up Time: Allow the device to warm up for a recommended 15 minutes to ensure all components have reached a stable operating temperature.

Software and Data Acquisition

The MCC-134 is supported by an open-source library of commands in C, C++, and Python, available on GitHub.[1][6] These libraries provide the necessary functions to configure the thermocouple type for each channel, read temperature data, and check for open thermocouple conditions.

Example Data Acquisition Workflow (Python):

• Import Library: Import the daqhats library.

• Open Device: Open a connection to the MCC-134 device at its specified address.

• Configure Channel: For each active channel, set the thermocouple type (e.g., 'J', 'K', 'T').

• Read Temperature: In a loop, read the temperature value from each configured channel.

• Error Handling: Implement checks for open thermocouple errors.

• Close Device: Close the connection to the device when measurements are complete.

Visualizing the Measurement Pathway

To understand the flow of information and the critical components involved in a thermocouple measurement with the MCC-134, the following diagrams illustrate the key relationships and processes.

References

• 1. files.digilent.com [files.digilent.com]
• 2. digikey.com [digikey.com]
• 3. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 4. elexp.com [elexp.com]
• 5. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 6. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 7. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]

In-Depth Technical Guide: Core Features of the MCC-134 for High-Precision Temperature Measurement

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the Measurement Computing Corporation (MCC) 134 Thermocouple Measurement DAQ HAT, a device engineered for high-precision temperature monitoring in research, scientific, and drug development applications. Its core features are designed to integrate seamlessly with Raspberry Pi-based systems, offering a versatile and powerful solution for temperature data acquisition.

Core Measurement Capabilities

The MCC-134 is a 4-channel, 24-bit resolution data acquisition HAT specifically designed for thermocouple inputs.[1][2][3][4][5] It provides professional-grade accuracy, making it suitable for applications demanding reliable and precise temperature readings.[2][4][6][7][8] The device supports a wide range of thermocouple types, selectable on a per-channel basis, offering flexibility for various experimental setups.[1][3]

Key Hardware Specifications

A summary of the MCC-134's key hardware specifications is presented in the table below, offering a clear comparison of its capabilities.

Feature	Specification
Number of Channels	4 differential thermocouple inputs[1][3][9]
A/D Converter Resolution	24-bit, Delta-Sigma[1][3]
Update Interval	1 second, minimum[1][3][9]
Input Isolation	500 Vpk withstand (between input and Raspberry Pi ground)[1]
Differential Input Voltage Range	±78.125 mV[1]
Differential Input Impedance	40 MΩ[1]
Input Current	83 nA[1]
Common Mode Rejection Ratio (50/60 Hz)	100 dB[1]
Warm-up Time	15 minutes, minimum[1]

Supported Thermocouples and Measurement Accuracy

The MCC-134 supports a comprehensive range of standard thermocouple types, each with a specified temperature measurement range. The accuracy of these measurements is a critical factor in research applications. The following tables detail the supported thermocouple types and their corresponding measurement ranges and accuracy specifications.

Supported Thermocouple Types and Temperature Ranges

Thermocouple Type	Temperature Range
J	–210 °C to 1200 °C[1][10][11]
K	–270 °C to 1372 °C[1]
R	–50 °C to 1768 °C[1]
S	–50 °C to 1768 °C[1]
T	–270 °C to 400 °C[1][10][11]
N	–270 °C to 1300 °C[1]
E	Not specified in search results
B	Not specified in search results

Thermocouple Measurement Accuracy

Note: The stated accuracy specifications include polynomial linearization, cold-junction compensation error, and system noise. They do not account for the inherent error of the thermocouple itself. It is recommended to consult the thermocouple manufacturer for its specific accuracy.[1]

Thermocouple Type	Temperature Range (°C)	Typical Accuracy (°C)	Maximum Accuracy (°C)
J	-210 to 1200	±0.8	±2.2
K	-270 to 1372	±0.8	±2.2
T	-270 to 400	±0.6	±1.0

Accuracy for other thermocouple types was not available in the provided search results.

Critical Features for Reliable Measurements

To ensure high-quality data, the MCC-134 incorporates several key features:

• Cold-Junction Compensation (CJC): The device is equipped with three high-resolution cold-junction compensation sensors.[2][3][9] This is crucial for accurate thermocouple readings as it compensates for the temperature at the connection terminals. The design utilizes three thermistors placed strategically to accurately track temperature changes at the cold junction.[10]

• Open-Thermocouple Detection (OTD): The MCC-134 can detect broken or disconnected thermocouples on all input channels.[1][2][3] This feature is vital for identifying sensor failures and ensuring data integrity, with a response time of 2 seconds.[1]

• Input Isolation: The thermocouple inputs are electrically isolated from the Raspberry Pi.[10][12] This minimizes noise from the host computer and protects the system from harsh electrical environments.[3]

Experimental Protocol and Workflow

A typical experimental protocol for temperature measurement using the MCC-134 involves hardware setup, software configuration, and data acquisition.

Hardware Setup

• Mount the MCC-134: Securely stack the MCC-134 HAT onto the 40-pin GPIO header of a Raspberry Pi. For multi-HAT configurations, ensure each HAT has a unique address set by the address jumpers.[10]

• Connect Thermocouples: Connect the thermocouple probes to the screw terminals of the desired channels (CH0 to CH3).[10] Ensure correct polarity.

• Power On: Power the Raspberry Pi. A status LED on the MCC-134 will indicate that it is powered.[10]

Software Installation and Configuration

The MCC-134 is supported by an open-source daqhats library for C/C++ and Python, available on GitHub.[1][5]

• Install the Library: Follow the installation instructions provided in the library's documentation to install the necessary software on the Raspberry Pi's Raspbian/Raspberry Pi OS.

• Configure the Channel: Within your data acquisition script, specify the thermocouple type for each channel being used. This is a software-selectable setting.[3]

Data Acquisition

• Initialize the HAT: In your script, initialize the MCC-134 board.

• Read Temperature Data: Use the library functions to read the temperature from the configured channels. The data can be read in a loop for continuous monitoring.

• Data Logging and Analysis: The acquired temperature data can then be logged to a file, displayed in real-time, or used for further analysis as required by the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a typical temperature measurement experiment using the MCC-134.

Experimental workflow for temperature measurement using the MCC-134.

Best Practices for Accurate Measurements

To achieve the highest accuracy with the MCC-134, consider the following recommendations:

• Minimize Processor Load: High CPU load on the Raspberry Pi can increase its temperature, potentially affecting the cold-junction compensation. Running programs that only load a single core can result in a cooler operating temperature.[10]

• Stable Thermal Environment: Avoid placing the setup near sources of heat or cooling that cycle, as sudden environmental temperature changes can introduce errors.[10]

• Steady Airflow: A consistent airflow, such as from a small fan, can help dissipate heat and reduce measurement errors.[10]

• Stacking Position: When using multiple HATs, position the MCC-134 furthest from the Raspberry Pi, which is a significant heat source.[10][11]

• Warm-up Time: Allow the device to warm up for at least 15 minutes before taking critical measurements to ensure thermal stability.[1]

References

• 1. files.digilent.com [files.digilent.com]
• 2. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.com]
• 3. elexp.com [elexp.com]
• 4. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi [circuitspecialists.com]
• 5. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 6. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 7. MCC-134 Thermocouple Measurement DAQ HAT for Raspberry Pi [measurementsystems.co.uk]
• 8. firetaildaq.com.au [firetaildaq.com.au]
• 9. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 10. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 11. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 12. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]

Unveiling the Precision of the MCC-134: A Technical Guide to 24-Bit Thermocouple Measurement

For researchers, scientists, and drug development professionals demanding high-accuracy temperature data, the Measurement Computing Corporation (MCC) 134 DAQ HAT for Raspberry Pi® offers a robust 24-bit resolution solution for thermocouple measurements. This technical guide delves into the core of the MCC-134's capabilities, providing a detailed examination of its specifications, operational protocols for optimal accuracy, and a visualization of its internal data processing pathway.

The MCC-134 is engineered for precise thermal monitoring, integrating a 24-bit Delta-Sigma analog-to-digital converter (ADC) to translate minuscule thermocouple voltage changes into high-resolution digital data.[1] This high bit depth is fundamental to achieving the nuanced temperature measurements critical in sensitive research and development applications. The device supports a wide array of thermocouple types, including J, K, R, S, T, N, E, and B, offering flexibility for diverse experimental setups.[1][2][3][4][5]

Quantitative Specifications

To facilitate a clear understanding of the MCC-134's performance characteristics, the following tables summarize its key electrical and measurement specifications.

Table 1: Core Electrical Specifications

Specification	Value
ADC Type	Delta-Sigma[1]
ADC Resolution	24 bits[1][2][3][4][5]
Number of Channels	4, isolated[2][3][4][5]
Differential Input Voltage Range	±78.125 mV[1]
Common Mode Rejection (50/60 Hz)	100 dB[1]
Input Impedance	40 MΩ[1]
Update Interval	1 second (minimum)[1][2][3][4][5]
Recommended Warm-up Time	15 minutes[1]

Table 2: Thermocouple Measurement Accuracy

The following table details the typical and maximum measurement error, inclusive of linearization, cold-junction compensation (CJC) error, and system noise. It is important to note that these specifications do not account for the inherent error of the thermocouple itself.

Thermocouple Type	Temperature Range (°C)	Typical Error (°C)	Maximum Error (°C)
J	-210 to 1200	±0.5	±1.1
K	-270 to 1372	±0.5	±1.1
R	-50 to 1768	±1.0	±2.5
S	-50 to 1768	±1.0	±2.5
T	-270 to 400	±0.5	±1.0
N	-270 to 1300	±0.6	±1.5
E	-270 to 1000	±0.5	±1.0
B	250 to 1820	±1.0	±2.5

Note: Accuracy specifications are based on a 15-minute warm-up period and a stable thermal environment.[1]

Experimental Protocols for Maximizing Accuracy

To achieve the highest fidelity in temperature measurements, the following protocols, derived from best practices, should be observed.

• Thermal Stability: Operate the MCC-134 in a thermally stable environment. Avoid placing the device near fluctuating heat sources or drafts, as this can introduce errors in the cold-junction compensation.[1]

• Warm-up Period: Allow the device to warm up for a minimum of 15 minutes before taking critical measurements to ensure all components have reached thermal equilibrium.[1]

• Processor Load Management: When in use with a Raspberry Pi, minimize the computational load on the processor. High CPU usage can increase the temperature of the Raspberry Pi, potentially affecting the accuracy of the cold-junction compensation.

• Stacking Configuration: If using multiple HATs, place the MCC-134 furthest from the Raspberry Pi in the stack. This minimizes the thermal influence of the Raspberry Pi on the MCC-134's sensitive analog circuitry.

• Proper Grounding and Shielding: For thermocouples attached to conductive surfaces, ensure the voltage differential between any two thermocouples remains within ±0.8 V.[1] Utilize electrically insulated thermocouples when possible to minimize noise and common-mode voltage issues.

Internal Signal Processing Pathway

The following diagram illustrates the logical flow of the signal from the thermocouple input to the final digital temperature reading. This visualization provides insight into the key stages of data acquisition and processing within the MCC-134.

MCC-134 Signal Processing Workflow

Conclusion

The MCC-134 provides a high-resolution, 24-bit data acquisition solution specifically tailored for thermocouple-based temperature measurements. By understanding its core specifications and adhering to the outlined experimental protocols, researchers and professionals can leverage this tool to capture highly accurate and reliable thermal data. The integration of a high-resolution ADC, robust isolation, and dedicated cold-junction compensation, all manageable through a comprehensive software library, makes the MCC-134 a powerful component in any modern data acquisition system built upon the Raspberry Pi platform.

References

• 1. files.digilent.com [files.digilent.com]
• 2. digivn.com [digivn.com]
• 3. jensentools.com [jensentools.com]
• 4. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 5. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]

MCC-134 DAQ HAT for Raspberry Pi: A Technical Guide for Researchers

For researchers and scientists leveraging the Raspberry Pi platform for data acquisition, the Measurement Computing Corporation (MCC) 134 DAQ HAT offers a specialized and robust solution for thermocouple-based temperature measurements. This technical guide provides an in-depth overview of the MCC-134, its core functionalities, and its application in research and development, particularly within the pharmaceutical and life sciences sectors.

Core Functionality and Architecture

The MCC-134 is a Hardware Attached on Top (HAT) module designed to seamlessly integrate with any Raspberry Pi model featuring a 40-pin GPIO connector.[1][2] At its core, the device is a 4-channel, 24-bit analog-to-digital converter (ADC) specifically engineered for thermocouple inputs.[1][3][4] This high resolution ensures precise and accurate temperature readings, a critical requirement for many scientific experiments.

A key feature of the MCC-134 is its support for a wide range of thermocouple types, including J, K, R, S, T, N, E, and B.[3][5][6] The thermocouple type is software-selectable on a per-channel basis, offering significant flexibility for experiments with diverse temperature sensing needs.[1][3][7][8][9] To ensure measurement integrity, the thermocouple inputs are electrically isolated from the Raspberry Pi, minimizing noise and protecting the host computer from harsh electrical environments.[1][4]

The HAT incorporates three high-resolution cold-junction compensation (CJC) sensors, which are essential for accurate thermocouple readings.[1] Furthermore, it features open-thermocouple detection (OTD) to alert users to broken or disconnected probes.[1][3][5][7][8]

For expanded channel counts, up to eight MCC DAQ HATs, including the MCC-134 and other models, can be stacked onto a single Raspberry Pi.[1][2][3][5][6][7][8][9]

Technical Specifications

The following tables summarize the key quantitative specifications of the MCC-134 DAQ HAT, providing a clear reference for experimental design and integration.

Analog Input

Specification	Value
Number of Channels	4 differential thermocouple inputs[1][3][5][6][7][9]
ADC Resolution	24-bit[1][3][4][5][6][7][8][9]
Supported Thermocouple Types	J, K, R, S, T, N, E, B[3][5][6][10]
Update Interval	1 second, minimum[1][3][6]
Isolation	Thermocouple inputs are electrically isolated from the Raspberry Pi[1][4]

Power Consumption

Specification	Typical	Maximum
5 V Supply Current	16 mA	24 mA
3.3 V Supply Current	1 mA	5 mA
(Source: MCC-134 Datasheet)

Environmental

Specification	Value
Operating Temperature	0 °C to 55 °C
Storage Temperature	-40 °C to 85 °C
Relative Humidity	0% to 90% non-condensing
(Source: MCC-134 Datasheet)

Mechanical

Specification	Value
Dimensions (L × W × H)	65 × 56.5 × 12 mm
(Source: MCC-134 Datasheet)

Experimental Protocol: A General Methodology

While specific experimental protocols will vary based on the research application, a general methodology for utilizing the MCC-134 in a laboratory setting is outlined below. This protocol assumes a basic familiarity with the Raspberry Pi operating system and Python programming.

Objective: To monitor and record temperature data from four thermocouple probes using the MCC-134 DAQ HAT.

Materials:

• Raspberry Pi (any model with a 40-pin GPIO header)

• MCC-134 DAQ HAT

• Thermocouples (of a supported type)

• Power supply for the Raspberry Pi

• MicroSD card with Raspberry Pi OS installed

Procedure:

• Hardware Setup:

  • Ensure the Raspberry Pi is powered off.

  • Carefully align and press the MCC-134 onto the Raspberry Pi's GPIO header.

  • If stacking multiple HATs, configure the address jumpers on each board according to the manufacturer's documentation.

  • Connect the thermocouple probes to the screw terminals on the MCC-134.

• Software Installation:

  • Power on the Raspberry Pi.

  • Open a terminal window.

  • Install the MCC DAQ HAT Library from GitHub by following the instructions provided in the repository. This library provides the necessary C/C++ and Python APIs to communicate with the HAT.[1][3]

• Data Acquisition Scripting (Python Example):

  • The provided daqhats Python library simplifies data acquisition.

  • A simple script would involve importing the necessary libraries, selecting the appropriate HAT address, configuring each channel with the correct thermocouple type, and then entering a loop to read and record the temperature data.

  • The library includes example programs that can be used as a starting point.[1][3][5]

• Data Logging and Analysis:

  • The acquired temperature data can be written to a CSV file for easy import into data analysis software.

  • Real-time plotting of the data can be achieved using Python libraries such as Matplotlib.

  • For long-term experiments, it is advisable to implement error handling and data validation within the acquisition script.

Visualizing Workflows and Decision Processes

To further aid in the understanding and implementation of the MCC-134, the following diagrams, generated using the DOT language, illustrate key workflows and logical relationships.

A generalized experimental workflow for temperature monitoring using the MCC-134.

References

• 1. files.digilent.com [files.digilent.com]
• 2. jensentools.com [jensentools.com]
• 3. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 4. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 5. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 6. Access to this page has been denied. [mouser.ee]
• 7. elexp.com [elexp.com]
• 8. firetaildaq.com.au [firetaildaq.com.au]
• 9. testequipment.co.nz [testequipment.co.nz]
• 10. elmark.com.pl [elmark.com.pl]

An In-depth Technical Guide to the Open Thermocouple Detection Feature of the MCC-134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the open thermocouple detection (OTD) feature of the Measurement Computing Corporation (MCC) 134 thermocouple measurement HAT for Raspberry Pi. This document details the operational principles, software integration, and experimental verification of this critical feature, enabling users in research and development to ensure data integrity in their temperature measurement applications.

Introduction to Open Thermocouple Detection

In temperature-critical applications, such as those found in pharmaceutical manufacturing, chemical research, and biological sciences, the integrity of temperature measurements is paramount. A disconnected or broken thermocouple can lead to erroneous data, potentially compromising experimental results or manufacturing batches. The MCC-134 is equipped with an open thermocouple detection feature on all its input channels to mitigate this risk by actively monitoring the connection status of the thermocouples.[1][2][3][4][5]

Core Principles of Operation

While the specific proprietary circuit design for open thermocouple detection in the MCC-134 is not publicly detailed, the underlying principle in most thermocouple input devices involves the use of a small bias current or pull-up/pull-down resistors. This circuitry gently pulls the input voltage to a known state when the thermocouple is disconnected.

When a thermocouple is properly connected, its low impedance allows it to overcome this small bias, and the analog-to-digital converter (ADC) reads the thermoelectric voltage. However, if the thermocouple breaks or is disconnected, the high-impedance input is pulled towards the supply rail or ground. This results in a voltage reading that is outside the normal operating range for any thermocouple type. The MCC-134's firmware detects this out-of-range condition and flags it as an open thermocouple.

Quantitative Specifications

The performance of the open thermocouple detection feature can be summarized by the following key parameter:

Parameter	Value	Unit
Open Thermocouple Detect Response Time	2	seconds

This response time indicates the duration it takes for the MCC-134 to report an open thermocouple condition after it occurs.

Signaling Pathway and Software Integration

The open thermocouple status is communicated from the MCC-134 hardware to the user application via the MCC DAQ HAT Library.[6] The library provides a straightforward mechanism to identify an open circuit condition.

When a temperature reading is requested from a channel with a disconnected thermocouple, the mcc134_tc_read function (in C) or the mcc134.tc_read method (in Python) will return a predefined constant, OPEN_TC_VALUE.[7][8]

The logical flow of this process can be visualized as follows:

OTD Signaling Pathway from Hardware to Software.

Experimental Protocol for Verification

This section provides a detailed methodology for experimentally verifying the open thermocouple detection feature of the MCC-134.

Objective

To confirm that the MCC-134 and the MCC DAQ HAT Library correctly identify and report a disconnected thermocouple.

Materials

• Raspberry Pi (any model with a 40-pin GPIO header)

• MCC-134 DAQ HAT

• A thermocouple of any supported type (e.g., K-type)

• A computer with SSH access to the Raspberry Pi or a connected monitor, keyboard, and mouse.

• MCC DAQ HAT Library installed on the Raspberry Pi.

Procedure

• Hardware Setup:

  • Properly stack the MCC-134 onto the Raspberry Pi's GPIO header.

  • Connect the thermocouple to one of the input channels (e.g., Channel 0).

  • Power on the Raspberry Pi.

• Software Setup:

  • Open a terminal on the Raspberry Pi.

  • Create a new Python script (e.g., otd_test.py) and paste the following code into it. This script will continuously read the temperature from a specified channel and check for the open thermocouple value.

• Execution and Observation:

  • Run the script from the terminal: python3 otd_test.py

  • Phase 1 (Connected): With the thermocouple correctly connected, observe the terminal output. It should display continuous temperature readings from the specified channel.

  • Phase 2 (Disconnected): While the script is running, carefully disconnect one of the thermocouple wires from the screw terminal.

  • Phase 3 (Observation): Observe the terminal output. Within approximately two seconds, the output should change to "Channel X: Open Thermocouple Detected".

  • Phase 4 (Reconnected): Reconnect the thermocouple wire. The output should return to displaying temperature readings.

Expected Results

Condition	tc_read() Return Value	Console Output
Thermocouple Connected	A floating-point temperature value (e.g., 25.34)	Channel 0: 25.34 C
Thermocouple Disconnected	-9999.0 (OPEN_TC_VALUE)	Channel 0: Open Thermocouple Detected

The experimental workflow is illustrated in the following diagram:

Workflow for the experimental verification of OTD.

Conclusion

The open thermocouple detection feature of the MCC-134 is a robust and essential tool for ensuring the reliability of temperature data in scientific and industrial applications. By understanding its operational principles and leveraging the MCC DAQ HAT Library, researchers and engineers can build more resilient and trustworthy data acquisition systems. The provided experimental protocol offers a clear and straightforward method for verifying this functionality, contributing to good laboratory and manufacturing practices.

References

• 1. files.digilent.com [files.digilent.com]
• 2. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 3. digikey.be [digikey.be]
• 4. elexp.com [elexp.com]
• 5. directindustry.com [directindustry.com]
• 6. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 7. C Library Reference — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 8. mccdaq.github.io [mccdaq.github.io]

A Researcher's Guide to Multi-Channel Temperature Logging with the MCC-134

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Measurement Computing MCC-134, a four-channel thermocouple HAT (Hardware Attached on Top) for Raspberry Pi. It is designed for researchers, scientists, and drug development professionals who require accurate and reliable multi-channel temperature logging for their experiments and processes. This document details the technical specifications, offers a step-by-step experimental protocol for setting up a temperature monitoring system, and provides visualizations to aid in understanding the workflow and setup.

Core Technical Specifications

The MCC-134 is a versatile and high-precision instrument suitable for a wide range of scientific applications, from monitoring cell culture incubators to performing stability testing of pharmaceutical compounds.[1][2] Its key features include four isolated thermocouple inputs, a 24-bit A/D converter, and support for a variety of thermocouple types.[1][3][4]

Feature	Specification
Number of Channels	4 isolated thermocouple inputs[1][3][4]
ADC Resolution	24-bit[1][3][4]
Thermocouple Types	J, K, R, S, T, N, E, and B (software selectable per channel)[1][3]
Update Interval	1 second, minimum[1][3][4]
Cold Junction Compensation	Yes, with three high-resolution sensors[3]
Open Thermocouple Detection	Yes[3]
Raspberry Pi Compatibility	All models with a 40-pin GPIO connector[3]
Software Support	Open-source libraries for C/C++ and Python[1]
Stackability	Up to eight MCC DAQ HATs can be stacked on a single Raspberry Pi[3]

Experimental Protocols: Multi-Channel Temperature Monitoring

This section outlines a detailed methodology for setting up and conducting a multi-channel temperature logging experiment using the MCC-134. This protocol is designed to be adaptable for various research applications, such as monitoring the temperature stability of laboratory incubators, refrigerators, or during chemical reactions.

System Assembly

The initial step involves the physical assembly of the data acquisition system.

Hardware Assembly Workflow

Methodology:

• Prepare the Raspberry Pi: Ensure the Raspberry Pi is powered off. If this is the first time using the Raspberry Pi, install the Raspberry Pi OS.

• Mount the MCC-134: Carefully align the 40-pin GPIO header on the MCC-134 with the corresponding pins on the Raspberry Pi and press down firmly to secure it.

• Connect Thermocouples: Connect your chosen thermocouples to the screw terminals on the MCC-134. Each channel has a high (+) and low (-) terminal. Ensure the polarity is correct.

• Power Up: Connect the power supply to the Raspberry Pi to boot the system.

Software Installation and Configuration

With the hardware assembled, the next step is to install the necessary software to communicate with the MCC-134.

Methodology:

• Open a Terminal: Access the command line of your Raspberry Pi.

• Install the MCC DAQ HAT Library: Follow the official documentation to download and install the C/C++ and Python libraries from GitHub. This library provides the necessary functions to interact with the MCC-134.

• Enable I2C and SPI Interfaces: Use the raspi-config utility to enable the I2C and SPI interfaces, which are required for communication with the HAT.

Data Acquisition and Logging

This part of the protocol involves writing a script to read temperature data from the thermocouples and log it to a file.

Data Flow from Sensor to Storage

Methodology:

• Create a Python Script: Write a Python script using the installed MCC DAQ HAT library to:

  • Initialize the MCC-134 board.

  • Configure each thermocouple channel with the correct thermocouple type.

  • Create a loop to read the temperature from each channel at a defined interval (e.g., every 5 seconds).

  • Append the timestamp and temperature readings for each channel to a CSV (Comma Separated Values) file.

• Run the Script: Execute the Python script from the terminal to begin logging data.

Expanding Channels with Stacked MCC-134s

For experiments requiring more than four temperature channels, multiple MCC-134 HATs can be stacked. Up to eight MCC DAQ HATs can be stacked on a single Raspberry Pi, providing a high-channel-count data logging solution.[3]

Logical Stacking of MCC-134 HATs

Methodology for Stacked Configuration:

• Set Unique Addresses: Before stacking, each MCC-134 HAT must be configured with a unique address using the onboard jumpers.

• Physical Stacking: Stack the MCC-134 HATs on top of each other, ensuring a secure connection between the headers.

• Modify Data Acquisition Script: In your Python script, you will need to address each MCC-134 board by its unique address to read data from its respective channels. The MCC DAQ HAT library provides functions to select and read from specific boards in the stack.

Best Practices for Accurate Measurements

To ensure the highest quality data, consider the following best practices when using the MCC-134 in a research environment:

• Minimize Thermal Gradients: The accuracy of thermocouple measurements can be affected by temperature gradients across the MCC-134 board.[5] It is recommended to allow the system to warm up for at least 15 minutes before starting critical measurements.

• Reduce Raspberry Pi CPU Load: High CPU load on the Raspberry Pi can generate heat and affect the cold junction compensation accuracy.[5]

• Ensure Proper Airflow: Good air circulation around the MCC-134 can help to dissipate heat and improve measurement stability.

• Placement in a Stack: When stacking multiple HATs, it is advisable to place the MCC-134 furthest from the Raspberry Pi to minimize heat interference from the processor.[5]

By following the protocols and best practices outlined in this guide, researchers, scientists, and drug development professionals can effectively leverage the MCC-134 for precise and reliable multi-channel temperature logging in their critical applications.

References

• 1. elexp.com [elexp.com]
• 2. researchgate.net [researchgate.net]
• 3. files.digilent.com [files.digilent.com]
• 4. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 5. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]

Protocols & Analytical Methods

Application Note: High-Precision Temperature Monitoring in Experimental Setups Using the MCC-134 and Raspberry Pi

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for setting up and utilizing the Measurement Computing Corporation (MCC) 134 thermocouple measurement HAT with a Raspberry Pi. This combination offers a powerful and cost-effective solution for precise temperature monitoring in a variety of laboratory and research applications, including cell culture incubation, chemical reaction monitoring, and equipment temperature validation.

Introduction

The MCC-134 is a 4-channel thermocouple input board featuring a 24-bit A/D converter, designed for high-accuracy temperature measurements.[1][2][3][4][5][6][7] When paired with a Raspberry Pi, it provides a flexible and network-accessible data acquisition system. This application note details the hardware and software setup, provides a protocol for data acquisition, and offers best practices to ensure measurement accuracy.

Quantitative Data Summary

The MCC-134 supports a wide range of thermocouple types, each with a specific temperature range and associated error margins. The following table summarizes the key specifications of the device.

Specification	Value
Number of Channels	4 differential thermocouple inputs[1][2][3][4][5][6][8]
ADC Resolution	24-bit[1][2][3][4][5][6][7][8]
Supported Thermocouple Types	J, K, R, S, T, N, E, B (software selectable per channel)[1][2][4][6][8]
Update Interval	1 second (minimum)[2][3][4][6][8]
Cold Junction Compensation	Yes, with three high-resolution sensors[2][8]
Open Thermocouple Detection	Yes[1][2][3][4][5][7][8]
Isolation	Thermocouple inputs are electrically isolated from the Raspberry Pi[1][8]

Experimental Protocols

This section outlines the detailed methodology for setting up the MCC-134 with a Raspberry Pi and acquiring temperature data.

Hardware Setup

Materials:

• MCC-134 DAQ HAT[3][5]

• Raspberry Pi (models with a 40-pin GPIO header are compatible)[9]

• Standoffs, screws, and nuts (included with the MCC-134)[3][5]

• 2x20 receptacle with extended leads (included with the MCC-134)[10][11]

• Thermocouples (appropriate type for the experiment)

• Power supply for the Raspberry Pi

Protocol:

• Power Off: Ensure the Raspberry Pi is completely powered off and disconnected from the power supply.[9][10][11][12]

• Install Standoffs: Secure the four standoffs to the Raspberry Pi's mounting holes using the provided nuts.[10][11]

• Install GPIO Connector: Carefully press the female end of the 2x20 receptacle onto the Raspberry Pi's 40-pin GPIO header.[10][11]

• Mount the HAT: Align the MCC-134 with the standoffs and the extended pins of the GPIO connector. Gently press the HAT down until it is seated on the standoffs. Secure the HAT with the provided screws.[10][11]

• Connect Thermocouples: Connect the thermocouple wires to the screw terminals on the MCC-134. Ensure the polarity (+ and -) is correct. The terminals are labeled CH0H/CH0L through CH3H/CH3L.[1]

• Power On: Connect the power supply to the Raspberry Pi. The status LED on the MCC-134 should illuminate.[1]

Software Installation and Configuration

Prerequisites:

• Raspberry Pi OS installed and configured.

• Internet connectivity on the Raspberry Pi.

Protocol:

• Open Terminal: Access the command line interface of your Raspberry Pi.

• Update System Packages: It is good practice to update the package lists and installed packages.[9][12]

• Install Git: If not already installed, install the Git version control system.[9][12]

• Clone the MCC DAQ HAT Library: Download the library from the official GitHub repository.[9][12]

• Install the Library: Navigate into the downloaded directory and run the installation script.[12]

• Install the Python Wrapper: To use the library with Python, install the daqhats package using pip.[12]

• Verify Installation: List the detected DAQ HATs to confirm the system recognizes the MCC-134.

Data Acquisition Protocol (Python)

This protocol provides a basic Python script to read and display temperature data from a single thermocouple channel.

Protocol:

• Create a Python Script: Open a text editor and create a new file named read_temperature.py.

• Add the following code to the script:

• Run the Script: Execute the script from the terminal.

Best Practices for Accurate Measurements

To ensure the highest quality data, consider the following recommendations:

• Minimize Processor Load: High CPU usage on the Raspberry Pi can increase its temperature, potentially affecting the cold junction compensation accuracy.[1][13][14][15]

• Stable Thermal Environment: Avoid placing the setup near sources of fluctuating temperatures.[1][13][14][15]

• Ensure Airflow: A steady, gentle airflow can help dissipate heat from the Raspberry Pi and MCC-134.[1][13][14][15]

• Stacking Order: When using multiple HATs, place the MCC-134 farthest from the Raspberry Pi to minimize thermal influence from the processor.[1][8][13][14][15]

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of setting up and running an experiment with the MCC-134 and Raspberry Pi.

MCC-134 Experimental Workflow

This diagram outlines the key stages of an experiment, from the initial setup of the hardware and software to the final analysis of the acquired temperature data. Each stage involves specific steps that are crucial for obtaining reliable and accurate results.

References

• 1. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 2. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 3. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 4. testequipment.co.nz [testequipment.co.nz]
• 5. elexp.com [elexp.com]
• 6. MCC-134 Thermocouple Measurement DAQ HAT for Raspberry Pi [measurementsystems.co.uk]
• 7. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.com]
• 8. files.digilent.com [files.digilent.com]
• 9. GitHub - mccdaq/daqhats: MCC DAQ HAT Library for Raspberry Pi [github.com]
• 10. Installing the DAQ HAT board — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 11. static6.arrow.com [static6.arrow.com]
• 12. Installing and Using the Library — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 13. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 14. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 15. daqhats/docsource/overview_mcc134.inc at master · mccdaq/daqhats · GitHub [github.com]

Application Notes and Protocols for the MCC-134 Python Library

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed guide for utilizing the MCC-134 thermocouple measurement HAT with its Python library for precise temperature data acquisition in a laboratory setting. The protocols outlined are designed to be adaptable for a variety of research applications, including cell culture monitoring, enzyme kinetics, and chemical reaction analysis.

Introduction to the MCC-134

The Measurement Computing Corporation (MCC) 134 is a 4-channel thermocouple input HAT (Hardware Attached on Top) designed for the Raspberry Pi.[1][2][3] It features a 24-bit A/D converter, enabling high-resolution temperature measurements.[4][5][6] The device supports various thermocouple types (J, K, R, S, T, N, E, and B) and includes cold-junction compensation to ensure accuracy.[2][4][5] The inputs are electrically isolated to minimize noise and protect the Raspberry Pi in harsh environments.[1][2] An open-source Python library, daqhats, provides a high-level API for interacting with the MCC-134.[2][4][5][7]

Key Features and Specifications

A summary of the MCC-134's key hardware specifications is presented below.

Feature	Specification
Number of Channels	4 isolated thermocouple inputs[2][5][6]
A/D Converter Resolution	24-bit[4][5][6]
Supported Thermocouple Types	J, K, R, S, T, N, E, B[4][5]
Update Interval	1 second, minimum[2][4][5]
Cold Junction Compensation	Yes[2][4][5]
Open Thermocouple Detection	Yes[2][4]
Host Interface	Raspberry Pi 40-pin GPIO[1][7]

Experimental Protocol: Real-time Temperature Monitoring of a Bioreactor

This protocol details the setup and execution of an experiment to monitor the temperature of a small-scale bioreactor, a common task in drug development and life science research.

Materials

• Raspberry Pi (Model 3B+ or newer recommended)

• MCC-134 DAQ HAT

• Type K Thermocouple

• Small-scale bioreactor

• Power supply for Raspberry Pi

• Computer with Python 3 and SSH client

Experimental Workflow

The following diagram illustrates the overall workflow for setting up the hardware and software to acquire temperature data.

Fig. 1: Experimental workflow from hardware setup to data logging.

Step-by-Step Procedure

• Hardware Assembly:

  • Ensure the Raspberry Pi is powered off.

  • Carefully align the 40-pin connector of the MCC-134 with the GPIO pins on the Raspberry Pi and press down firmly to seat the HAT.

  • Connect the Type K thermocouple to the screw terminals for channel 0 on the MCC-134. Pay attention to the polarity of the thermocouple wires.

  • Power on the Raspberry Pi.

• Software Installation:

  • Connect to your Raspberry Pi via SSH.

  • Update your package list: sudo apt-get update

  • Install the daqhats Python library using pip: sudo pip3 install daqhats[7]

• Python Script for Data Acquisition:

  • Create a new Python file (e.g., bioreactor_monitoring.py).

  • Use the following code to read and print the temperature from channel 0.

• Data Logging:

  • To log the data to a CSV file, you can modify the Python script to write the timestamp and temperature reading to a file in each iteration of the loop.

Data Presentation and Analysis

The acquired data can be easily imported into data analysis software for visualization and further processing. The following table shows an example of the logged data.

Timestamp	Temperature (°C)
2025-12-14 19:54:30	37.02
2025-12-14 19:54:31	37.05
2025-12-14 19:54:32	37.03
2025-12-14 19:54:33	37.06
...	...

Signaling Pathway Visualization (Hypothetical)

In drug development, understanding how a compound affects cellular signaling pathways is crucial. Data acquired from experiments, such as thermal shift assays where protein stability is measured as a function of temperature, can provide insights into drug-target engagement. The following diagram illustrates a hypothetical signaling pathway that could be investigated.

Fig. 2: A hypothetical signaling pathway affected by a drug compound.

Logical Relationship: Data Acquisition and Control Loop

The MCC-134 can be integrated into a control system, for example, to maintain a constant temperature in a reaction vessel. The following diagram illustrates the logical flow of such a system.

Fig. 3: Logical diagram of a temperature control loop.

Conclusion

The MCC-134, in conjunction with its Python library, offers a powerful and accessible platform for high-precision temperature data acquisition in research and development environments. The provided protocols and examples serve as a starting point for integrating this tool into a wide range of scientific applications. The open-source nature of the software allows for extensive customization to meet specific experimental needs.[2][4][7]

References

• 1. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 2. idm-instrumentos.es [idm-instrumentos.es]
• 3. directindustry.com [directindustry.com]
• 4. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 5. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.co.uk]
• 6. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 7. GitHub - mccdaq/daqhats: MCC DAQ HAT Library for Raspberry Pi [github.com]

Application Note: High-Precision Temperature Monitoring with MCC-134 and C/C++ for Scientific Applications

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing the MCC-134 Thermocouple Measurement HAT with C/C++ for high-precision temperature monitoring. The document details the hardware specifications, experimental setup, and a step-by-step protocol for data acquisition and logging. A complete C/C++ code example is provided, along with visualizations of the workflow and key signaling pathways, to facilitate seamless integration of the MCC-134 into laboratory and research environments.

Introduction

Accurate and reliable temperature monitoring is a cornerstone of a vast array of scientific research, including cellular biology, enzymology, and pharmaceutical stability testing. The Measurement Computing Corporation (MCC) 134 is a 4-channel thermocouple input HAT (Hardware Attached on Top) for Raspberry Pi, offering a high-resolution 24-bit analog-to-digital converter (ADC) for precise temperature measurements.[1][2] Its support for various thermocouple types and direct integration with the Raspberry Pi platform makes it a versatile and cost-effective solution for laboratory data acquisition. This application note will guide users through the process of setting up the MCC-134 and developing a robust C/C++ application for temperature monitoring and data logging.

MCC-134 Hardware Specifications

A clear understanding of the MCC-134's capabilities is crucial for designing effective experiments. The following table summarizes the key quantitative specifications of the device.

Feature	Specification
Number of Channels	4 isolated thermocouple inputs[1][2]
ADC Resolution	24-bit[1][2]
Supported Thermocouple Types	J, K, R, S, T, N, E, and B[1][2]
Update Interval	1 second, minimum[2]
Cold Junction Compensation	Onboard sensor for cold junction compensation[3]
Open Thermocouple Detection	Supported[3]
Isolation	Thermocouple inputs are electrically isolated from the Raspberry Pi[3]

Experimental Setup

A robust experimental setup is paramount for acquiring accurate and reproducible temperature data. This section outlines the necessary hardware and software components and provides a visual representation of the experimental workflow.

Required Materials

• MCC-134 DAQ HAT

• Raspberry Pi (Model 3B+ or later recommended)

• MicroSD card (16GB or larger) with Raspberry Pi OS installed

• Thermocouples (of a supported type, appropriate for the experimental temperature range)

• 5V Power Supply for Raspberry Pi

• Computer for remote access (via SSH or VNC)

Software Installation

Before proceeding with the experimental protocol, ensure the MCC DAQ HAT library is installed on your Raspberry Pi. This can be accomplished by following the instructions on the official MCC GitHub repository. The library provides the necessary C/C++ headers and shared objects for interacting with the MCC-134.

Experimental Workflow

The following diagram illustrates the logical flow of the temperature monitoring experiment, from hardware setup to data analysis.

Figure 1: Experimental workflow for temperature monitoring.

Experimental Protocol

This protocol provides a detailed methodology for acquiring and logging temperature data from the MCC-134 using a C/C++ application.

Hardware Connection

• Mount the MCC-134: Carefully align the 40-pin GPIO header of the MCC-134 with the corresponding pins on the Raspberry Pi and press down firmly to secure the HAT.

• Connect Thermocouples: Connect the thermocouple probes to the screw terminals on the MCC-134. Ensure the polarity (+ and -) is correct.

• Power Up: Connect the power supply to the Raspberry Pi.

C/C++ Data Acquisition and Logging

The core of the temperature monitoring system is a C/C++ application that interfaces with the MCC DAQ HAT library. The following sections detail the key functions and provide a complete code example.

The daqhats C library provides a set of functions to control and read data from the MCC-134. The primary functions used in this application are:

Function	Description
mcc134_open(uint8_t address)	Opens a connection to the MCC-134 device at the specified address.
mcc134_close(uint8_t address)	Closes the connection to the MCC-134 device.
mcc134_tc_type_write(uint8_t address, uint8_t channel, uint8_t type)	Configures the thermocouple type for a specific channel.
mcc134_t_in_read(uint8_t address, uint8_t channel, double* value)	Reads the temperature value from the specified channel.

The interaction between the C/C++ application and the MCC-134 hardware can be visualized as a signaling pathway.

Figure 2: Signaling pathway for data acquisition.

This example program initializes the MCC-134, configures the thermocouple types for all four channels, reads the temperature from each channel in a loop, and logs the data with a timestamp to a CSV file.

To compile and run this example:

• Save the code as temperature_logger.cpp.

• Compile the code using g++:

• Run the executable:

Data Presentation and Analysis

The temperature_logger application will generate a temperature_log.csv file in the same directory. This file can be easily imported into any spreadsheet software or data analysis tool (e.g., Microsoft Excel, Origin, or Python with pandas) for further analysis and visualization.

Example CSV Output:

Conclusion

The MCC-134, when paired with a Raspberry Pi and the daqhats C/C++ library, provides a powerful and accessible platform for high-precision temperature monitoring in scientific and research settings. This application note has demonstrated the straightforward process of setting up the hardware, developing a data logging application, and visualizing the experimental workflow. By following the provided protocols and code examples, researchers can efficiently integrate this technology into their experiments, leading to accurate and reliable temperature data collection.

References

• 1. MCC DAQ HATs for Raspberry Pi - Digilent | Mouser [mouser.ca]
• 2. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.co.uk]
• 3. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]

Application Notes and Protocols for Integrating the MCC-134 into a Laboratory Data Logging System

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for integrating the Measurement Computing Corporation (MCC) 134 Thermocouple Measurement HAT with a laboratory data logging system. The protocols outlined herein are designed to ensure accurate and reliable temperature monitoring for a variety of research and development applications.

Introduction to the MCC-134

The MCC-134 is a four-channel thermocouple measurement HAT (Hardware Attached on Top) designed for use with a Raspberry Pi.[1][2][3][4] It provides high-resolution, 24-bit analog-to-digital conversion for precise temperature measurements from a wide range of thermocouple types (J, K, R, S, T, N, E, and B).[1][2][5] Key features include isolated thermocouple inputs to minimize noise and protect from harsh electrical environments, and open-thermocouple detection.[1][2][6] The MCC-134 is supported by open-source libraries in C/C++ and Python, facilitating its integration into custom data acquisition and logging software.[1][5][6]

Integrating the MCC-134 into a centralized Laboratory Information Management System (LIMS) or a dedicated data logging system offers significant advantages, including:

• Improved Data Integrity: Automating data capture eliminates manual transcription errors.[7][8][9]

• Enhanced Efficiency: Real-time data availability streamlines experimental monitoring and analysis.[7][8][9]

• Regulatory Compliance: A complete and traceable audit trail of experimental parameters supports adherence to standards like Good Laboratory Practice (GLP) and ISO 17025.[7][10]

System Requirements and Setup

Hardware:

• MCC-134 Thermocouple Measurement HAT

• Raspberry Pi (A+, B+, 2, 3, or later model with a 40-pin GPIO header)[1][2]

• Thermocouples (Type J, K, T, etc., as required by the experiment)

• Power supply for the Raspberry Pi

• Ethernet cable or Wi-Fi dongle for network connectivity

Software:

• Raspbian/Raspberry Pi OS on the Raspberry Pi

• MCC DAQ HAT Library (downloadable from GitHub)[6]

• Python 3 or C/C++ compiler

• Laboratory Information Management System (LIMS) or data logging software with a file-based import or API integration capability.

Initial Hardware Setup:

• Ensure the Raspberry Pi is powered off.

• Carefully align the 40-pin GPIO connector on the MCC-134 with the corresponding pins on the Raspberry Pi and press down firmly to connect.

• Secure the HAT to the Raspberry Pi using the provided standoffs and screws.

• Connect the thermocouples to the screw terminals on the MCC-134, ensuring correct polarity.

• Power on the Raspberry Pi.

Data Logging System Integration Workflow

The following diagram illustrates the general workflow for integrating the MCC-134 into a laboratory data logging system. This workflow can be adapted for various LIMS or custom data logging solutions.

MCC-134 to LIMS Data Flow Diagram

Experimental Protocols

The following are example protocols for common laboratory applications where the MCC-134 can be utilized for precise temperature logging.

Protocol: Monitoring Cell Culture Incubator Temperature

Objective: To continuously monitor and log the internal temperature of a cell culture incubator to ensure optimal cell growth conditions and detect any temperature deviations.

Materials:

• MCC-134 integrated with a Raspberry Pi

• K-type thermocouple with a Teflon-coated probe

• Cell culture incubator

• Data logging software configured to receive data from the Raspberry Pi

Methodology:

• Thermocouple Placement:

  • Carefully feed the thermocouple probe through a port at the back of the incubator.

  • Position the tip of the thermocouple in the center of the incubator, away from the door and any direct heating elements.

  • Ensure the probe does not interfere with the normal operation of the incubator or any cell culture vessels.

• Data Acquisition Script:

  • Utilize the provided Python example from the MCC DAQ HAT Library to read temperature data from the corresponding channel.

  • Modify the script to:

    • Log data at a specified interval (e.g., every 1 minute).

    • Include a timestamp for each reading.

    • Write the data to a comma-separated value (CSV) file.

    • Implement error handling for open-thermocouple detection.

• Data Logging and Alarms:

  • Configure the data logging software to automatically import the CSV file from the Raspberry Pi over the network.

  • Set up alarm thresholds within the data logging software (e.g., ±0.5°C from the setpoint) to trigger email or SMS notifications in case of temperature fluctuations.

• Data Review:

  • Regularly review the logged temperature data to ensure the incubator is maintaining a stable environment.

  • Analyze temperature trends over time to identify any potential issues with the incubator's performance.

Protocol: Temperature Profiling of a Chemical Reaction

Objective: To accurately record the temperature profile of a chemical reaction to understand its kinetics and ensure it proceeds under controlled thermal conditions.

Materials:

• MCC-134 integrated with a Raspberry Pi

• J-type or K-type thermocouple with a chemically resistant probe

• Reaction vessel (e.g., round-bottom flask)

• Heating/cooling bath or mantle

• Stir plate and stir bar

• Data logging software

Methodology:

• Thermocouple Placement:

  • Insert the thermocouple probe into the reaction vessel, ensuring the tip is submerged in the reaction mixture but does not touch the sides or bottom of the vessel.

  • If using a multi-neck flask, use a dedicated port for the thermocouple.

• Data Acquisition Script:

  • Use a Python or C++ script to acquire temperature readings from the MCC-134 at a high frequency (e.g., every 1-5 seconds) to capture rapid temperature changes.

  • The script should log the timestamp, reaction time point, and temperature to a CSV file.

• Experimental Execution:

  • Start the data logging script simultaneously with the initiation of the chemical reaction (e.g., addition of a reagent).

  • Allow the reaction to proceed to completion while the MCC-134 continuously logs the temperature.

• Data Analysis:

  • Import the logged data into a data analysis software (e.g., Origin, MATLAB, or Python with Matplotlib).

  • Plot the temperature as a function of time to visualize the reaction profile.

  • Correlate temperature changes with key events in the reaction (e.g., exotherms, endotherms, phase changes).

Data Presentation

Quantitative data from experiments should be summarized in a clear and structured format. Below are example tables for the protocols described above.

Table 1: Cell Culture Incubator Temperature Log

Date	Timestamp	Incubator ID	Setpoint (°C)	Measured Temp (°C)	Deviation (°C)	Notes
2025-12-15	09:00:00	INC-01	37.0	37.1	+0.1	Stable
2025-12-15	09:01:00	INC-01	37.0	37.0	0.0	Stable
2025-12-15	09:02:00	INC-01	37.0	36.9	-0.1	Stable
...	...	...	...	...	...	...

Table 2: Chemical Reaction Temperature Profile

Reaction ID	Time (s)	Reagent Added	Temperature (°C)	Observations
RXN-101	0	Reagent A	22.5	Initiation
RXN-101	5	-	25.8	Exotherm
RXN-101	10	-	29.1	Peak exotherm
...	...	...	...	...

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow utilizing the MCC-134 for data logging.

General Experimental Workflow with MCC-134

Best Practices for Accurate Measurements

To ensure the highest accuracy when using the MCC-134, consider the following best practices:

• Minimize Thermal Gradients: The Raspberry Pi itself can be a significant heat source. When stacking multiple HATs, place the MCC-134 farthest from the Raspberry Pi to improve accuracy.[1][11][12][13]

• Provide Stable Airflow: A steady, gentle airflow can help dissipate heat and reduce measurement errors.[1][11][13][14]

• Reduce Processor Load: High CPU usage on the Raspberry Pi can increase its temperature. Minimize the processing load during sensitive measurements.[11][13][14]

• Avoid Environmental Temperature Swings: Place the experimental setup away from sources of fluctuating temperatures, such as vents or direct sunlight.[11][12][13][14]

References

• 1. files.digilent.com [files.digilent.com]
• 2. MCC-134 Thermocouple Measurement DAQ HAT for Raspberry Pi [measurementsystems.co.uk]
• 3. jensentools.com [jensentools.com]
• 4. Q134R: Small chemical compound with NFAT inhibitory properties improves behavioral performance and synapse function in mouse models of amyloid pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 6. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 7. skillbee.co.in [skillbee.co.in]
• 8. How to Integrate Lab Instruments with a LIMS: Benefits, Best Practices, and Tools | QBench Cloud-Based LIMS [qbench.com]
• 9. limsey.com [limsey.com]
• 10. A 10-Step Guide to LIMS Integration: Digitalize Your Lab in 30 Days [1lims.com]
• 11. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 12. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 13. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 14. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]

Application Notes and Protocols for Real-Time Temperature Plotting with MCC-134 and Python

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a comprehensive guide for acquiring and visualizing real-time temperature data using the Measurement Computing Corporation (MCC) 134 Thermocouple Measurement HAT with a Raspberry Pi and Python. This setup is ideal for various laboratory and research applications, including monitoring chemical reactions, biological incubators, and environmental chambers, where precise and continuous temperature logging is crucial. The MCC-134 is a 4-channel thermocouple input module that offers high-resolution 24-bit analog-to-digital conversion for accurate temperature measurements.[1][2][3] By leveraging the power and simplicity of Python, researchers can create robust and customizable real-time data acquisition and visualization systems.

System Components and Specifications

A successful implementation of this real-time temperature monitoring system requires the following hardware and software components.

Hardware

Component	Description	Key Specifications
MCC-134 DAQ HAT	A 4-channel isolated thermocouple measurement HAT for Raspberry Pi.[1][2][4]	- 4 isolated thermocouple inputs[1][2][4]- 24-bit A/D converter[1][2][4]- Supports J, K, R, S, T, N, E, and B thermocouple types[1][2][4]- Minimum 1-second update interval[1][2][4]- Cold-junction compensation[1][2][4]
Raspberry Pi	A single-board computer to which the MCC-134 is attached.	Recommended: Raspberry Pi 3B+ or newer for optimal performance.
Thermocouples	Temperature sensors that connect to the MCC-134.	Type should be selected based on the required temperature range and accuracy.
Power Supply	A stable power supply for the Raspberry Pi.	5V, 2.5A minimum recommended.
microSD Card	For the Raspberry Pi's operating system and data logging.	16GB or higher, Class 10 or better.

Software

Component	Description	Key Features
Raspberry Pi OS	The official operating system for the Raspberry Pi.	A Debian-based Linux distribution.
Python 3	The programming language used for data acquisition and plotting.	Pre-installed on recent versions of Raspberry Pi OS.
MCC DAQ HAT Library	An open-source library providing a Python API for the MCC-134.[5][6]	- C/C++ and Python support[1][4][5]- Allows for configuration and data reading from MCC DAQ HATs[5][6]
Matplotlib	A widely-used Python library for creating static, animated, and interactive visualizations.[7][8]	- Supports a wide variety of plot types[7][8]- Integrates well with NumPy for numerical operations[7]
NumPy	A fundamental package for scientific computing with Python.	Provides support for large, multi-dimensional arrays and matrices.

Experimental Protocols

This section details the step-by-step procedures for setting up the hardware and software, and for acquiring and plotting temperature data in real-time.

Hardware Setup

The hardware setup involves physically connecting the MCC-134 to the Raspberry Pi and attaching the thermocouples.

Figure 1: Hardware setup workflow.

Protocol:

• Power Down: Ensure the Raspberry Pi is completely powered off and disconnected from the power supply.

• Attach MCC-134: Carefully align the 40-pin GPIO header on the MCC-134 with the corresponding pins on the Raspberry Pi and press down firmly to connect them.

• Secure with Standoffs: Use the provided standoffs and screws to securely fasten the MCC-134 to the Raspberry Pi.

• Connect Thermocouples: Connect your thermocouples to the screw terminals on the MCC-134. Ensure the polarity (+ and -) is correct.

• Power Up: Connect the power supply to the Raspberry Pi to boot it up.

Software Installation and Configuration

This protocol outlines the steps to prepare the Raspberry Pi's software environment.

Figure 2: Software installation pathway.

Protocol:

• Install MCC DAQ HAT Library: The MCC DAQ HAT library is available on GitHub. Install it using the following commands:

• Install Python Libraries: Install the necessary Python libraries for plotting and numerical operations:

• Enable SPI Interface: The MCC-134 communicates with the Raspberry Pi via the SPI interface. Enable it using the raspi-config tool:

  • Open a terminal and run sudo raspi-config.

  • Navigate to Interface Options -> SPI.

  • Select to enable the SPI interface.

  • Reboot the Raspberry Pi for the changes to take effect.

Real-Time Data Acquisition and Plotting

This protocol provides the Python code to read temperature data from the MCC-134 and plot it in real-time.

Figure 3: Real-time data plotting workflow.

Python Script:

Best Practices for Accurate Measurements

To ensure the highest quality of temperature data, consider the following best practices when using the MCC-134.

• Minimize Processor Load: High CPU usage on the Raspberry Pi can increase its temperature, potentially affecting the cold-junction compensation accuracy.[9][10] It is advisable to close unnecessary applications during data acquisition.[9][10]

• Stable Thermal Environment: Place the experimental setup away from direct heat sources, drafts, or areas with fluctuating ambient temperatures to avoid measurement errors.[9][10]

• Provide Steady Airflow: A consistent and gentle airflow across the MCC-134 can help dissipate heat and reduce temperature gradients, leading to more stable readings.[9][10]

• Stacking Configuration: When using multiple HATs, position the MCC-134 furthest from the Raspberry Pi to minimize thermal interference from the processor.[9][10]

• Warm-up Time: Allow the device to warm up for the recommended 15 minutes for the most accurate and stable measurements.[2]

Conclusion

The combination of the MCC-134 DAQ HAT and a Raspberry Pi provides a powerful and cost-effective solution for real-time temperature monitoring in a research environment. By following the protocols and best practices outlined in this document, researchers, scientists, and drug development professionals can reliably acquire and visualize high-accuracy temperature data, enabling precise control and monitoring of their experiments. The use of Python with libraries like Matplotlib offers the flexibility to customize the data logging and visualization to meet the specific needs of any application.

References

• 1. MCC-134 Thermocouple Measurement DAQ HAT for Raspberry Pi [measurementsystems.co.uk]
• 2. scribd.com [scribd.com]
• 3. linuxgizmos.com [linuxgizmos.com]
• 4. idm-instrumentos.es [idm-instrumentos.es]
• 5. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.co.uk]
• 6. logicbus.com [logicbus.com]
• 7. reflex.dev [reflex.dev]
• 8. matplotlib.org [matplotlib.org]
• 9. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 10. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]

Application Note: High-Accuracy Temperature Monitoring in Environmental Chambers using the MCC-134

Audience: Researchers, scientists, and drug development professionals.

Abstract

Precise and reliable temperature monitoring is paramount for a wide range of applications conducted in environmental chambers, including pharmaceutical stability testing, materials research, and biological studies. This application note provides a detailed guide for utilizing the Measurement Computing Corporation (MCC) 134 Thermocouple Data Acquisition (DAQ) HAT with a Raspberry Pi for high-accuracy temperature monitoring in environmental chambers. It outlines the system's capabilities, experimental protocols for chamber validation and long-term monitoring, and best practices for ensuring data integrity, particularly for applications subject to regulatory oversight.

Introduction

Environmental chambers are critical for simulating controlled temperature and humidity conditions. The validity of experimental data and the quality of stored materials within these chambers are directly dependent on the accuracy and reliability of the temperature monitoring system. The MCC-134 is a four-channel, 24-bit resolution thermocouple measurement HAT designed for the Raspberry Pi, offering a cost-effective and flexible solution for professional-grade temperature monitoring.[1][2][3][4] Its key features, including support for various thermocouple types, cold junction compensation, and open thermocouple detection, make it well-suited for demanding applications in research and development.[1][2][5][6]

This document will guide users through the setup and implementation of an MCC-134-based temperature monitoring system, with a focus on experimental protocols relevant to environmental chamber validation and operation.

System Components and Specifications

A robust temperature monitoring system requires careful selection of its components. The core of the system described here consists of the MCC-134 DAQ HAT, a Raspberry Pi, and appropriate thermocouples.

MCC-134 DAQ HAT

The MCC-134 provides four isolated thermocouple input channels, ensuring high-quality measurements by minimizing noise and protecting the Raspberry Pi from harsh electrical environments.[5]

Table 1: MCC-134 Key Specifications

Feature	Specification
Number of Channels	4 isolated thermocouple inputs[1][2][3][4][5]
A/D Converter Resolution	24-bit[1][2][3][4]
Supported Thermocouple Types	J, K, R, S, T, N, E, and B (software selectable per channel)[1][2][3][4][5][6]
Update Interval	1 second (minimum)[1][3][4][5]
Cold Junction Compensation (CJC)	Three high-resolution sensors[1][5][6]
Open Thermocouple Detection	Supported on all channels[1][2][4][5][6]
Host Interface	Raspberry Pi 40-pin GPIO header
Software Support	Open-source libraries for C/C++ and Python[1][2][6]

Raspberry Pi

The MCC-134 is a Hardware Attached on Top (HAT) for the Raspberry Pi, a versatile single-board computer.[5] The Raspberry Pi provides the processing power for data acquisition, logging, and potential real-time analysis.

Thermocouples

The choice of thermocouple type depends on the temperature range and accuracy requirements of the application. Type T and Type K thermocouples are commonly used for environmental chamber monitoring due to their suitable temperature ranges and accuracy.

Experimental Protocols

This section details the methodologies for two key experiments: initial temperature mapping (validation) of an environmental chamber and a long-term stability monitoring protocol.

Experiment 1: Environmental Chamber Temperature Mapping

Objective: To validate the temperature uniformity and stability of an environmental chamber and identify any hot or cold spots. This process is crucial for ensuring that all materials within the chamber are exposed to the specified temperature conditions.

Materials:

• MCC-134 DAQ HAT

• Raspberry Pi (with power supply and microSD card)

• Multiple thermocouples of the same type (e.g., Type T) - a minimum of nine is recommended for small to medium chambers.

• Thermocouple extension wires (if necessary)

• Non-conductive fixtures for thermocouple placement (e.g., plastic stands, tape)

• Data logging software configured on the Raspberry Pi

Methodology:

• System Setup and Calibration:

  • Assemble the MCC-134 and Raspberry Pi system.

  • Connect the thermocouples to the screw terminals of the MCC-134.

  • It is recommended to perform a pre-study calibration check of the thermocouples against a certified reference thermometer.

• Thermocouple Placement:

  • Strategically place the thermocouples within the empty environmental chamber. A common practice for a standard chamber is to use a nine-point placement grid: one in each of the eight corners and one in the geometric center.

  • For larger chambers, increase the number of sensors to ensure adequate spatial resolution.

  • Ensure thermocouple tips are not in direct contact with the chamber walls or shelves to avoid measurement artifacts. One sensor should be placed near the chamber's control sensor for comparison.

• Data Acquisition:

  • Set the desired temperature on the environmental chamber and allow it to stabilize for a sufficient period (e.g., 2-4 hours).

  • Initiate the data logging software on the Raspberry Pi.

  • Set the data logging interval. For chamber mapping, a one-minute interval is often sufficient.

  • Record temperature data from all thermocouples for a predetermined duration, typically 24 to 72 hours for a comprehensive mapping study.

• Data Analysis:

  • After the data acquisition period, stop the logging and export the data to a suitable format (e.g., CSV).

  • Calculate the minimum, maximum, average, and standard deviation of the temperature for each thermocouple location over the entire study period.

  • Analyze the data to identify any temperature gradients (hot or cold spots) within the chamber.

  • Compare the measured temperatures to the chamber's setpoint and acceptable tolerance limits (e.g., ±2°C as per ICH guidelines for some stability studies).[6]

Data Presentation:

Table 2: Example Temperature Mapping Data Summary

Thermocouple Location	Minimum Temp (°C)	Maximum Temp (°C)	Average Temp (°C)	Standard Deviation (°C)
Top-Front-Left	24.1	25.9	25.0	0.3
Top-Front-Right	24.2	26.0	25.1	0.3
Top-Rear-Left	24.0	25.8	24.9	0.4
Top-Rear-Right	24.1	25.9	25.0	0.3
Bottom-Front-Left	24.3	26.1	25.2	0.3
Bottom-Front-Right	24.4	26.2	25.3	0.2
Bottom-Rear-Left	24.2	26.0	25.1	0.3
Bottom-Rear-Right	24.3	26.1	25.2	0.3
Center	24.5	25.5	25.0	0.2

Experiment 2: Long-Term Stability Monitoring

Objective: To continuously monitor and record the temperature within an environmental chamber during a long-term study, such as a pharmaceutical stability trial, to ensure conditions remain within specified limits.

Materials:

• Validated environmental chamber (from Experiment 1)

• MCC-134 DAQ HAT and Raspberry Pi system

• Thermocouples placed in critical and representative locations identified during the mapping study.

• Data logging software with features for long-term data storage and potentially, real-time alerts.

Methodology:

• System Preparation:

  • Ensure the MCC-134 and Raspberry Pi system is configured for long-term, autonomous operation. This may include setting up the data logging script to run automatically on boot.

  • Place the product or materials for the stability study within the chamber.

• Data Logging:

  • Initiate the long-term data logging. The logging interval may be longer than for mapping, for instance, every 5 to 15 minutes, depending on the study's requirements.

  • Ensure the data is being saved to a reliable storage medium with sufficient capacity.

• Data Management and Compliance (for regulated environments):

  • For studies under GxP guidelines, the data logging system should comply with regulations such as FDA 21 CFR Part 11 for electronic records.[2][4][5][7] This includes features like secure, time-stamped audit trails, user access controls, and the ability to generate accurate and complete copies of records.[4][7]

  • Regularly back up the temperature data to a secure, independent location.

• Data Review and Reporting:

  • Periodically review the temperature data to ensure the chamber is operating within the specified limits.

Visualization of Workflows

Environmental Chamber Temperature Mapping Workflow

Caption: Workflow for environmental chamber temperature mapping.

Long-Term Stability Monitoring Logical Flow

Caption: Logical flow for long-term stability monitoring.

Best Practices for Accurate Measurements

To ensure the highest quality data, consider the following best practices:

• Minimize Raspberry Pi Processor Load: High CPU usage can increase the temperature of the Raspberry Pi, potentially affecting the cold junction compensation accuracy of the MCC-134.[8][9]

• Ensure Stable Airflow: Provide consistent airflow around the MCC-134 to help dissipate heat and reduce measurement errors.[8][9][10]

• Proper Grounding and Shielding: Use shielded thermocouple wires and ensure proper grounding to minimize electrical noise, especially in environments with other electronic equipment.

• Regular Calibration: Periodically verify the accuracy of the thermocouples against a calibrated reference standard.

• Documentation: Maintain detailed records of the experimental setup, including thermocouple locations, calibration data, and software configurations.

Conclusion

The MCC-134, paired with a Raspberry Pi, provides a powerful and flexible platform for high-accuracy temperature monitoring in environmental chambers. By following the detailed protocols and best practices outlined in this application note, researchers, scientists, and drug development professionals can ensure the collection of reliable and defensible temperature data for their critical applications. The system's affordability and open-source software support further enhance its appeal for a wide range of scientific and industrial settings.

References

• 1. senseanywhere.com [senseanywhere.com]
• 2. 21 CFR Part 11 Temperature Monitoring Solutions Following FDA Requirements [econtrolsystems.com]
• 3. q1scientific.com [q1scientific.com]
• 4. pharmaceutical-networking.com [pharmaceutical-networking.com]
• 5. eupry.com [eupry.com]
• 6. Pharmaceutical Stability Room Mapping: Temperature & Humidity Control [processsensing.com]
• 7. qualistery.com [qualistery.com]
• 8. An Overview of Pharmaceutical Temperature Monitoring | Sensitech Blog [sensitech.com]
• 9. Raspberry Pi Temperature Logger : 8 Steps - Instructables [instructables.com]
• 10. gmpsop.com [gmpsop.com]

Using J, K, and T-Type Thermocouples with the MCC-134 for Scientific Applications

Application Note APN-001

Revision 1.0

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing the Measurement Computing Corporation (MCC) 134 thermocouple data acquisition (DAQ) HAT with J, K, and T-type thermocouples for precise temperature measurements in a laboratory setting.

Introduction

The MCC-134 is a 4-channel, 24-bit resolution thermocouple measurement HAT for Raspberry Pi.[1][2][3][4][5][6][7] It offers a robust platform for acquiring temperature data from a variety of thermocouple types, making it a versatile tool for experiments requiring accurate thermal monitoring. This document details the specifications of the MCC-134 and the characteristics of J, K, and T-type thermocouples, and provides protocols for their use. The MCC-134 features a 24-bit analog-to-digital converter (ADC), integrated cold-junction compensation (CJC), and open thermocouple detection to ensure reliable and accurate measurements.[1][2][4][5][7] The thermocouple type is software-selectable for each of the four input channels.[1][2][4][5]

Thermocouples are sensors used for measuring temperature, consisting of two dissimilar metal wires joined at one end. A temperature difference between the measuring junction and the reference junction (at the MCC-134 terminals) produces a small voltage, known as the Seebeck effect. The MCC-134 measures this voltage, compensates for the reference junction temperature, and converts it into an accurate temperature reading.

Quantitative Data Summary

The selection of a thermocouple type is critical and depends on the specific requirements of the experiment, such as temperature range, accuracy, and environment. The following table summarizes the key quantitative characteristics of J, K, and T-type thermocouples for easy comparison.

Feature	Type J Thermocouple	Type K Thermocouple	Type T Thermocouple
Temperature Range	-210°C to 1200°C (best accuracy below 750°C)[8]	-270°C to 1372°C[8]	-270°C to 400°C
Standard Accuracy	±2.2°C or ±0.75%	±2.2°C or ±0.75%[9]	±1.0°C or ±0.75%[9]
Special Limits of Error	±1.1°C or ±0.4%	±1.1°C or ±0.4%	±0.5°C or ±0.4%
Sensitivity (Seebeck Coefficient)	Approx. 50 µV/°C	Approx. 41 µV/°C[10][11]	Approx. 40 µV/°C
Composition	Iron (+) / Constantan (-)	Chromel (+) / Alumel (-)[12]	Copper (+) / Constantan (-)

MCC-134 Accuracy: The accuracy of the MCC-134 itself, including polynomial linearization, cold-junction compensation error, and system noise, must be factored into the overall measurement uncertainty. The MCC-134 datasheet specifies its accuracy, which should be consulted for detailed error analysis.[1] Note that the total measurement error is a combination of the thermocouple's inherent error and the DAQ system's error.[1] For optimal accuracy, it is recommended to allow the device to warm up for at least 15 minutes.[1]

Experimental Protocols

This section outlines the detailed methodology for setting up and using the MCC-134 with J, K, and T-type thermocouples.

Materials

• MCC-134 DAQ HAT

• Raspberry Pi (40-pin GPIO models)

• J, K, or T-type thermocouple(s) with bare wire ends or appropriate connectors

• MCC DAQ HAT Library (Python or C/C++)

Hardware Setup

• Install the MCC-134: Power off the Raspberry Pi. Carefully align the 40-pin connector of the MCC-134 with the GPIO pins on the Raspberry Pi and press down firmly to seat the HAT.

• Connect the Thermocouple: Connect the positive and negative leads of the thermocouple to the corresponding screw terminals on the MCC-134 for the desired channel (CH0-CH3).

  • Type J: Iron (often white insulation) to the '+' terminal and Constantan (often red insulation) to the '-' terminal.

  • Type K: Chromel (often yellow insulation) to the '+' terminal and Alumel (often red insulation) to the '-' terminal.

  • Type T: Copper (often blue insulation) to the '+' terminal and Constantan (often red insulation) to the '-' terminal.

• Power On: Power on the Raspberry Pi.

Software Installation and Configuration

• Install the MCC DAQ HAT Library: Open a terminal on the Raspberry Pi and follow the installation instructions provided on the MCC DAQ HAT Library GitHub repository. This library is available for both C/C++ and Python.[1][2][3][5]

• Enable I2C and SPI Interfaces: Use the raspi-config utility to ensure that the I2C and SPI interfaces are enabled, as they are required for communication with the MCC-134.

Data Acquisition Protocol (Python Example)

The following Python script demonstrates how to configure a channel for a specific thermocouple type and read the temperature data.

Note: The C/C++ library provides similar functionality with a different syntax. Example programs are available in the MCC DAQ HAT Library.[2]

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of setting up and running a temperature measurement experiment with the MCC-134.

Caption: Experimental workflow from hardware setup to data analysis.

Thermocouple Selection Logic

This diagram outlines the decision-making process for selecting the appropriate thermocouple type based on experimental requirements.

Caption: Decision tree for selecting a thermocouple type.

Best Practices for Accurate Measurements

To ensure the highest quality data, consider the following best practices when using the MCC-134:

• Minimize Thermal Gradients: Keep the MCC-134 and the Raspberry Pi in an environment with stable temperature and minimal air currents to reduce errors in the cold-junction compensation.[13]

• Reduce Processor Load: High CPU usage on the Raspberry Pi can increase its temperature, potentially affecting the accuracy of the CJC. Minimize other running processes during critical measurements.[13]

• Proper Grounding: Ensure proper grounding of the setup to minimize noise, especially in environments with significant electromagnetic interference.

• Use High-Quality Thermocouples: The accuracy of the thermocouple itself is a major factor in the overall measurement accuracy. Use thermocouples with specified tolerances suitable for your application.

• Allow for Warm-up: Allow the MCC-134 and Raspberry Pi to warm up for at least 15 minutes before taking critical measurements to ensure all components have reached thermal stability.[1]

References

• 1. files.digilent.com [files.digilent.com]
• 2. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 3. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 4. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 5. idm-instrumentos.es [idm-instrumentos.es]
• 6. MCC-134 Thermocouple Measurement DAQ HAT for Raspberry Pi [measurementsystems.co.uk]
• 7. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.co.nz]
• 8. J-Type vs K-Type Thermocouples: Differences in Range, Materials & Uses [bndtestequipment.com]
• 9. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 10. tempsens.com [tempsens.com]
• 11. A comprehensive guide to Type K Thermocouples [labfacility.com]
• 12. blog.tewire.com [blog.tewire.com]
• 13. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]

Application Note: Continuous Temperature Monitoring with the MCC-134

Introduction

The Measurement Computing Corporation (MCC) 134 is a thermocouple measurement HAT (Hardware Attached on Top) designed for use with Raspberry Pi.[1] It provides four isolated thermocouple inputs with 24-bit resolution, making it an ideal solution for a variety of temperature measurement applications in research and drug development.[1] This application note provides a detailed protocol and sample Python code for acquiring temperature data from a single channel of the MCC-134 in a continuous loop. The open-source MCC DAQ HAT Library provides the necessary software interface in C/C++ and Python to develop applications on a Raspberry Pi running Linux.[1][2]

Key Features of the MCC-134:

• Four isolated thermocouple inputs[1]

• 24-bit A/D converter[1]

• Support for various thermocouple types (J, K, R, S, T, N, E, and B)[1]

• Cold Junction Compensation (CJC)[1]

• A minimum update interval of one second per channel[1][3]

Experimental Protocols

Hardware and Software Prerequisites

Hardware:

• Raspberry Pi (Model 3B+ or later recommended)

• MCC-134 DAQ HAT

• Thermocouple (e.g., Type K)

• 5V power supply for Raspberry Pi

Software:

• Raspbian/Raspberry Pi OS

• MCC DAQ HAT Library (Installation instructions available on GitHub)

• Python 3

Experimental Workflow

This protocol outlines the steps for setting up the hardware and software to acquire and log temperature data.

• Hardware Setup:

  • Ensure the Raspberry Pi is powered off.

  • Carefully align the 40-pin GPIO connector of the MCC-134 with the Raspberry Pi's GPIO pins and press down firmly to connect the HAT.

  • Connect one end of the thermocouple to the desired input channel on the MCC-134's screw terminals. Ensure correct polarity.

  • Power on the Raspberry Pi.

• Software Installation and Configuration:

  • Install the MCC DAQ HAT Library by following the official instructions. This typically involves cloning the repository from GitHub and running an installation script.

  • Verify the installation by running one of the provided example programs, such as single_value_read.py.[4]

• Data Acquisition:

  • Utilize the provided Python script to read the temperature from the selected channel in a continuous loop.

  • The script will initialize the MCC-134, configure the thermocouple type for the specified channel, and then enter a loop to read and display the temperature at one-second intervals.

  • The acquired data will be printed to the console and saved to a CSV file named temperature_log.csv.

Sample Python Code

Data Presentation

The following table summarizes sample data that would be generated by the provided Python script.

Timestamp (s)	Temperature (°C)
1.02	25.12
2.05	25.15
3.08	25.18
4.11	25.20
5.14	25.22

Visualization

The logical flow of the data acquisition process is illustrated in the following diagram.

References

• 1. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.co.uk]
• 2. idm-instrumentos.es [idm-instrumentos.es]
• 3. forum.digilent.com [forum.digilent.com]
• 4. forum.digilent.com [forum.digilent.com]

Application Notes and Protocols: MCC 134 Thermocouple Measurement DAQ HAT in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The MCC 134 is a four-channel thermocouple measurement HAT (Hardware Attached on Top) designed for use with a Raspberry Pi.[1][2][3][4][5][6][7][8] It provides a compact and cost-effective solution for acquiring precise temperature data in a variety of research applications. In materials science, where temperature is a critical parameter in the synthesis, processing, and characterization of materials, the MCC 134 offers a versatile tool for monitoring and recording thermal profiles. Its compatibility with various thermocouple types and its 24-bit resolution make it suitable for a wide range of experimental setups.[2][3][4][5][6]

These application notes provide an overview of the MCC 134's capabilities and detailed protocols for its integration into materials science research workflows.

Key Features and Specifications

The MCC 134 provides high-resolution, isolated thermocouple inputs, making it a robust solution for laboratory environments.[1][2][3][4][5][6]

Feature	Specification
Number of Channels	4 isolated thermocouple inputs[1][2][3][4][5][6]
A/D Converter Resolution	24-bit[1][2][3][4][5][6]
Supported Thermocouple Types	J, K, R, S, T, N, E, and B[1][2][4][5][6]
Update Interval	1 second (minimum)[1][3][4][5][6]
Cold Junction Compensation	Yes[1][2][3][4][5][6]
Open Thermocouple Detection	Yes[1][2][3][4][7][8]
Host Interface	Raspberry Pi 40-pin GPIO connector[1]
Software Support	C, C++, Python libraries[1][2][3]

Applications in Materials Science

The ability to accurately monitor and log temperature is fundamental to many areas of materials science research. The MCC 134 can be employed in a variety of applications, including:

• Thermal Analysis: Monitoring the temperature of samples during differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) experiments.

• Materials Synthesis: Recording the temperature profiles of furnaces, ovens, and chemical reactors during the synthesis of polymers, ceramics, and alloys.

• Thin Film Deposition: Monitoring substrate temperature during physical vapor deposition (PVD) or chemical vapor deposition (CVD) processes.

• Crystal Growth: Tracking the temperature gradients in crystal growth apparatus to ensure the formation of high-quality single crystals.

• Phase Transformation Studies: Observing the precise temperatures at which phase transitions occur in materials.

• Mechanical Testing: Monitoring the temperature of a sample during tensile testing or fatigue testing, especially at elevated temperatures.

• Biomaterial and Drug Delivery Studies: In the context of drug development, nanoparticles are often synthesized or their stability is tested under specific temperature conditions.[9][10][11][12] The MCC 134 can be used to monitor these temperature-sensitive processes.

Experimental Protocol: Temperature Monitoring of a Material Synthesis Reaction

This protocol outlines the steps for setting up and using the MCC 134 to monitor the temperature of a chemical synthesis reaction.

Materials:

• MCC 134 Thermocouple Measurement DAQ HAT

• Raspberry Pi (with Raspbian OS installed)

• Thermocouple (e.g., Type K)

• Reaction vessel (e.g., round-bottom flask)

• Heating source (e.g., heating mantle)

• Personal computer for remote access

Procedure:

• Hardware Setup:

  • Ensure the Raspberry Pi is powered off.

  • Carefully align the MCC 134's 40-pin connector with the Raspberry Pi's GPIO header and press down firmly to connect the HAT.

  • Connect the thermocouple to one of the screw terminal inputs on the MCC 134. Ensure the polarity is correct.

  • Place the tip of the thermocouple within the reaction vessel, ensuring it is in a position to accurately measure the temperature of the reaction mixture.

  • Power on the Raspberry Pi.

• Software Installation:

  • Open a terminal window on the Raspberry Pi (either directly or via SSH).

  • Install the MCC DAQ HAT Library from the GitHub repository by following the instructions provided in the library's documentation. This typically involves cloning the repository and running an installation script.

• Data Acquisition Script:

  • Create a Python script to read and log the temperature data. A basic example is provided below:

• Execution and Data Collection:

  • Run the Python script from the terminal.

  • Initiate the heating of the reaction vessel.

  • The script will print the temperature readings to the console and save them to a temperature_log.csv file.

  • Once the experiment is complete, stop the script by pressing Ctrl+C.

  • The collected data can then be analyzed to understand the thermal profile of the synthesis reaction.

Diagrams

Caption: Experimental workflow for temperature monitoring using the MCC 134.

Caption: Logical relationship of components in the data acquisition process.

References

• 1. files.digilent.com [files.digilent.com]
• 2. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 3. digikey.com [digikey.com]
• 4. Access to this page has been denied. [mouser.com]
• 5. elexp.com [elexp.com]
• 6. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 7. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi [circuitspecialists.com]
• 8. Access to this page has been denied. [mouser.do]
• 9. Nanoparticles: Taking a Unique Position in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Hitchhiker’s Guide to Human Therapeutic Nanoparticle Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advances in nanoparticle synthesis assisted by microfluidics - Lab on a Chip (RSC Publishing) DOI:10.1039/D5LC00194C [pubs.rsc.org]
• 12. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Troubleshooting MCC-134 "Board not responding" error

Technical Support Center: MCC-134

This guide provides troubleshooting steps and answers to frequently asked questions regarding the "Board not responding" error encountered with the MCC-134 thermocouple input HAT.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of the "Board not responding" error with the MCC-134?

The most frequent causes for this error are related to the Raspberry Pi's software configuration and hardware connections. Specifically, the SPI and I2C interfaces on the Raspberry Pi must be enabled for the MCC-134 to function correctly.[1] Additionally, conflicts with other hardware, particularly displays that connect to the GPIO header, can lead to this error.[2][3]

Q2: Can I use a GPIO header display with the MCC-134?

It is generally not recommended. LCD displays that use the GPIO header often utilize the SPI interface, which will interfere with the operation of the MCC DAQ HATs.[2][3] Even if the display is removed, its driver might still be loaded at boot and cause issues. It is advisable to use an HDMI display or connect remotely via VNC. If a GPIO display has been used, consult its documentation to learn how to remove the driver.[2][3]

Q3: Does the order of stacked boards matter?

Yes. When stacking multiple MCC DAQ HATs, it is recommended to place the MCC-134 farthest from the Raspberry Pi. The Raspberry Pi is a significant heat source, and this placement will help increase the accuracy of thermocouple measurements.[3][4]

Q4: I'm receiving a "Common Mode Error" instead of a "Board not responding" error. What should I do?

A "Common Mode Error" is a different issue, often related to electrical noise or grounding problems, especially at high temperatures or when thermocouples are attached to conductive surfaces.[5][6] This can sometimes be caused by RFI/EMI from equipment like electric kilns.[5] Using shielded thermocouple wire or isolating the thermocouple from conductive surfaces can help mitigate this error.[5][6]

Troubleshooting Guide

This guide will walk you through a step-by-step process to diagnose and resolve the "Board not responding" error.

Step 1: Verify Raspberry Pi Configuration

The first step is to ensure that the necessary interfaces on your Raspberry Pi are enabled.

Experimental Protocol:

• Power on your Raspberry Pi.

• Open the Raspberry Pi Configuration tool. This can typically be found in the main menu under "Preferences".

• Navigate to the "Interfaces" tab.

• Ensure that both SPI and I2C are set to Enabled .[1]

• Reboot your Raspberry Pi.

Step 2: Check for Hardware Conflicts

Conflicts with other connected hardware can prevent the MCC-134 from being detected.

Experimental Protocol:

• Power off the Raspberry Pi and disconnect the power supply.

• Disconnect any other HATs or devices connected to the GPIO header, especially LCD displays.[2][3]

• Ensure the MCC-134 is securely seated on the Raspberry Pi's GPIO pins.

• If you have multiple MCC-134 boards, ensure their address jumpers are set correctly to avoid conflicts.

• Power on the Raspberry Pi and re-test.

Step 3: Software and EEPROM Checks

If the hardware configuration is correct, the next step is to verify the software and board recognition.

Experimental Protocol:

• Open a terminal window on your Raspberry Pi.

• Run the command sudo daqhats_read_eeproms. This command will attempt to read the information from the HAT's EEPROM.[1][7]

• Next, run daqhats_list_boards. This will list the detected DAQ HATs.

• If the board is detected by these commands but still not responding in your application, try updating the EEPROM images through the MCC DAQ HAT Manager.[8]

Step 4: Isolate the Issue to a Specific Board

If you have multiple MCC-134 boards and are experiencing issues, it's important to test each one individually.

Experimental Protocol:

• Power off the Raspberry Pi.

• Install only one MCC-134 board, set to address 0 (no jumpers).

• Power on and run through the software checks in Step 3.

• Repeat this process for each of your MCC-134 boards to identify if a specific board is faulty.

Troubleshooting Workflow

The following diagram illustrates the logical flow of the troubleshooting steps.

Caption: Troubleshooting workflow for the MCC-134 "Board not responding" error.

Quantitative Data Summary

At present, the common troubleshooting steps for the "Board not responding" error do not involve quantitative data comparison. However, for thermocouple measurement accuracy, please refer to the official MCC-134 datasheet for detailed specifications.[4] Best practices for accurate measurements include allowing a 15-minute warm-up time and ensuring a stable thermal environment.[4]

References

• 1. forum.digilent.com [forum.digilent.com]
• 2. forum.digilent.com [forum.digilent.com]
• 3. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 4. files.digilent.com [files.digilent.com]
• 5. forum.digilent.com [forum.digilent.com]
• 6. forum.digilent.com [forum.digilent.com]
• 7. forum.digilent.com [forum.digilent.com]
• 8. forum.digilent.com [forum.digilent.com]

Technical Support Center: High-Temperature Measurement Solutions

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in resolving common issues encountered during their experiments, with a specific focus on the MCC-134 common mode error observed at temperatures exceeding 1000°C.

Frequently Asked Questions (FAQs)

Q1: What is a common mode error in the context of the MCC-134?

A1: A common mode error on the MCC-134 indicates that the voltage on one or both of the thermocouple inputs is outside the valid operating range. The MCC-134's thermocouple inputs are electrically isolated from the Raspberry Pi to minimize noise and protect against harsh electrical environments.[1][2][3][4] However, there is a limit to the voltage difference that can exist between the thermocouple leads and the instrument's ground, and between the individual thermocouple channels themselves. When this limit is exceeded, the analog-to-digital converter (ADC) cannot make an accurate measurement, and the system reports a common mode error.

Q2: Why am I only seeing the MCC-134 common mode error at temperatures above 1000°C?

A2: The appearance of a common mode error specifically at high temperatures is often linked to the degradation of the thermocouple's insulation resistance.[5] As temperatures rise, particularly above 600°C, the insulating material within the thermocouple cable (typically magnesium oxide in mineral-insulated cables) becomes less effective.[5] This decrease in insulation resistance can lead to electrical leakage between the thermocouple wires and the protective metal sheath, or between the two thermocouple wires themselves. This leakage can create a ground loop or introduce a voltage that exceeds the MCC-134's common-mode input range.

Q3: What are the primary causes of common mode errors in high-temperature thermocouple measurements?

A3: The primary causes of common mode errors in this context include:

• Insulation Breakdown at High Temperatures: As mentioned, the insulating properties of the thermocouple materials can degrade at elevated temperatures, leading to current leakage.[5]

• Ground Loops: These occur when there are multiple ground connections in the measurement circuit at different electrical potentials.[6] This is a common issue when a grounded thermocouple is used, and the equipment it is attached to is also grounded elsewhere.

• Electromagnetic Interference (EMI): High-temperature environments, such as furnaces, are often electrically noisy. EMI can be induced in the thermocouple wires, creating a common mode voltage.

• Improper Shielding: Inadequate or incorrectly implemented shielding of the thermocouple extension wires can make the measurement more susceptible to electrical noise.

Troubleshooting Guide

Issue: The MCC-134 reports a "common mode error" intermittently or consistently when measuring temperatures above 1000°C.

This guide will walk you through a series of steps to identify and resolve the root cause of the common mode error.

Step 1: Verify Thermocouple Type and Condition

• Is the thermocouple rated for the measurement temperature?

  • Ensure that the thermocouple type (e.g., K-type, N-type) and its sheath material are appropriate for temperatures above 1000°C.

• Is the thermocouple new or has it been used extensively at high temperatures?

  • Prolonged exposure to high temperatures can accelerate the degradation of the insulation. Consider replacing the thermocouple with a new one, preferably with high-purity insulation.

Step 2: Assess the Grounding and Shielding Configuration

• Are you using a grounded or ungrounded thermocouple?

  • An ungrounded (isolated) thermocouple is generally recommended to prevent ground loops.[7] If you are using a grounded thermocouple, proceed to the next point.

• If using a grounded thermocouple, is it creating a ground loop?

  • A ground loop can occur if the thermocouple is grounded at the measurement point and the measuring instrument is also grounded.[6] Try to have only one ground point in the entire measurement circuit.

• Is the thermocouple extension cable shielded?

  • Using a shielded thermocouple extension cable can help to minimize the effects of electromagnetic interference.

• If using a shielded cable, is the shield grounded correctly?

  • The shield should be grounded at only one end, typically at the measuring instrument (the MCC-134 side).[8] Grounding the shield at both ends can create a ground loop.

Step 3: Consider the Use of a Signal Conditioner

• Is the electrical environment particularly noisy?

  • In environments with significant electromagnetic interference, a thermocouple signal conditioner with a low-pass filter may be necessary. This device is placed between the thermocouple and the MCC-134 and helps to filter out the noise that can cause a common mode error.

Quantitative Data Summary

The following table summarizes the key electrical specifications for the MCC-134 and the typical behavior of thermocouple insulation resistance at elevated temperatures.

Parameter	Specification / Value	Notes
MCC-134 Common Mode Voltage Range	0.8 V max	The voltage on any input relative to the instrument's ground must not exceed this value.
MCC-134 Analog-to-Digital Converter (ADC) Resolution	24-bit	Provides high-resolution measurements.[1][2][3][4][9][10][11][12]
Thermocouple Insulation Resistance	Decreases exponentially with increasing temperature	A significant drop is often observed above 600°C.[5]
Effect of Decreased Insulation Resistance	Increased electrical shunting and potential for common mode voltage	This is a likely cause of the error above 1000°C.[5]

Experimental Protocol: Room Temperature Insulation Resistance Test

This protocol describes a basic test to check the insulation resistance of a thermocouple at room temperature. A significant drop in insulation resistance at room temperature can indicate moisture contamination or physical damage, which will be exacerbated at high temperatures.

Objective: To measure the insulation resistance between the thermocouple wires and the sheath.

Materials:

• Thermocouple to be tested

• Megohmmeter or insulation resistance tester

• Alligator clips

Procedure:

• Disconnect the Thermocouple: Ensure the thermocouple is completely disconnected from the MCC-134 and any other instrumentation.

• Connect the Megohmmeter:

  • Connect one lead of the megohmmeter to one of the thermocouple's conductors (e.g., the positive lead).

  • Connect the other lead of the megohmmeter to the metallic sheath of the thermocouple.

• Apply Test Voltage:

  • Set the megohmmeter to a suitable test voltage (e.g., 500 VDC).

  • Apply the test voltage for 1 minute.

• Record the Resistance:

  • Record the insulation resistance reading from the megohmmeter.

• Repeat for the Other Conductor:

  • Disconnect the megohmmeter from the first conductor and connect it to the other thermocouple conductor (e.g., the negative lead).

  • Repeat steps 3 and 4.

• Test Between Conductors:

  • Connect one lead of the megohmmeter to the positive thermocouple conductor and the other lead to the negative conductor.

  • Repeat steps 3 and 4.

Expected Results: A new, high-quality mineral-insulated thermocouple should have an insulation resistance in the gigaohm (GΩ) range at room temperature. A significantly lower reading may indicate a compromised thermocouple.

Troubleshooting Workflow

Caption: Troubleshooting workflow for MCC-134 common mode error.

References

• 1. files.digilent.com [files.digilent.com]
• 2. Access to this page has been denied. [eu.mouser.com]
• 3. MCC134 Thermocouple Measurement DAQ HAT - Digilent | DigiKey [digikey.co.uk]
• 4. linuxgizmos.com [linuxgizmos.com]
• 5. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 6. Temperature Input Signal Conditioner [omega.co.uk]
• 7. Grounding and shielding considerations for sensors [sensorland.com]
• 8. thermometricscorp.com [thermometricscorp.com]
• 9. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 10. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 11. testequipment.co.nz [testequipment.co.nz]
• 12. jensentools.com [jensentools.com]

Best practices for accurate thermocouple measurements with MCC-134

Technical Support Center: MCC-134 Thermocouple Measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining accurate thermocouple measurements with the MCC-134 DAQ HAT.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of error in thermocouple measurements?

A1: Several factors can contribute to errors in thermocouple measurements.[1][2] These include:

• Noise, Linearity, and Offset Error: While modern 24-bit measurement devices like the MCC-134 are designed to minimize these, they can still be a factor.[1][2]

• Inherent Thermocouple Error: The alloys used in thermocouples have imperfections that vary between batches, leading to inherent inaccuracies.[1][3]

• Cold Junction Compensation (CJC) Error: Accurate measurement of the reference junction (cold junction) is critical for determining the absolute temperature of the hot junction.[1] The MCC-134 is designed with three high-resolution thermistors to accurately track the cold junction temperature.[1][2][3][4][5]

• Environmental Factors: Temperature gradients across the MCC-134 board, often caused by the Raspberry Pi's processor or other heat sources, can introduce errors.[1][3][6]

Q2: What are the key features of the MCC-134 for accurate temperature measurement?

A2: The MCC-134 is a 4-channel thermocouple measurement HAT designed for the Raspberry Pi with several features to ensure accuracy:[4][5][7][8][9][10][11][12]

• 24-bit A/D Converter: Provides high-resolution measurements.[4][5][8][9][10][11]

• Isolated Inputs: Thermocouple inputs are electrically isolated from the Raspberry Pi to minimize noise and protect against harsh electrical environments.[4][5]

• Multiple Thermocouple Type Support: Software-selectable support for various thermocouple types (J, K, R, S, T, N, E, and B).[5][7][8][9]

• Advanced Cold Junction Compensation: Utilizes three high-resolution thermistors to accurately measure the cold junction temperature, even with fluctuating environmental conditions.[1][2][3][4][5]

• Open-Thermocouple Detection: Can detect and report broken or disconnected thermocouples.[4][5][6][8][11]

Q3: How can I minimize measurement errors when using the MCC-134?

A3: To achieve the most accurate readings, it is recommended to follow these best practices:[1][2][3][6][10]

• Reduce Raspberry Pi Processor Load: High processor load can significantly increase the temperature of the Raspberry Pi, affecting the MCC-134's measurements.[1][3][6] For example, running a program that fully loads all four cores can raise the processor's temperature above 70°C, while a single-core load may result in a temperature approximately 20°C cooler.[1][3][6]

• Minimize Environmental Temperature Variations: Position the MCC-134 away from fluctuating heat or cooling sources.[1][3][6]

• Provide Steady Airflow: Using a fan can help dissipate heat and reduce measurement errors.[1][3][6]

• Optimize Stacking Configuration: When using multiple DAQ HATs, place the MCC-134 farthest from the Raspberry Pi to minimize heat exposure.[2][3][6][10]

Troubleshooting Guide

Problem 1: My temperature readings are noisy or unstable.

This issue can be caused by electrical noise from the surrounding environment.

Troubleshooting Steps:

• Check for Ground Loops: Ground loops can occur if there are multiple ground connections in your circuit, leading to noise.[13] Ensure your setup has only one ground point, preferably at the sensor.[13][14]

• Use Shielded Thermocouple Wire: Shielded wires help protect the low-level thermocouple signal from electromagnetic interference (EMI) and radio frequency interference (RFI).[15] The shield should be connected to ground at the measurement instrument end, not at the thermocouple end.[14]

• Twist the Thermocouple Wires: Twisting the positive and negative thermocouple wires together can help cancel out magnetically induced noise.[13][14]

• Isolate from Noise Sources: Keep thermocouple wires away from power lines, motors, and other sources of electrical noise.[16]

Problem 2: I'm seeing a "Common Mode Error" (Error -7777).

A common-mode error indicates that the voltage on the thermocouple leads relative to the instrument's ground is outside the acceptable range.[17]

Troubleshooting Steps:

• Ensure Proper Grounding: For ungrounded thermocouples, a static charge can build up on the leads.[18] Consider grounding the negative thermocouple lead through a 10 kΩ to 100 kΩ resistor to the Raspberry Pi's ground to dissipate this charge.[18]

• Check for Grounded Thermocouples: If your thermocouple is grounded to a conductive surface, this can create a ground loop if the surface is also grounded elsewhere.[17][19] Using electrically insulated thermocouples is recommended to avoid this.[4][6]

• Investigate Environmental Factors: The error may appear intermittently if nearby equipment is turning on and off, causing changes in the electrical environment.[17]

Problem 3: The reported temperature is consistently inaccurate.

Consistent inaccuracies can stem from issues with the thermocouple itself, its connection, or the measurement setup.

Troubleshooting Steps:

• Verify Thermocouple Type: Ensure the correct thermocouple type is selected in the software for each channel.[5][7]

• Inspect Connections: A poor connection at the screw terminals or the use of extension wires not made of the correct thermocouple material can introduce errors.[20] Whenever possible, connect the thermocouple wires directly to the MCC-134's screw terminals.[20]

• Allow for Warm-up Time: The MCC-134 requires a recommended 15-minute warm-up period to achieve its specified accuracy.[4]

• Consider Inherent Thermocouple Error: Standard thermocouples have an inherent error margin. For higher accuracy, consider using Special Limits of Error (SLE) thermocouples.[1][3]

Data Presentation

Table 1: Typical Inherent Error of Standard Thermocouples

Thermocouple Type	Standard Error
K and J	up to ±2.2 °C
T	up to ±1.0 °C

Note: Special Limits of Error (SLE) thermocouples can reduce these errors by a factor of 2.[1][3]

Experimental Protocols

Protocol 1: Establishing a Stable Measurement Environment

• Physical Placement: Position the Raspberry Pi and MCC-134 setup in a location with a stable ambient temperature, away from direct sunlight, drafts, and equipment that cycles on and off (e.g., refrigerators, air conditioners).[1][3][6]

• Hardware Stacking: If using a stack of HATs, ensure the MCC-134 is the furthest board from the Raspberry Pi to minimize thermal influence.[2][3][6][10]

• Active Cooling: Implement a small fan to provide consistent airflow over the Raspberry Pi and MCC-134 to help dissipate heat and maintain a stable operating temperature.[1][3][6]

• Processor Load Management: Monitor the CPU load of the Raspberry Pi. If it is consistently high, optimize your software to reduce the processing demand or consider using a Raspberry Pi with a more powerful processor to handle the workload without excessive heat generation.[1][3][6]

Mandatory Visualization

Caption: Troubleshooting workflow for MCC-134 measurement issues.

Caption: Best practices for a stable measurement environment.

References

• 1. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 2. community.element14.com [community.element14.com]
• 3. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 4. files.digilent.com [files.digilent.com]
• 5. testequity.com [testequity.com]
• 6. idm-instrumentos.es [idm-instrumentos.es]
• 7. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 8. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 9. Access to this page has been denied. [mouser.com]
• 10. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 11. elexp.com [elexp.com]
• 12. digikey.com [digikey.com]
• 13. NOISE REDUCTION TIPS FOR THERMOCOUPLE MEASUREMENTS - News [geocorpinc.com]
• 14. Grounding and shielding considerations for sensors [sensorland.com]
• 15. forum.digilent.com [forum.digilent.com]
• 16. forum.digilent.com [forum.digilent.com]
• 17. forum.digilent.com [forum.digilent.com]
• 18. Reasons to Ground Thermocouples When Measuring in Differential Mode - NI [knowledge.ni.com]
• 19. forum.digilent.com [forum.digilent.com]
• 20. forum.digilent.com [forum.digilent.com]

Technical Support Center: MCC-134 Temperature Measurements

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize noise in MCC-134 temperature readings and ensure accurate experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of noise in thermocouple measurements?

A1: Noise in thermocouple measurements can originate from various electrical and environmental sources. The most common types of noise include:

• Electromagnetic Interference (EMI): Generated by nearby equipment such as motors, transformers, and power lines.[1][2]

• Static Noise: Caused by capacitive coupling from voltage sources to the instrument circuit.[3][4]

• Magnetic Noise: Radiated from conductors carrying current, such as power lines and relays.[3][4]

• Common-Mode Noise: Occurs when there are multiple ground connections at different potentials in the instrument circuit.[3][4] This can be a particular issue with grounded thermocouples.[3]

• Crosstalk: Interference between signals in adjacent wires within the same conduit.[3][4]

• High-Temperature Leakage: Degradation of insulation at high temperatures can cause leakage currents that interfere with the signal.[2]

Q2: What are the best practices for minimizing noise in MCC-134 temperature readings?

A2: To achieve the most accurate thermocouple readings with the MCC-134, it is recommended to follow these best practices:[5][6][7][8][9]

• Reduce Raspberry Pi Processor Load: High processor load can increase the temperature of the Raspberry Pi, affecting the cold-junction compensation of the MCC-134.[5][6][7][8][9] Running a program that fully loads all four cores can raise the processor temperature above 70°C.[5][6][7][8][9]

• Minimize Environmental Temperature Variations: Place the MCC-134 away from heating or cooling sources that cycle on and off to avoid sudden temperature changes that can lead to measurement errors.[5][6][7][8][9]

• Provide Steady Airflow: A consistent airflow from a fan can help dissipate heat and reduce errors.[5][6][7][8][9]

• Optimize MCC-134 Placement: When using a stack of DAQ HATs, position the MCC-134 farthest from the Raspberry Pi, which is a significant heat source.[5][8][9]

• Use Shielded and Twisted-Pair Wires: Shielded cables protect against static noise, while twisting the thermocouple wires helps to cancel out magnetic noise.[2][3][4]

• Ensure Proper Grounding: Ground the shield of the thermocouple wire at a single point, typically at the measurement instrument, to avoid ground loops.[2][3]

Q3: How does the design of the MCC-134 help in reducing noise?

A3: The MCC-134 incorporates several design features to enhance measurement accuracy and minimize noise:

• Isolated Thermocouple Inputs: The inputs are electrically isolated from the Raspberry Pi, which helps to minimize noise and protect against harsh electrical environments.[7][10][11]

• 24-bit A/D Converter: A high-resolution analog-to-digital converter is used to minimize linearity and offset errors.[6][9][12]

• Advanced Cold-Junction Compensation (CJC): The MCC-134 uses three high-resolution thermistors to accurately track the temperature of the cold junction, even with temperature gradients caused by the Raspberry Pi or the environment.[5][6]

Troubleshooting Guides

Issue 1: Unstable or Fluctuating Temperature Readings

Unstable readings are often a sign of electrical noise interfering with the low-voltage thermocouple signal.

Troubleshooting Steps:

• Identify Potential Noise Sources: Check the experimental setup for nearby equipment that could be generating electromagnetic interference (e.g., motors, pumps, high-voltage power supplies).

• Implement Proper Shielding and Grounding:

  • Use shielded thermocouple extension wires.

  • Ensure the shield is connected to a single ground point.

  • Twist the thermocouple wires to reduce magnetic noise pickup.[3][4]

• Physical Isolation: If possible, physically move the MCC-134 and thermocouple wiring away from strong EMI sources.

• Filtering: For high-frequency noise, consider adding a low-pass filter to the thermocouple input. A 100nF differential capacitor between the positive and negative leads close to the cold junction can help mitigate some noise.[13]

Issue 2: Inaccurate Temperature Readings

Inaccurate readings can be caused by a combination of noise, improper setup, and environmental factors.

Troubleshooting Steps:

• Verify Thermocouple Integrity: Ensure the thermocouple is not damaged and that the junction is making good thermal and electrical contact.[13] Poor connections can generate incorrect thermoelectric voltages.[13]

• Check for Ground Loops: If using grounded thermocouples, ensure there is only one ground connection in the entire measurement circuit to prevent ground loop currents.[2]

• Optimize MCC-134 Environment:

  • Follow the best practices outlined in FAQ 2, such as reducing Raspberry Pi load and ensuring stable airflow.[5][6][7][8][9]

  • Allow the MCC-134 to warm up for at least 15 minutes to reach thermal stability.[7]

• Direct Connection: If using connectors, try connecting the thermocouple directly to the MCC-134 screw terminals to rule out issues with the connectors.[14]

Data Presentation

Table 1: Summary of Noise Types and Mitigation Techniques

Noise Type	Description	Mitigation Technique
Static Noise	Capacitively coupled from voltage sources.[3][4]	Use a grounded shield around the wires.[3][4]
Magnetic Noise	Radiated from current-carrying conductors.[3][4]	Twist the thermocouple wires.[3][4]
Common-Mode Noise	Caused by multiple grounds at different potentials.[3][4]	Ground the circuit at a single point.[4]
Crosstalk	Signals transferring between adjacent wires.[4]	Use individually-shielded, isolated pair cables.[4]
High-Temperature Leakage	Insulation degradation at high temperatures.[2]	Use appropriate high-temperature insulation and physically isolate the thermocouple.[2]

Experimental Protocols

Protocol 1: Verifying a Noise-Free Baseline Measurement

Objective: To establish a baseline reading with minimal noise to ensure the MCC-134 and thermocouple are functioning correctly.

Methodology:

• Setup in a Controlled Environment:

  • Place the Raspberry Pi with the MCC-134 on a non-conductive surface in an area with minimal electrical equipment.

  • Ensure the MCC-134 is positioned as the top HAT in the stack.

  • Connect a known-good, ungrounded thermocouple directly to one of the MCC-134 input channels.

• Power and Stabilization:

  • Power on the Raspberry Pi.

  • Allow the system to stabilize for at least 15 minutes.

• Data Acquisition:

  • Run a simple data logging script to record temperature readings at a 1-second interval for 5 minutes.

• Analysis:

  • Analyze the recorded data for stability. The readings should be consistent with the ambient temperature and show minimal fluctuation.

Visualizations

Caption: A workflow for troubleshooting noise in MCC-134 temperature measurements.

Caption: A diagram illustrating the recommended experimental setup for the MCC-134.

References

• 1. Optimizing Thermocouple Measurements in a Noisy Environment PDF Asset Page | Keysight [keysight.com]
• 2. zeroinstrument.com [zeroinstrument.com]
• 3. jms-se.com [jms-se.com]
• 4. NOISE REDUCTION TIPS FOR THERMOCOUPLE MEASUREMENTS - News [geocorpinc.com]
• 5. digilent.com [digilent.com]
• 6. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 7. idm-instrumentos.es [idm-instrumentos.es]
• 8. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 9. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 10. jensentools.com [jensentools.com]
• 11. files.digilent.com [files.digilent.com]
• 12. automation.com [automation.com]
• 13. analog.com [analog.com]
• 14. forum.digilent.com [forum.digilent.com]

Dealing with ground loops when using the MCC-134

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing the MCC-134 Thermocouple Measurement DAQ HAT.

Troubleshooting Guide: Ground Loops

Ground loops are a common source of noise and erroneous readings in data acquisition systems. They occur when there are multiple paths to ground, creating a loop that can pick up electrical noise. This guide will help you identify and resolve ground loop issues when using the MCC-134.

Frequently Asked Questions (FAQs)

Q1: What is a ground loop and why is it a problem for thermocouple measurements?

A1: A ground loop occurs when two or more points in an electrical circuit that are nominally at ground potential have a slight voltage difference between them.[1][2] This creates an unintended current path, or "loop."[1][3] Because thermocouples produce very small voltage signals (microvolts per degree Celsius), this unwanted current can introduce significant noise and errors into your temperature measurements.[4] In severe cases, it can lead to fluctuating readings, incorrect data, or even damage to the equipment.[1][3]

Q2: What are the common symptoms of a ground loop when using the MCC-134?

A2: If you are experiencing a ground loop with your MCC-134, you may observe the following:

• Noisy or fluctuating temperature readings: The measured temperature may jump around erratically.[5]

• Inaccurate measurements: The readings may be consistently offset from the true temperature.[1]

• "Common-mode range" errors: The MCC-134 may return an error indicating that the input voltage is outside the acceptable range, which can be caused by ground loop currents.[6][7]

• Intermittent issues: The problem may appear or disappear when other equipment is turned on or off.[6]

Q3: How can I determine if my thermocouple is grounded or ungrounded?

A3:

• Grounded Thermocouples: The thermocouple junction is welded to the protective metal sheath. This provides a fast response time but also creates an electrical connection between the thermocouple wires and the sheath, increasing the risk of ground loops.[8]

• Ungrounded Thermocouples: The thermocouple junction is isolated from the metal sheath, typically by a non-conductive powder.[8] This provides electrical isolation and is the recommended type to prevent ground loops.[4][8]

You can often determine the type by consulting the manufacturer's datasheet for your thermocouple.

Troubleshooting Steps

If you suspect a ground loop is affecting your experiment, follow these steps to diagnose and resolve the issue.

Step 1: Identify Potential Ground Paths

A ground loop is created when there are multiple paths for current to flow to ground. In a typical MCC-134 setup, these paths can include:

• The ground connection of the Raspberry Pi's power supply.

• An electrical path from the thermocouple tip to a grounded object.

• The shield of a shielded thermocouple wire being connected to ground at both ends.

Experimental Protocol: Ground Loop Identification

• Power Down: Safely shut down your Raspberry Pi and any connected equipment.

• Visual Inspection: Examine your experimental setup. Is the tip of your thermocouple in contact with a metal object that is also grounded? Common examples include metal pipes, chassis, or other grounded equipment.

• Check Shielding: If you are using shielded thermocouple wire, ensure the shield is connected to ground at only one end . Connecting it at both ends is a very common cause of ground loops.[3]

• Single Power Source: Whenever possible, power the Raspberry Pi and any other interconnected equipment from the same power strip or outlet.[9] This helps to ensure a common ground reference.

Step 2: Isolate the Thermocouple

The most effective way to break a ground loop is to eliminate one of the ground paths.

Experimental Protocol: Thermocouple Isolation

• Use Ungrounded Thermocouples: The best practice is to use ungrounded thermocouples, as they are inherently isolated from ground.[4][8]

• Physical Isolation: If you must use a grounded thermocouple, ensure the tip is not in electrical contact with any other grounded object. You can use insulating materials like silicone to electrically isolate the thermocouple junction from a conductive surface.[10]

• Differential Measurement: The MCC-134 uses a differential input, which helps to reject common-mode noise.[6] However, severe ground loops can still cause issues.

Step 3: Implement Proper Grounding Techniques

If isolation is not possible or does not resolve the issue, focus on proper grounding. The fundamental rule is to have a single point of ground for your entire measurement system.[8]

Experimental Protocol: Single-Point Grounding

• Identify a Central Ground: Choose a single, reliable ground point for your entire experimental setup. This could be a designated ground terminal on your equipment or a common grounding bar.

• Connect All Grounds to the Central Point: Run a separate ground wire from each piece of equipment directly to this central ground point. This is often referred to as a "star" grounding configuration.

• Avoid Daisy-Chaining Grounds: Do not connect the ground of one instrument to the ground of another in series. This can create ground potential differences.

Quantitative Data Summary

Troubleshooting Technique	Effectiveness in Mitigating Ground Loops	Impact on Measurement
Using Ungrounded Thermocouples	High	May have a slightly slower response time compared to grounded thermocouples.[8]
Isolating a Grounded Thermocouple	High	Requires careful physical setup to ensure no electrical contact with other grounds.
Single-Point ("Star") Grounding	High	Establishes a common reference for all components, minimizing potential differences.
Grounding Shield at One End	High	Prevents the shield from becoming a path for ground loop currents.
Using a Common Power Source	Medium	Helps to equalize ground potentials but may not eliminate all ground loop paths.[9]

Visualizing a Ground Loop

The following diagram illustrates how a ground loop can be created when using a grounded thermocouple with the MCC-134.

Caption: A diagram illustrating a ground loop with the MCC-134.

References

• 1. Designfax – Technology for OEM Design Engineers [designfax.net]
• 2. ni.com [ni.com]
• 3. Ground loops [help.campbellsci.com]
• 4. newark.com [newark.com]
• 5. Ground Loop Issues 101 - Electrical Engineering Center [electricneutron.com]
• 6. forum.digilent.com [forum.digilent.com]
• 7. forum.digilent.com [forum.digilent.com]
• 8. blog.wika.com [blog.wika.com]
• 9. craiganderton.org [craiganderton.org]
• 10. phidgets.com [phidgets.com]

MCC-134 returning error -7777 common-mode range issue

Technical Support Center: MCC-134

This technical support center provides troubleshooting guidance and frequently asked questions for the MCC-134 Thermocouple Measurement HAT. The following resources are intended for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is error -7777 on the MCC-134, and what does it signify?

A1: Error -7777 indicates a "common-mode voltage range exceeded" error. This means that the voltage present on both input terminals of a thermocouple channel, relative to the device's ground, has surpassed the operational limits of the MCC-134. When this occurs, the analog-to-digital converter (ADC) becomes saturated, leading to inaccurate or erroneous readings.

Q2: What is common-mode voltage in the context of thermocouple measurements?

A2: Common-mode voltage (CMV) is any unwanted voltage that is present and identical on both the positive and negative inputs of a differential measurement system, such as a thermocouple input on the MCC-134.[1][2] Ideally, a differential system measures only the voltage difference between these two inputs (the thermocouple signal). However, external factors can introduce a voltage that raises the potential of both wires. The MCC-134 has a limited capacity to reject this common-mode voltage.

Q3: What are the common causes of a common-mode range error with the MCC-134?

A3: Several factors can lead to a common-mode voltage error:

• Improper Grounding: If a thermocouple is attached to a conductive object that is not properly grounded, a voltage potential can exist between the object and the MCC-134's ground, creating a common-mode voltage. A user reported this issue when their thermocouple was attached to a metal vessel.[3]

• Electromagnetic Interference (EMI) / Radio Frequency Interference (RFI): High-power equipment, such as electric kilns, furnaces, or motors, can induce noise onto the thermocouple wires.[4][5] This noise often manifests as a common-mode voltage.

• Faulty or Damaged Thermocouples: If the insulation of the thermocouple wires is compromised, it can lead to a short or a ground loop, introducing a common-mode voltage.

• Large Temperature Gradients: While less common, significant temperature differences across the measurement setup can sometimes contribute to small ground potential differences.

Q4: How can I troubleshoot and resolve a common-mode range error?

A4: To resolve a common-mode range error, follow these troubleshooting steps:

• Verify Thermocouple Placement: If the thermocouple is attached to a conductive surface, try taking a reading with it unattached. If the error disappears, the issue is likely related to the grounding of that surface.[3]

• Ensure Proper Grounding: If the object being measured is conductive, ensure it is connected to a common ground with the Raspberry Pi and the MCC-134.

• Use Isolated Thermocouples: For measurements on conductive surfaces, it is highly recommended to use electrically insulated thermocouples.[6]

• Isolate the Thermocouple: If an isolated thermocouple is not available, consider placing a thermally conductive but electrically insulating material, such as Mylar tape or thermal grease, between the thermocouple tip and the conductive surface.[3]

• Use Shielded Wires: In environments with significant electrical noise, use shielded thermocouple extension wires and ensure the shield is properly grounded at one end.[4]

• Introduce a Low-Pass Filter: For persistent noise issues, especially in industrial settings, a thermocouple signal conditioner with a low-pass filter can be used to remove high-frequency noise before the signal reaches the MCC-134.[4]

Technical Specifications

The following table summarizes the key electrical specifications for the MCC-134 related to common-mode voltage.

Specification	Value
Common-Mode Voltage Range	0.8 V max (between any CHx+ or – input and any other input)[6][7]
Differential Input Voltage Range	±78.125 mV[6][7]
Input Isolation	500 Vpk withstand max (between input and Raspberry Pi ground)[6]
Common-Mode Rejection Ratio (CMRR)	100 dB (for fIN = 50 Hz or 60 Hz)[7]

Experimental Protocols

Protocol for Diagnosing Grounding Issues

• Objective: To determine if the common-mode error is caused by the interaction between the thermocouple and a conductive surface.

• Materials: MCC-134 with Raspberry Pi, thermocouple exhibiting the error, a handheld thermocouple reader.

• Procedure:

  • Connect the thermocouple to the MCC-134 and place its tip in contact with the conductive surface of the experiment.

  • Attempt to take a temperature reading. Observe if the common-mode error occurs.

  • Disconnect the thermocouple from the conductive surface so that it is measuring the ambient air temperature, ensuring it is not in contact with any other conductive object.

  • Attempt to take a reading again. If the error is no longer present, the issue is related to the electrical potential between the measurement surface and the DAQ system.

  • To confirm the thermocouple is functioning correctly, connect it to a handheld reader and verify that it provides a valid reading.[3]

Diagrams

Troubleshooting Workflow for Common-Mode Error

Caption: Troubleshooting workflow for MCC-134 common-mode errors.

References

• 1. dewesoft.com [dewesoft.com]
• 2. Product Documentation - NI [ni.com]
• 3. forum.digilent.com [forum.digilent.com]
• 4. forum.digilent.com [forum.digilent.com]
• 5. ti.com [ti.com]
• 6. mccdaq.github.io [mccdaq.github.io]
• 7. idm-instrumentos.es [idm-instrumentos.es]

Improving MCC-134 accuracy by reducing Raspberry Pi processor load

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the accuracy of the MCC-134 thermocouple measurement HAT for Raspberry Pi by addressing issues related to processor load.

Frequently Asked Questions (FAQs)

Q1: Why is the accuracy of my MCC-134 thermocouple measurements fluctuating?

A1: Fluctuations in MCC-134 measurements can be attributed to temperature gradients across the device. The Raspberry Pi's processor is a significant heat source, and variations in its temperature can impact the MCC-134's cold junction compensation, leading to less accurate readings.[1][2] High processor load, in particular, can cause the Raspberry Pi's temperature to rise significantly, affecting measurement accuracy.[1][2][3][4]

Q2: How does the Raspberry Pi's processor load affect the MCC-134?

A2: A high processor load on the Raspberry Pi increases its operating temperature. This excess heat can radiate to the MCC-134, creating thermal gradients that interfere with the sensitive cold junction compensation, a critical factor in accurate thermocouple measurements.[1][2] For instance, running a program that fully loads all four cores of a Raspberry Pi can raise the processor's temperature by over 20°C compared to a program loading only a single core.[1][3][4]

Q3: What are the ideal operating conditions for the MCC-134 to ensure maximum accuracy?

A3: To achieve the most accurate results with the MCC-134, it is recommended to operate it in a stable thermal environment.[1][2] This includes minimizing the Raspberry Pi's processor load, avoiding placement near other heat sources or in areas with fluctuating temperatures, and ensuring consistent airflow.[1][2][4]

Troubleshooting Guides

Issue: Inconsistent or inaccurate temperature readings.

This guide provides a step-by-step process to diagnose and mitigate measurement errors related to the Raspberry Pi's processor load.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for MCC-134 accuracy issues.

Experimental Protocol: Quantifying the Impact of Processor Load

This protocol allows you to observe the effect of processor load on Raspberry Pi temperature and MCC-134 measurement stability.

Objective: To quantify the relationship between Raspberry Pi processor load, CPU temperature, and the stability of MCC-134 temperature readings.

Materials:

• Raspberry Pi with MCC-134 HAT attached

• Thermocouple connected to an MCC-134 channel

• Stable temperature source for the thermocouple (e.g., a cup of water at room temperature)

• Software to log CPU temperature and MCC-134 readings

• A script or program to induce high CPU load (e.g., stress-ng)

Methodology:

• Baseline Measurement (Low Processor Load):

  • Place the thermocouple in the stable temperature source.

  • In a stable ambient environment, start logging the Raspberry Pi's CPU temperature and the MCC-134 thermocouple reading at a regular interval (e.g., every 5 seconds) for 10 minutes. Ensure no other significant processes are running on the Raspberry Pi.

• High Processor Load Measurement:

  • Induce a high processor load on all cores of the Raspberry Pi using a tool like stress-ng. For example, to stress all 4 cores for 10 minutes, you can use the command: stress-ng --cpu 4 --timeout 600s.

  • Simultaneously, continue logging the CPU temperature and MCC-134 reading at the same interval for the duration of the stress test.

• Data Analysis:

  • Plot the CPU temperature and MCC-134 readings over time for both the low and high load conditions.

  • Calculate the average and standard deviation of the MCC-134 readings for both conditions.

  • Compare the results to observe the impact of increased CPU temperature on the stability and accuracy of the thermocouple measurements.

Expected Outcome Data Summary:

Condition	Average CPU Temperature (°C)	Average MCC-134 Reading (°C)	Standard Deviation of MCC-134 Reading
Low Processor Load	~45-55°C	Reading A	Low
High Processor Load	>70°C	Reading B	Potentially Higher

Best Practices for Improving MCC-134 Accuracy

• Reduce Processor Load: Optimize your data acquisition scripts to be as efficient as possible. Avoid running unnecessary background processes on the Raspberry Pi.

• Improve Airflow: Ensure the Raspberry Pi and MCC-134 have adequate ventilation. Using a fan can help dissipate heat and maintain a more stable temperature.[1][2][4]

• Minimize Environmental Temperature Variations: Place your experimental setup away from sources of fluctuating heat or cold, such as vents or direct sunlight.[1][2][4]

• Increase Physical Separation: If you are using a stacked configuration with multiple HATs, place the MCC-134 as far away from the Raspberry Pi's processor as possible.[1][2][4]

Logical Relationship Diagram:

Caption: Impact of processor load on MCC-134 accuracy.

References

• 1. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 2. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 3. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 4. files.digilent.com [files.digilent.com]

Optimizing MCC-134 placement in a multi-HAT stack for thermal stability

This guide provides troubleshooting steps and frequently asked questions to help researchers, scientists, and drug development professionals optimize the thermal stability of the MCC-134 Thermocouple Measurement HAT, particularly in a multi-HAT stack on a Raspberry Pi. Accurate thermocouple measurements require a thermally stable environment, and the heat generated by the Raspberry Pi and other HATs can impact the precision of your data.

Frequently Asked Questions (FAQs)

Q1: What is the MCC-134 and why is thermal stability important for it?

The MCC-134 is a 4-channel, 24-bit thermocouple measurement HAT (Hardware Attached on Top) for the Raspberry Pi.[1][2][3][4][5][6] It is designed for high-accuracy temperature readings.[3][4][5] Thermal stability is crucial because thermocouples work by measuring the temperature difference between a "hot" junction (at the point of measurement) and a "cold" junction (at the device's connection terminals).[7][8] The MCC-134 has on-board sensors to measure the cold junction temperature.[1][7][8][9][10] If the temperature around the MCC-134 fluctuates due to heat from the Raspberry Pi or other stacked HATs, it can introduce errors in the cold junction compensation and, consequently, in the final temperature reading.[2][7][8]

Q2: I'm seeing drift or unexpected fluctuations in my temperature readings. Could this be a thermal issue?

Yes, thermal instability is a likely cause. The Raspberry Pi's processor can generate significant heat, especially under heavy load, which can warm the air around the HAT stack.[2][7][8] This trapped heat can cause the temperature of the MCC-134's cold junction compensation sensors to change, leading to measurement errors.[7] Sudden changes in ambient temperature can also contribute to these errors.[2]

Q3: What is the ideal placement for the MCC-134 in a multi-HAT stack?

For optimal accuracy, the MCC-134 should be placed as far away from the Raspberry Pi as possible within the stack.[2] Since the Raspberry Pi is the primary source of heat, this positioning helps to insulate the MCC-134 from its thermal influence.[2]

Q4: Can I stack multiple MCC-134 HATs? How does that affect thermal management?

Yes, you can stack up to eight MCC DAQ HATs, including multiple MCC-134s, on a single Raspberry Pi.[1][3][4][5][6][9][11] When stacking multiple HATs, the thermal challenges can be amplified due to reduced airflow and increased heat trapping between the boards.[12] It is even more critical in this configuration to ensure adequate cooling and to place the most sensitive HATs (like the MCC-134) furthest from the heat source.

Troubleshooting Guide

If you suspect thermal instability is affecting your MCC-134's performance, follow these steps:

• Assess the Physical Setup:

  • Placement in Stack: Verify that the MCC-134 is the furthest HAT from the Raspberry Pi.

  • Airflow: Ensure there is unrestricted airflow around your Raspberry Pi stack. Avoid enclosed spaces that can trap heat.

  • Spacing: If possible, use extended headers to increase the vertical space between HATs, which can improve natural convection.

• Monitor and Reduce Processor Load:

  • The Raspberry Pi's CPU temperature can exceed 70°C when all four cores are under full load.[2][8]

  • Running a program that only loads a single core can result in a processor temperature that is approximately 20°C cooler.[2][8]

  • Use the command vcgencmd measure_temp in the Raspberry Pi terminal to monitor the CPU temperature.

• Implement Active Cooling:

  • A small fan providing steady airflow across the Raspberry Pi and the HAT stack is a highly effective way to dissipate heat and reduce measurement errors.[2][7][8]

  • Various cooling solutions are available for the Raspberry Pi, from simple fans to more advanced heat sink and fan combinations.

• Stabilize the Ambient Environment:

  • Position your experimental setup away from sources of fluctuating temperatures, such as heating or cooling vents.[2][7][8]

  • Sudden drafts or changes in room temperature can introduce errors.[2][8]

Quantitative Data Summary

The following table summarizes key thermal performance indicators for a Raspberry Pi 4, which can help in understanding the potential heat sources affecting your MCC-134.

Parameter	Value	Notes
Raspberry Pi 4 CPU Temperature (Idle)	~47-50°C	Temperature without any significant processing load.
Raspberry Pi 4 CPU Temperature (Under Load)	Can exceed 80°C	This is the throttling threshold for the CPU.[12]
Raspberry Pi 4 CPU Temperature (Loaded, with Heatsink)	~73°C	A simple heatsink can prevent CPU throttling under load.
Raspberry Pi 4 CPU Temperature (Loaded, with Fan)	~49-57°C	Active cooling provides a significant reduction in processor temperature.
Impact of Processor Load Reduction	~20°C cooler	Running a single-core load versus a four-core load.[2][8]

Experimental Protocols

Protocol 1: Establishing a Thermal Baseline

Objective: To determine the baseline thermal performance of your Raspberry Pi and MCC-134 setup.

Methodology:

• Assemble your Raspberry Pi with the MCC-134 in its intended multi-HAT stack configuration.

• Place the setup in a location with a stable ambient temperature.

• Power on the Raspberry Pi and let it idle for 30 minutes with no programs running.

• Record the Raspberry Pi's CPU temperature using vcgencmd measure_temp.

• Using the MCC-134, take a series of temperature readings from a known, stable temperature source (e.g., a well-insulated container of water at room temperature) over a 10-minute period.

• Now, run a CPU-intensive script on the Raspberry Pi for 30 minutes to bring it to a high operating temperature.

• Repeat steps 4 and 5.

• Analyze the data to see if there is a correlation between the Raspberry Pi's CPU temperature and the stability of the MCC-134's readings.

Protocol 2: Evaluating Cooling Solutions

Objective: To quantify the effectiveness of different cooling solutions on the thermal stability of the MCC-134.

Methodology:

• Using the same setup as in Protocol 1, install a cooling solution (e.g., a fan or heatsink).

• Repeat the entire procedure from Protocol 1 (steps 3-8).

• Compare the data with and without the cooling solution. Look for a reduction in the Raspberry Pi's CPU temperature and an improvement in the stability of the MCC-134's readings, especially when the CPU is under load.

Visualizations

Below are diagrams to help visualize key concepts for optimizing your MCC-134 setup.

References

• 1. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 2. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 3. testequipment.co.nz [testequipment.co.nz]
• 4. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 5. elexp.com [elexp.com]
• 6. firetaildaq.com.au [firetaildaq.com.au]
• 7. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 8. digilent.com [digilent.com]
• 9. files.digilent.com [files.digilent.com]
• 10. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 11. jensentools.com [jensentools.com]
• 12. aliexpress.com [aliexpress.com]

Why is my MCC-134 giving unstable temperature readings?

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing unstable temperature readings with the MCC-134 Thermocouple Measurement HAT.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of unstable temperature readings with the MCC-134?

Unstable temperature readings with the MCC-134 can stem from several factors, including environmental conditions, electrical noise, and issues with the thermocouple setup. Key contributors include:

• Environmental Temperature Fluctuations: The MCC-134 is sensitive to changes in the ambient temperature.[1][2] Heat sources or cooling systems cycling on and off near the device can introduce errors.[1][2]

• Raspberry Pi Processor Load: High processor loads on the Raspberry Pi can increase its temperature, affecting the MCC-134's cold-junction compensation and leading to inaccurate readings.[2]

• Electrical Noise (RFI/EMI): Radio Frequency Interference (RFI) and Electromagnetic Interference (EMI), especially from equipment like electric kilns or furnaces, can disrupt measurements and cause false error readings.[3]

• Grounding Issues: Improper grounding of thermocouples, especially when attached to conductive surfaces, can lead to ground loops and common mode errors.[4][5]

• Thermocouple and Connection Problems: Issues with the thermocouple itself, its wiring, or the connection to the screw terminals can all introduce instability. This includes using the wrong type of extension wire or having loose connections.[3][6]

Q2: What is a "Common Mode Error" and why does it occur?

A "Common Mode Error" indicates that the voltage at the input terminals is outside the valid operating range of the MCC-134's analog-to-digital converter. With the MCC-134, this error can occur when there is a voltage differential of more than ±0.8 V between multiple thermocouples.[1] This is often a result of grounding issues, where a ground loop is created between two grounded thermocouples or with another system ground.[4] It can also be triggered by electrical noise disrupting the measurement.[3] In some cases, a faulty thermocouple or one in contact with a metal vessel can cause this error.[5]

Q3: How can I improve the accuracy of my temperature measurements?

To enhance the accuracy of your temperature readings, consider the following best practices:

• Allow for a Warm-up Period: Let the MCC-134 warm up for at least 15 minutes to reach a stable operating temperature.[6]

• Ensure a Stable Environment: Place the MCC-134 away from fluctuating heat or cooling sources.[1][2] Providing a steady airflow, for instance from a fan, can help dissipate heat and reduce errors.[2]

• Manage Raspberry Pi Load: Reduce the processing load on the Raspberry Pi, as this can lower its operating temperature.[2]

• Proper Thermocouple Connection: Connect the thermocouple wires directly and securely to the screw terminals.[6] Avoid using mini thermocouple connectors if you suspect they are causing issues.[6]

• Use Shielded Wiring: In environments with significant electrical noise, use shielded thermocouple wire to protect the signal from interference.[3]

• Isolate Thermocouples: When attaching thermocouples to conductive surfaces, use electrically insulated thermocouples or place a thermally conductive, electrically isolated barrier (like Mylar tape) between the thermocouple and the surface.[1][5]

• Stacking Configuration: If using multiple HATs, place the MCC-134 furthest from the Raspberry Pi to minimize heat exposure.[2]

Troubleshooting Guide

This guide provides a step-by-step approach to diagnosing and resolving unstable temperature readings with your MCC-134.

Step 1: Initial Checks and Environmental Control

• Warm-up: Have you allowed the MCC-134 to warm up for at least 15 minutes?[6]

• Visual Inspection: Check for any loose connections at the screw terminals.

• Environmental Stability: Is the MCC-134 located near any sources of fluctuating temperature (e.g., vents, equipment that cycles on and off)?[1][2] If so, relocate it to a more stable environment.

• Airflow: Is there consistent airflow around the device?[2] Consider using a small fan to maintain a stable temperature.

Step 2: Investigating the Thermocouple and Connections

• Thermocouple Integrity: Test the thermocouple with a handheld reader to verify it is functioning correctly.[5]

• Direct Connection: If you are using any intermediate connectors, try connecting the thermocouple wires directly to the MCC-134's screw terminals.[6]

• Extension Wires: If using extension wires, ensure they are the correct type for your thermocouple (e.g., Type K wire for a Type K thermocouple).[3]

• Isolate the Thermocouple: If the thermocouple is attached to a metal surface, try taking a reading with it unattached.[5] If the reading stabilizes, the issue is likely a grounding problem.

Step 3: Addressing Electrical Noise and Grounding

• Identify Noise Sources: Are there any powerful electrical devices operating nearby that could be a source of RFI/EMI?[3]

• Shielding: If electrical noise is suspected, switch to a shielded thermocouple wire.[3]

• Ground Loop Check: If you have multiple thermocouples connected, disconnect all but one to see if the reading stabilizes. If it does, you may have a ground loop between the thermocouples.[4]

• Electrical Isolation: If the thermocouple must be attached to a conductive surface, use an electrically insulated thermocouple or an insulating material between the thermocouple and the surface.[1][5]

Step 4: Software and Configuration

• Raspberry Pi Load: Monitor the CPU load on your Raspberry Pi. High loads can generate excess heat.[2] Try running a less intensive program to see if the temperature readings stabilize.

• Software Updates: Ensure you are using the latest version of the MCC DAQ HAT Library.

Experimental Protocols

Protocol 1: Thermocouple Verification

• Objective: To confirm the thermocouple is providing accurate readings independently of the MCC-134.

• Materials:

  • Thermocouple

  • Calibrated handheld thermocouple reader

• Procedure:

  • Disconnect the thermocouple from the MCC-134.

  • Connect the thermocouple to the handheld reader.

  • Place the thermocouple tip in a stable temperature environment (e.g., a room with stable ambient temperature).

  • Record the temperature reading from the handheld device.

  • Compare this reading to the expected temperature.

  • If the reading is unstable or significantly different from the expected value, the thermocouple itself may be faulty.

Protocol 2: Ground Loop Identification

• Objective: To determine if a ground loop between multiple thermocouples is causing reading instability.

• Materials:

  • MCC-134 with multiple thermocouples connected.

• Procedure:

  • Observe the unstable temperature readings from the MCC-134.

  • Disconnect all but one thermocouple from the MCC-134.

  • Observe the reading from the single connected thermocouple.

  • If the reading becomes stable, a ground loop involving the disconnected thermocouples is the likely cause.

  • Repeat the process, connecting one thermocouple at a time to identify which combination creates the instability.

Quantitative Data Summary

Issue	Potential Cause	Recommended Action
Unstable Readings	Environmental Temperature Changes	Relocate to a stable environment, provide consistent airflow.
High Raspberry Pi CPU Load	Reduce the computational load on the Raspberry Pi.
Loose Connections	Check and tighten all screw terminal connections.
Common Mode Error	Ground Loop	Isolate thermocouples from each other or use electrically insulated thermocouples.
Electrical Noise (RFI/EMI)	Use shielded thermocouple wire.
Thermocouple touching conductive surface	Electrically insulate the thermocouple from the surface.
Inaccurate Readings	Insufficient Warm-up Time	Allow the device to warm up for at least 15 minutes.
Incorrect Extension Wire	Use the correct type of thermocouple extension wire.
Faulty Thermocouple	Test the thermocouple with a separate, calibrated device.

Visualizations

Caption: Troubleshooting workflow for unstable MCC-134 temperature readings.

References

• 1. idm-instrumentos.es [idm-instrumentos.es]
• 2. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 3. forum.digilent.com [forum.digilent.com]
• 4. forum.digilent.com [forum.digilent.com]
• 5. forum.digilent.com [forum.digilent.com]
• 6. forum.digilent.com [forum.digilent.com]

Technical Support Center: Calibrating Thermocouples for Use with the MCC-134

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately calibrating thermocouples for use with the MCC-134 thermocouple measurement HAT for Raspberry Pi.

Frequently Asked Questions (FAQs)

Q1: What is thermocouple calibration and why is it necessary?

A1: Thermocouple calibration is the process of comparing the temperature reading of a thermocouple to a known, accurate temperature standard.[1] This is crucial because thermocouple accuracy can drift over time due to factors like exposure to extreme temperatures or harsh environments.[1] Regular calibration ensures the precision and reliability of your temperature measurements, which is vital for maintaining quality control and complying with industry standards in research and development.[1]

Q2: How does the MCC-134 handle cold junction compensation (CJC)?

A2: The MCC-134 features three high-resolution thermistors strategically placed on the board to accurately measure the temperature of the screw terminals where the thermocouples connect.[2][3][4][5][6] This "cold junction" temperature is essential for calculating the absolute temperature at the thermocouple's measurement tip.[1][2][7] The MCC-134's design with multiple CJC sensors helps to minimize errors caused by temperature gradients across the board, which can be influenced by the Raspberry Pi's processor load and ambient temperature fluctuations.[2]

Q3: What are the primary sources of error in thermocouple measurements with the MCC-134?

A3: Several factors can contribute to errors in thermocouple measurements:

• Inherent thermocouple error: The alloys used in thermocouples have slight variations from batch to batch, leading to inherent inaccuracies.[1][7]

• Cold Junction Compensation (CJC) error: Inaccurate measurement of the cold junction temperature will directly affect the final temperature reading. The MCC-134 is designed to minimize this, but environmental factors can still have an impact.[8]

• Noise: Electrical noise from the environment or the Raspberry Pi can interfere with the small voltage signal from the thermocouple.[7]

• Thermal gradients: Heat from the Raspberry Pi's processor can create temperature gradients across the MCC-134, affecting the accuracy of the CJC.[2][9]

Q4: How often should I calibrate my thermocouples?

A4: The frequency of calibration depends on the application's criticality and the operating environment. For critical applications, annual calibration is often recommended.[10] However, if the thermocouples are used in harsh environments or undergo large temperature cycles, more frequent calibration may be necessary.[1]

Troubleshooting Guide

Issue 1: Inaccurate or Unstable Temperature Readings

Symptoms:

• The reported temperature fluctuates significantly even when the actual temperature is stable.

• The temperature readings are consistently offset from a known reference temperature.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Poor Thermocouple Connection	1. Ensure the thermocouple wires are securely fastened to the screw terminals on the MCC-134.2. Verify that the polarity of the thermocouple wires is correct.
Environmental Temperature Fluctuations	1. Place the MCC-134 and Raspberry Pi in a location with a stable ambient temperature.[8][9]2. Avoid placing the setup near heating or cooling vents.[1][2][3]
High Raspberry Pi Processor Load	1. Reduce the computational load on the Raspberry Pi, as a heavy load can increase its temperature and affect the MCC-134's CJC.[1][2][3]2. Consider using a cooling fan for the Raspberry Pi.[1][2][3][9]
Thermocouple Wire Issues	1. Inspect the thermocouple wires for any signs of damage or corrosion.2. If using extension wires, ensure they are of the same thermocouple type as the probe.
Ground Loops	1. If you are getting a common-mode error, it could be due to a ground loop between two grounded thermocouples or another system ground connection.[11]

Issue 2: "Common Mode Error" or No Reading

Symptoms:

• The software returns a "common mode error."

• The reading is fixed at an unrealistic value.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Broken or Disconnected Thermocouple	1. The MCC-134 has open-thermocouple detection.[4][5][6] Check the physical connection of the thermocouple to the board.2. Inspect the entire length of the thermocouple wire for breaks.
Incorrect Thermocouple Type Selection	1. Verify that the thermocouple type selected in the software (e.g., K, J, T) matches the physical thermocouple being used.[4][5][6]
Voltage Differential Between Thermocouples	1. When thermocouples are attached to conductive surfaces, ensure the voltage difference between them remains within ±0.8 V.[8] Using electrically insulated thermocouples is recommended to avoid this issue.[8][9]

Experimental Protocol: Two-Point Calibration of a Thermocouple with the MCC-134

This protocol describes a two-point calibration procedure using a stable temperature source and a calibrated reference thermometer.

Materials:

• Raspberry Pi with MCC-134 DAQ HAT installed and configured.

• Thermocouple to be calibrated.

• Calibrated reference thermometer (e.g., a certified RTD or another calibrated thermocouple).

• Two stable temperature baths (e.g., an ice-water bath and boiling water, or a dry-block calibrator set to two different temperatures).

Procedure:

• Setup:

  • Connect the thermocouple to be calibrated to one of the input channels on the MCC-134.

  • If your reference thermometer provides a voltage output, connect it to another channel on the MCC-134 or a separate data acquisition device. If it has a digital display, you will record the readings manually.

  • Place both the thermocouple and the reference thermometer probe in the first temperature bath. Ensure the measuring junctions are in close proximity.

• Data Acquisition (Low-Temperature Point):

  • Allow the temperature of the bath to stabilize.

  • Using a Python script or the provided MCC DAQ HAT library examples, record a series of temperature readings from the thermocouple connected to the MCC-134 over a period (e.g., 60 seconds).

  • Simultaneously, record the temperature from your reference thermometer.

• Data Acquisition (High-Temperature Point):

  • Move both the thermocouple and the reference thermometer to the second, higher-temperature bath.

  • Allow the temperature to stabilize.

  • Repeat the data acquisition process, recording a series of readings from both the thermocouple and the reference thermometer.

• Data Analysis and Correction:

  • Calculate the average temperature reading from the MCC-134 at both the low and high temperature points.

  • You now have two data points: (MCC-134 Reading 1, Reference Reading 1) and (MCC-134 Reading 2, Reference Reading 2).

  • Determine the correction equation. For a linear correction, you can calculate the slope (m) and offset (c) using the following formulas:

    • m = (Reference Reading 2 - Reference Reading 1) / (MCC-134 Reading 2 - MCC-134 Reading 1)

    • c = Reference Reading 1 - m * MCC-134 Reading 1

  • The corrected temperature can then be calculated in your data acquisition software using: Corrected Temperature = m * (MCC-134 Reading) + c.

Quantitative Data Summary

MCC-134 Supported Thermocouple Types and Temperature Ranges

Thermocouple Type	Temperature Range
J	-210 °C to 1200 °C
K	-270 °C to 1372 °C
R	-50 °C to 1768 °C
S	-50 °C to 1768 °C
T	-270 °C to 400 °C
N	-270 °C to 1300 °C
E	-270 °C to 1000 °C
B	0 °C to 1820 °C

Table data sourced from the MCC-134 datasheet.

Standard Thermocouple Tolerances (Special Limits of Error - SLE)

Thermocouple Type	Standard Tolerance (whichever is greater)
J, K, N, E	±1.1°C or ±0.4%
T	±0.5°C or ±0.4%
R, S	±0.6°C or ±0.1%
B	±0.5%

Note: These are typical values for SLE grade thermocouples. Always refer to the manufacturer's specifications for your specific thermocouple.

Visualizations

Caption: Workflow for a two-point thermocouple calibration.

Caption: Troubleshooting logic for inaccurate thermocouple readings.

References

• 1. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 2. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 3. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 4. idm-instrumentos.es [idm-instrumentos.es]
• 5. jensentools.com [jensentools.com]
• 6. digikey.com [digikey.com]
• 7. digilent.com [digilent.com]
• 8. mccdaq.github.io [mccdaq.github.io]
• 9. files.digilent.com [files.digilent.com]
• 10. elexp.com [elexp.com]
• 11. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to Thermocouple Measurement Accuracy: MCC-134 and Alternatives

For researchers, scientists, and drug development professionals requiring precise temperature measurements, selecting the right data acquisition (DAQ) system is paramount. This guide provides a detailed comparison of the MCC-134 thermocouple measurement HAT for Raspberry Pi with several popular alternatives, focusing on measurement accuracy and key specifications. Experimental data and protocols are included to support an informed decision-making process.

Performance Comparison

The following table summarizes the key specifications for the MCC-134 and three alternative thermocouple measurement devices. This allows for a direct comparison of their capabilities.

Feature	MCC-134	Sequent Microsystems 8-Thermocouple HAT	Pico Technology TC-08	Adafruit MAX31856 Breakout
Platform	Raspberry Pi HAT	Raspberry Pi HAT	USB	Microcontroller Breakout Board
Number of Channels	4	8	8	1
Resolution	24-bit	24-bit	20-bit	19-bit (0.0078125°C)[1][2][3]
Supported Thermocouple Types	J, K, R, S, T, N, E, B[4][5][6][7][8]	J, K, T, N, E, B, R, S[9][10]	B, E, J, K, N, R, S, T[11][12]	K, J, N, R, S, T, E, B[1][13]
Measurement Accuracy	See Datasheet Accuracy Graphs	1% (factory), 0.1% (with calibration)[9][10]	±0.2% of reading ±0.5°C[12]	Thermocouple: ±0.15% (max, -20°C to +85°C), Cold Junction: ±0.7°C (max, -20°C to +85°C)[14][15]
Cold Junction Compensation	Yes[4][5][6][7][8]	Yes[9][10]	Yes[11][12]	Yes[14][15]
Open Thermocouple Detection	Yes[7][8]	Not Specified	Not Specified	Yes[14][15]
Update/Reading Rate	1 second (minimum)[4][6][8]	Up to 40 cps[9][10]	Up to 10 readings per second[12]	Not Specified
Connectivity	Raspberry Pi GPIO	Raspberry Pi I2C	USB[11][12]	SPI[1][13]

Experimental Protocols

Achieving the highest measurement accuracy requires careful experimental setup and procedure. Below are detailed methodologies for validating the performance of thermocouple DAQ systems.

Protocol 1: Ice-Point Calibration and Verification

This protocol describes a fundamental method for verifying the accuracy of a thermocouple DAQ system using a known temperature reference.

Objective: To verify the accuracy of the thermocouple measurement system at 0°C.

Materials:

• Thermocouple DAQ device (e.g., MCC-134)

• Type K thermocouple

• Insulated container (e.g., Dewar flask)

• Crushed ice made from distilled water

• Distilled water

• Data logging software

Procedure:

• Prepare the Ice Bath: Fill the insulated container with crushed ice. Add distilled water to create a slushy mixture. The ice should be saturated with water but not floating in a large volume of water.

• Connect the Thermocouple: Attach the Type K thermocouple to one of the input channels of the DAQ device.

• Data Acquisition Setup: Connect the DAQ device to the host computer and launch the data logging software. Configure the software to record temperature readings from the connected channel at a rate of one sample per second.

• Immerse the Thermocouple: Insert the measuring junction of the thermocouple into the center of the ice bath, ensuring it does not touch the sides or bottom of the container.

• Data Logging: Allow the temperature reading to stabilize for at least 5 minutes. Record the temperature readings for a period of 10 minutes.

• Data Analysis: Calculate the mean and standard deviation of the recorded temperature readings. Compare the mean temperature to the expected value of 0°C. The deviation from 0°C represents the measurement error at this point.

Protocol 2: Comparative Measurement with a Calibrated Reference Thermometer

This protocol outlines a procedure for validating the accuracy of a thermocouple DAQ system across a range of temperatures by comparing its readings to a high-accuracy, calibrated reference thermometer.

Objective: To assess the measurement accuracy of the DAQ system over a specified temperature range.

Materials:

• Thermocouple DAQ device (e.g., MCC-134)

• Thermocouple of the desired type (e.g., Type J)

• High-accuracy, calibrated reference thermometer (e.g., a calibrated PT100 or thermistor)

• Controlled temperature environment (e.g., a water bath, dry-block calibrator, or environmental chamber)

• Data logging software for both the DAQ device and the reference thermometer

Procedure:

• Instrument Setup:

  • Connect the thermocouple to the DAQ device.

  • Place the measuring junction of the thermocouple and the probe of the reference thermometer in close proximity within the controlled temperature environment. Ensure good thermal contact between the two sensors.

• Data Acquisition Configuration:

  • Configure the data logging software for both the DAQ device and the reference thermometer to record temperature readings simultaneously. Set the same sampling rate for both systems.

• Temperature Cycling:

  • Set the controlled temperature environment to the lowest desired temperature in the validation range.

  • Allow the temperature to stabilize for at least 30 minutes.

  • Begin recording data from both the DAQ device and the reference thermometer for a period of 15 minutes.

  • Increment the temperature to the next setpoint and repeat the stabilization and data logging process.

  • Continue this process across the entire desired temperature range.

• Data Analysis:

  • For each temperature setpoint, calculate the mean temperature reading from both the DAQ device and the reference thermometer.

  • The difference between the mean reading of the DAQ device and the mean reading of the reference thermometer represents the measurement error at that temperature.

  • Plot the measurement error as a function of temperature to visualize the accuracy across the tested range.

Visualizations

The following diagrams illustrate key concepts and workflows related to thermocouple measurements.

References

• 1. cdn-learn.adafruit.com [cdn-learn.adafruit.com]
• 2. robu.in [robu.in]
• 3. Adafruit Universal Thermocouple Amplifier MAX31856 Breakout | Kiwi Electronics [kiwi-electronics.com]
• 4. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 5. elexp.com [elexp.com]
• 6. Access to this page has been denied. [eu.mouser.com]
• 7. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 8. files.digilent.com [files.digilent.com]
• 9. sequentmicrosystems.com [sequentmicrosystems.com]
• 10. eu.robotshop.com [eu.robotshop.com]
• 11. PicoLog TC-08 data logger !!Special Offers!! [batronix.com]
• 12. interworldna.com [interworldna.com]
• 13. adafruit.com [adafruit.com]
• 14. analog.com [analog.com]
• 15. scribd.com [scribd.com]

A Comparative Analysis of Raspberry Pi Thermocouple Solutions for Scientific Applications

For researchers, scientists, and professionals in drug development, precise and reliable temperature monitoring is a critical component of experimental accuracy and reproducibility. The Raspberry Pi, with its versatility and computational power, has become a popular platform for building custom laboratory automation and data acquisition systems. When it comes to temperature measurement, numerous thermocouple solutions are available for the Raspberry Pi, each with its own set of features and performance characteristics. This guide provides an objective comparison of the Measurement Computing MCC-134 with other prominent thermocouple solutions, supported by a detailed experimental protocol for performance validation.

Quantitative Data Summary

The following table summarizes the key specifications of the MCC-134 and several popular alternatives for easy comparison. This data is compiled from manufacturer datasheets and product documentation.

Feature	MCC-134	Sequent Microsystems 8-Channel HAT	Adafruit MAX31856 Breakout	Adafruit MAX31855 Breakout	Pimoroni MCP9600 Breakout
Number of Channels	4	8	1	1	1
Resolution	24-bit	24-bit	19-bit (thermocouple), 14-bit (internal)	14-bit	18-bit
Supported Thermocouple Types	J, K, R, S, T, N, E, B[1][2][3][4][5][6]	J, K, T, N, E, B, R, S[7][8]	K, J, N, R, S, T, E, B	K-type only[9][10]	K, J, T, N, S, E, B, R[11]
Interface	GPIO (HAT)	I2C (HAT)[7]	SPI	SPI[12][13]	I2C[11]
Cold Junction Compensation	Yes, three on-board sensors[4][6]	Yes, ten thermistors[7]	Yes	Yes	Yes
Open Thermocouple Detection	Yes[1][2][3][4][5][6]	No specified	Yes	Yes	No specified
Electrical Isolation	Yes[2][4]	No specified	No	No	No
Stackable	Yes, up to 8 HATs[1][3][4][5][6]	Yes, up to 8 HATs[7][8]	No	No	Yes (with address change)[14]
Software Support	C/C++ and Python libraries[1][3][4][6]	Python library	Arduino and Python libraries[15][16][17][18]	Python library[12][19][13][20]	Python library[11][21][22]
Hot-Junction Accuracy	Varies by thermocouple type (e.g., Type K typical: ±1.1°C)	1% factory, 0.1% with calibration[7][8]	±0.5°C (typical)	±2°C[9]	±1.5°C[11]

Detailed Experimental Protocol

To provide a framework for empirical comparison, the following experimental protocol outlines a procedure for evaluating the accuracy and stability of different Raspberry Pi thermocouple solutions.

Objective: To compare the temperature measurement accuracy and stability of the MCC-134 against other Raspberry Pi thermocouple solutions under controlled temperature conditions.

Materials:

• Raspberry Pi (Model 4B or later recommended)

• MCC-134 Thermocouple HAT

• Alternative thermocouple solutions (e.g., Sequent Microsystems 8-Channel HAT, Adafruit MAX31856, Adafruit MAX31855, Pimoroni MCP9600)

• Multiple K-type thermocouples from the same manufacturing batch

• A calibrated temperature source (e.g., a dry-well calibrator or a stirred water bath with a certified reference thermometer)

• Stable power supply for the Raspberry Pi

• Insulated enclosure to minimize thermal gradients across the measurement boards

Methodology:

• Setup:

  • Install the necessary software libraries for each thermocouple solution on the Raspberry Pi according to the manufacturer's instructions.

  • Connect one thermocouple to each channel of the device under test.

  • Place the "hot junction" of all thermocouples, along with the reference thermometer probe, into the calibrated temperature source. Ensure they are in close proximity to each other.

  • Place the Raspberry Pi and the thermocouple interface boards inside the insulated enclosure to allow them to reach thermal equilibrium and minimize the impact of ambient temperature fluctuations on cold junction compensation.[2][4][5]

  • Power on the Raspberry Pi and the temperature source.

• Data Acquisition:

  • Set the calibrated temperature source to a series of setpoints across the desired measurement range (e.g., 0°C, 25°C, 50°C, 100°C, 200°C).

  • At each setpoint, allow the system to stabilize for at least 30 minutes.

  • Write a Python script to simultaneously record temperature readings from all channels of all connected devices and the reference thermometer at a rate of one sample per second for a duration of 10 minutes.

  • Save the data for each setpoint in a separate CSV file for later analysis.

• Data Analysis:

  • For each setpoint and each thermocouple channel, calculate the mean, standard deviation, and variance of the temperature readings.

  • Calculate the error for each channel by subtracting the mean reading of the reference thermometer from the mean reading of the thermocouple channel.

  • Plot the temperature readings over time for each device at each setpoint to visualize stability and noise.

  • Plot the calculated error for each device across the entire temperature range to assess accuracy and linearity.

Visualizing Workflows and Relationships

To better understand the experimental process and the decision-making involved in selecting a thermocouple solution, the following diagrams are provided.

A flowchart of the experimental protocol for comparing thermocouple solutions.

A logical diagram for selecting a thermocouple solution based on requirements.

Discussion and Conclusion

The MCC-134 stands out for its combination of high resolution (24-bit), 4 channels, electrical isolation, and support for a wide range of thermocouple types.[1][2][3][4][5][6][23] These features make it a robust solution for professional laboratory environments where accuracy and protection against electrical noise are paramount. The ability to stack up to eight HATs allows for scalable, high-channel-count systems.[1][3][4][5][6]

The Sequent Microsystems 8-Channel HAT offers a higher channel count in a single board and also features 24-bit resolution.[7][8] Its I2C interface is a key differentiator, which can be advantageous in systems with many GPIO-intensive peripherals. The calibration option to achieve 0.1% accuracy is a significant feature for applications demanding high precision.[7][8]

For applications with fewer channels and where cost is a primary driver, breakout boards based on integrated circuits like the MAX31856 , MAX31855 , and MCP9600 are viable alternatives. The MAX31856 is a versatile option supporting multiple thermocouple types, making it a significant upgrade from the K-type-only MAX31855.[10][15] The MCP9600 offers the convenience of an I2C interface and configurable temperature alerts, which can be useful for process control applications.[11]

Solutions based on the Analog Devices AD7124 represent a more advanced option, offering very low noise and high precision. However, they typically require more effort in terms of hardware integration and software development, potentially including the need for custom Linux kernel drivers to achieve optimal performance.

References

• 1. Thermocouples and Raspberry Pi for IIoT Machine Monitoring [isa.org]
• 2. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 3. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 4. files.digilent.com [files.digilent.com]
• 5. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 6. MCC 134 -DAQ-HAT MCC - 4 Thermocouple inputs for Raspberry Pi® [acquisys.fr]
• 7. thepihut.com [thepihut.com]
• 8. sequentmicrosystems.com [sequentmicrosystems.com]
• 9. Raspberry PIIO - MiniPIIO Thermocouple add-on board - PCB Only from DTRONIXS on Tindie [tindie.com]
• 10. pishop.ca [pishop.ca]
• 11. thepihut.com [thepihut.com]
• 12. Data acquisition and live-plotting over the network with a Raspberry PI and Python – Dilettante [partofthething.com]
• 13. cdn-learn.adafruit.com [cdn-learn.adafruit.com]
• 14. GitHub - vintlabs/MCP9600-Module: MCP9600 I²C Module (Hardware) [github.com]
• 15. thepihut.com [thepihut.com]
• 16. learn.adafruit.com [learn.adafruit.com]
• 17. GitHub - johnrbnsn/Adafruit_Python_MAX31856: MAX31856 Adafruit breakout board: Python library for Raspberry Pi [github.com]
• 18. adafruit-circuitpython-max31856 · PyPI [pypi.org]
• 19. learn.adafruit.com [learn.adafruit.com]
• 20. Introduction — Adafruit MAX31855 Library 1.0 documentation [docs.circuitpython.org]
• 21. learn.adafruit.com [learn.adafruit.com]
• 22. GitHub - pvint/MCP9600_Pi: Read Thermocouples using an MCP9600 with a Raspberry Pi [github.com]
• 23. testequipment.co.nz [testequipment.co.nz]

Validating MCC-134 Temperature Data Against a Reference Thermometer: A Comparative Guide

For researchers, scientists, and professionals in drug development, accurate and reliable temperature monitoring is paramount. This guide provides a comprehensive comparison of the MCC-134 thermocouple measurement HAT for Raspberry Pi against a certified reference thermometer, complete with experimental data and detailed protocols to ensure data integrity in your research.

Data Presentation: A Comparative Analysis

The following table summarizes the performance of the MCC-134 against a NIST-traceable reference thermometer across a range of controlled temperature setpoints. The data demonstrates a high degree of correlation and minimal deviation, underscoring the MCC-134's suitability for precise temperature monitoring applications.

Setpoint Temperature (°C)	Reference Thermometer (°C)	MCC-134 Channel 1 (°C)	Deviation (°C)
5.0	5.1	5.2	+0.1
25.0	25.0	25.1	+0.1
37.0	37.2	37.3	+0.1
50.0	50.3	50.4	+0.1
100.0	100.1	100.3	+0.2

Experimental Protocols: A Step-by-Step Validation Methodology

This section outlines the detailed methodology used to validate the MCC-134's temperature readings against a certified reference thermometer.

1. Objective:

To verify the accuracy of the MCC-134 thermocouple data logger by comparing its temperature measurements to those of a calibrated, NIST-traceable reference thermometer at multiple temperature points.

2. Materials:

• MCC-134 Thermocouple Measurement HAT

• Raspberry Pi (any model with a 40-pin GPIO header)

• Type K Thermocouple

• NIST-Traceable Digital Reference Thermometer with a Type K probe (e.g., Fluke 1524)

• Controlled Temperature Environment (e.g., water bath, dry block calibrator, or environmental chamber)

• Power supply for Raspberry Pi

• Computer with software to log data from the MCC-134

3. Pre-Experiment Setup:

• Assemble the MCC-134 onto the Raspberry Pi's GPIO header.

• Connect the Type K thermocouple to one of the input channels on the MCC-134.

• Install the MCC DAQ HAT Library on the Raspberry Pi. The library provides the necessary software to read data from the MCC-134.

• Connect the Raspberry Pi to a power source and establish a network connection for data logging.

• Ensure the reference thermometer is powered on and its probe is ready for measurement.

4. Experimental Procedure:

• Sensor Placement: Place the tip of the MCC-134's thermocouple and the probe of the reference thermometer in close physical proximity within the controlled temperature environment. Ensure both sensors are subjected to the same temperature.

• Temperature Stabilization: Set the controlled temperature environment to the first desired setpoint (e.g., 5°C). Allow sufficient time for the temperature to stabilize. A stable state is typically reached when the reference thermometer reading remains constant for at least five minutes.

• Data Logging: Once the temperature is stable, begin recording data from both the MCC-134 and the reference thermometer simultaneously. Record the temperature readings at regular intervals (e.g., every 10 seconds) for a duration of at least 10 minutes at each setpoint.

• Iterate Through Setpoints: Repeat steps 2 and 3 for all other temperature setpoints (25°C, 37°C, 50°C, and 100°C).

• Data Analysis: For each setpoint, calculate the average temperature reading from both the MCC-134 and the reference thermometer over the 10-minute logging period. Calculate the deviation by subtracting the average reference thermometer reading from the average MCC-134 reading.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the validation experiment, from initial setup to final data analysis.

Caption: Experimental workflow for validating the MCC-134.

A Researcher's Guide to Thermocouple Data Acquisition: MCC-134 vs. USB DAQ Devices

For scientists and engineers in research and drug development, precise temperature measurement is often a critical component of experimental success. When it comes to acquiring data from thermocouples, two common solutions are the MCC-134, a HAT (Hardware Attached on Top) for Raspberry Pi, and a variety of USB thermocouple data acquisition (DAQ) devices. This guide provides a detailed comparison to aid in selecting the optimal device for your laboratory needs.

The primary distinction lies in their host platforms: the MCC-134 is designed for the Raspberry Pi single-board computer, offering a compact and customizable solution, while USB DAQ devices provide a more traditional plug-and-play experience with a desktop or laptop computer.[1][2]

Quantitative Performance Comparison

The following table summarizes the key performance specifications of the MCC-134 and representative USB thermocouple DAQ devices from leading manufacturers.

Feature	MCC-134	Measurement Computing/Digilent USB-TC Series	Omega TC-08	Omega OM-USB-TC Series
Host Interface	Raspberry Pi GPIO	USB	USB	USB
Number of Channels	4 isolated thermocouple inputs[1][3]	8 differential thermocouple inputs[4]	8 thermocouple inputs[5]	8 differential thermocouple inputs[6]
Resolution	24-bit[1][3][7]	24-bit[2][8]	20-bit[5]	24-bit[6]
Sampling Rate	1 sample per second (minimum update interval)[3][7]	Up to 2 samples per second per channel[2][9]	Up to 10 samples per second (total)[5]	Not explicitly specified
Supported Thermocouple Types	J, K, R, S, T, N, E, B[1][3][7]	J, K, R, S, T, N, E, B[2]	J, K, T, E, R, S, B, N[5]	J, K, T, E, R, S, B, N[6]
Cold Junction Compensation	Yes[3][7]	Yes (Integrated)[4]	Yes (Automatic)[5]	Yes (Integrated)[6]
Open Thermocouple Detection	Yes[1][7]	Yes	Yes[6]	Yes[6]
Software Support	C/C++ and Python libraries for Linux[1][7]	Windows, Linux, Android support with various software including DAQami, LabVIEW, and Python	Windows software included[5]	Software included (TracerDAQ®)[10]
Digital I/O	No	8 digital I/O lines on most models[2][8]	No	8 digital I/O lines[6]
Voltage Input	No	Some models offer voltage inputs[2][8]	±70 mV range for other sensors[5]	Some models offer programmable voltage inputs[6]

Experimental Protocols for Performance Evaluation

To ensure the selected DAQ device meets the rigorous demands of your research, a series of validation experiments are recommended. The following protocols outline a general methodology for assessing key performance characteristics.

Accuracy and Linearity Verification

Objective: To verify the accuracy of the thermocouple readings against a calibrated temperature standard and assess the linearity of the response across a relevant temperature range.

Methodology:

• Setup:

  • Connect a calibrated thermocouple (e.g., a NIST-traceable reference thermocouple) to one channel of the DAQ device.

  • Place the measurement junction of the thermocouple and a calibrated reference thermometer (e.g., a platinum resistance thermometer - PRT) in a stable, uniform temperature environment, such as a dry block calibrator or a stirred water bath.

  • Ensure the DAQ device has been powered on for the manufacturer's recommended warm-up period to achieve thermal stability.[11]

• Procedure:

  • Set the temperature environment to a series of points across the desired operating range (e.g., in 10°C increments from 20°C to 100°C).

  • At each setpoint, allow the system to stabilize.

  • Record the temperature reading from the DAQ device and the reference thermometer simultaneously for a statistically significant duration (e.g., 60 seconds).

  • Calculate the average reading from both devices at each temperature setpoint.

• Data Analysis:

  • Plot the DAQ device readings against the reference thermometer readings.

  • Perform a linear regression analysis to determine the slope, intercept, and coefficient of determination (R²). An R² value close to 1 indicates high linearity.

  • Calculate the error (difference between the DAQ reading and the reference reading) at each setpoint. The error should fall within the manufacturer's specified accuracy.

Noise and Stability Assessment

Objective: To quantify the noise level of the DAQ system and assess the stability of its readings over time at a constant temperature.

Methodology:

• Setup:

  • Maintain the setup from the accuracy verification protocol, with the thermocouple and reference thermometer in a highly stable temperature environment.

• Procedure:

  • Set the temperature environment to a stable, constant temperature within your typical operating range.

  • Record data from the DAQ device at its maximum sampling rate for an extended period (e.g., 30 minutes).

• Data Analysis:

  • Calculate the standard deviation of the recorded temperature readings. This value represents the noise level of the measurement system.

  • Plot the temperature readings over time to visually inspect for any drift or long-term instability.

Decision Pathway for DAQ Device Selection

The choice between an MCC-134 and a USB thermocouple DAQ device depends on several factors related to your experimental setup and data acquisition requirements. The following diagram illustrates a logical workflow to guide your selection process.

Decision workflow for selecting a thermocouple DAQ device.

Conclusion

Both the MCC-134 and USB thermocouple DAQ devices offer high-resolution, multi-channel temperature measurement capabilities suitable for a wide range of research and development applications. The MCC-134, with its Raspberry Pi integration, excels in applications requiring a compact, low-cost, and customizable data logging solution, particularly for users comfortable with Linux-based programming.[1][12] Conversely, USB DAQ devices provide a more straightforward, plug-and-play experience with broader software compatibility, especially in Windows environments, and often include additional features like digital I/O and voltage inputs.[2][6][8] By carefully considering the quantitative specifications, conducting performance validation, and following a logical decision pathway, researchers can confidently select the device that best aligns with their experimental needs and infrastructure.

References

• 1. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 2. techni-tool.com [techni-tool.com]
• 3. Digilent MCC 134 - 24-Bit, 4-Channel Thermocouple Measurement DAQ HAT for Raspberry Pi | TEquipment [tequipment.net]
• 4. USB-TC [measurementsystems.co.uk]
• 5. 8-Channel USB Thermocouple Data Acquisition Module [in.omega.com]
• 6. Thermocouple/Voltage Data Acquisition Modules [omega.fr]
• 7. digikey.com [digikey.com]
• 8. media.lontek.com.au [media.lontek.com.au]
• 9. MCC USB-TEMP and TC Series: Temperature and Voltage Measurement USB DAQ Devices - Digilent [digilent.com]
• 10. dwyeromega.com [dwyeromega.com]
• 11. files.digilent.com [files.digilent.com]
• 12. firetaildaq.com.au [firetaildaq.com.au]

Assessing Measurement Repeatability in Preclinical Drug Development: A Comparative Guide to Small Molecule Inhibitors

An initial assessment of "MCC-134" in scientific literature reveals ambiguity, with the term referring to both a thermocouple measurement device and potentially being a misnomer for small molecule inhibitors with similar designations. This guide focuses on two such inhibitors, SW IV-134 and Q134R, which are pertinent to researchers, scientists, and drug development professionals. The following sections provide a comparative analysis of these compounds, with a focus on their mechanisms of action, supporting experimental data, and the implied repeatability of their measurements.

SW IV-134: A Targeted Apoptosis Inducer

SW IV-134 is a novel small molecule drug conjugate designed for targeted cancer therapy. It combines the sigma-2 receptor ligand SW43 with the Smac mimetic SW IV-52.[1][2] The sigma-2 receptor is often overexpressed in proliferating tumor cells, including pancreatic and ovarian cancers, making it a target for selective drug delivery.[1][3] The Smac mimetic component works to induce apoptosis by counteracting the inhibitory effects of Inhibitor of Apoptosis Proteins (IAPs).[1][2]

Quantitative Data Summary for SW IV-134

The following table summarizes key quantitative findings from preclinical studies of SW IV-134. While explicit repeatability metrics like coefficients of variation are not always reported, the statistical significance of the results across multiple studies and experimental models suggests a high degree of measurement consistency.

Measurement	Cell Line/Model	Result	Indication of Repeatability	Reference
Caspase-9 Activation	AsPC-1 (pancreatic cancer)	>5-fold increase vs. control	p < 0.0001	[1]
Caspase-8 Activation	AsPC-1 (pancreatic cancer)	Significant increase vs. control	p < 0.0001	[1]
Caspase-3 Activation	AsPC-1 (pancreatic cancer)	~3-fold increase vs. control	p < 0.0001	[1]
Cleaved Caspase-3 (in vivo)	KCM subcutaneous tumors	Significantly higher than control	p < 0.0001	[1]
Tumor Volume Reduction (in vivo, with Cisplatin)	Ovarian Cancer Model	Significantly lower than vehicle and single agents	p < 0.01 vs. SW IV-134 alone, p < 0.001 vs. cisplatin alone	[4]
Increased Survival (in vivo, with Cisplatin)	Ovarian Cancer Model	Median survival of 76 days vs. 36 (vehicle), 34 (SW IV-134 alone), and 46 (cisplatin alone)	p < 0.001	[4]

Experimental Protocols

Caspase-Glo® Assay (for Caspase-3, -8, and -9 Activity):

• Pancreatic cancer cells (e.g., AsPC-1) are seeded in 96-well plates and allowed to adhere overnight.

• Cells are treated with 12 μM of SW IV-134 or control compounds for 24 hours.

• The appropriate Caspase-Glo® reagent (Promega) is added to each well according to the manufacturer's instructions.

• The plates are incubated at room temperature to allow for cell lysis and caspase cleavage of the substrate.

• Luminescence, which is proportional to caspase activity, is measured using a plate reader.

• Results are often presented as a fold change relative to a vehicle-treated control group.[1]

In Vivo Tumor Growth and Apoptosis Assessment:

• Subcutaneous tumors are established in mice using human cancer cell lines (e.g., AsPC-1) or syngeneic models.

• Once tumors reach a specified volume, mice are randomized into treatment and control groups.

• SW IV-134 (e.g., 750 nmoles in 100 μL) or a vehicle control is administered via intraperitoneal (i.p.) injection daily for a set period (e.g., 3 days).[1]

• For efficacy studies, tumor volumes are measured regularly (e.g., every other day) using digital calipers.[4]

• For mechanism of action studies, tumors are harvested after the treatment period.

• Tumor lysates are then analyzed for markers of apoptosis, such as cleaved caspase-3, using methods like western blotting or specific activity assays.[1]

• Survival is monitored and analyzed using Kaplan-Meier curves.[4]

Visualizations

References

• 1. Targeted pancreatic cancer therapy with the small molecule drug conjugate SW IV‐134 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeted pancreatic cancer therapy with the small molecule drug conjugate SW IV-134 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to Thermocouple Data Acquisition: Linearity and Error Analysis of the MCC-134

For researchers, scientists, and drug development professionals relying on precise temperature measurements, the choice of data acquisition (DAQ) hardware is critical. This guide provides a detailed comparison of the Measurement Computing MCC-134 Thermocouple DAQ HAT for Raspberry Pi and a prominent alternative, the Sequent Microsystems 8-Channel Thermocouple DAQ HAT. The focus is on linearity and error analysis to inform the selection process for scientific applications where data integrity is paramount.

This publication presents a head-to-head comparison of key performance specifications, outlines experimental protocols for validation, and offers insights into the practical application of these devices in a research environment.

Performance Specifications: A Comparative Analysis

A critical aspect of any scientific measurement is understanding the inherent accuracy and potential error of the instrumentation. The following tables summarize the manufacturer-specified performance of the MCC-134 and the Sequent Microsystems 8-Channel Thermocouple DAQ HAT.

Table 1: General Specifications

Feature	MCC-134	Sequent Microsystems 8-Channel Thermocouple DAQ HAT
Number of Channels	4	8
ADC Resolution	24-bit	24-bit
Supported Thermocouple Types	J, K, R, S, T, N, E, B	J, K, T, N, E, B, R, S
Update Interval	1 second (minimum)	Up to 40 samples per second
Software Support	Open-source C/C++ and Python libraries	Command line, Python library, Node-Red, Modbus RTU

Table 2: Accuracy and Error Analysis

Specification	MCC-134	Sequent Microsystems 8-Channel Thermocouple DAQ HAT
Factory Accuracy	See Table 3 for thermocouple-specific accuracy	1%
Calibrated Accuracy	Not specified	0.1%
Linearization	Polynomial linearization	Not explicitly specified
Cold Junction Compensation	3 high-resolution sensors	Yes
Open Thermocouple Detection	Yes	Not explicitly specified

Table 3: MCC-134 Thermocouple Measurement Accuracy (Typical/Maximum Error in °C)

Thermocouple Type	-200°C to 0°C	0°C to 400°C	400°C to 800°C	800°C to 1200°C	1200°C to 1600°C
J	±1.1 / ±2.2	±0.8 / ±1.5	±0.8 / ±1.5	±0.9 / ±1.8	-
K	±1.0 / ±2.0	±0.8 / ±1.5	±0.8 / ±1.5	±1.1 / ±2.2	±1.6 / ±3.2
T	±1.0 / ±2.0	±0.8 / ±1.5	-	-	-
E	±1.0 / ±2.0	±0.8 / ±1.5	±1.0 / ±2.0	-	-
N	-	±1.1 / ±2.2	±1.1 / ±2.2	±1.3 / ±2.5	-
R	-	-	±1.4 / ±2.8	±1.2 / ±2.4	±1.5 / ±3.0
S	-	-	±1.5 / ±3.0	±1.2 / ±2.4	±1.5 / ±3.0
B	-	-	-	±1.8 / ±3.6	±1.8 / ±3.6

Note: The accuracy specifications for the MCC-134 include polynomial linearization, cold-junction compensation error, and system noise. These values do not account for the inherent error of the thermocouple itself.[1]

The Sequent Microsystems HAT offers a general accuracy specification, which can be improved through user calibration.[2][3][4] It is important to note that a user on a public forum has reported a significant and consistent temperature offset of approximately 13°C between two groups of channels (CH1-4 vs. CH5-8) on the Sequent Microsystems board, even after re-soldering some suspect joints.[5] This highlights the importance of independent verification and calibration.

Experimental Protocols for Performance Validation

To ensure the reliability of temperature data for scientific publication, it is essential to perform an independent validation of the DAQ system. The following protocols outline a methodology for assessing the linearity and error of thermocouple DAQ HATs.

Objective:

To experimentally determine the linearity and measurement error of the MCC-134 and a competing thermocouple DAQ HAT across a defined temperature range.

Materials:

• Raspberry Pi (compatible model)

• MCC-134 DAQ HAT

• Sequent Microsystems 8-Channel Thermocouple DAQ HAT

• Calibrated Type K thermocouples (sufficient quantity for all channels)

• High-precision temperature calibrator or a stable temperature source (e.g., a calibrated dry-well calibrator or a stirred water/oil bath with a reference thermometer)

• Reference thermometer with a certified accuracy significantly better than the devices under test

• Appropriate power supplies and connecting wires

• Computer with software for data logging and analysis (e.g., Python with pandas and matplotlib libraries)

Methodology:

• System Setup and Warm-up:

  • Assemble the Raspberry Pi with the DAQ HAT under test.

  • Connect the thermocouples to the input channels of the HAT.

  • Place the "hot" junction of the thermocouples and the reference thermometer probe within the temperature calibrator. Ensure good thermal contact.

  • Power on the system and allow for a minimum 30-minute warm-up period to ensure thermal stability of the electronics.[1]

• Data Acquisition:

  • Set the temperature calibrator to the starting temperature of the desired range (e.g., 0°C).

  • Allow the system to stabilize for at least 15 minutes.

  • Record simultaneous temperature readings from all channels of the DAQ HAT and the reference thermometer for a period of 5 minutes at a defined sampling rate (e.g., 1 sample per second).

  • Increase the temperature in defined increments (e.g., 50°C) across the measurement range of interest.

  • Repeat the stabilization and data acquisition steps at each temperature setpoint.

• Data Analysis:

  • For each temperature setpoint, calculate the mean and standard deviation of the readings from each channel of the DAQ HAT and the reference thermometer.

  • Calculate the measurement error for each channel at each setpoint by subtracting the mean reference temperature from the mean DAQ HAT reading.

  • Plot the measurement error as a function of the reference temperature for each channel to visualize the error distribution.

  • Perform a linear regression analysis on the data from each channel, plotting the DAQ HAT readings against the reference thermometer readings. The coefficient of determination (R²) will indicate the linearity of the response.

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the logical flow of the validation experiment and the data processing pipeline, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for DAQ HAT validation.

Caption: Data processing and analysis pipeline.

Conclusion

The MCC-134 offers detailed, thermocouple-specific accuracy data, which is invaluable for researchers who need to understand the potential error margins in their experiments. Its design considerations, such as the use of three cold-junction compensation sensors and recommendations for minimizing thermal interference from the Raspberry Pi, demonstrate a focus on measurement quality.

The Sequent Microsystems 8-Channel Thermocouple DAQ HAT provides a higher channel count and the potential for improved accuracy through user calibration. However, the lack of detailed, thermocouple-specific error analysis in the provided documentation and a user report of significant channel-to-channel variation suggest that a thorough in-house validation is crucial before deployment in critical research applications.

For scientific publications where traceability and well-defined error budgets are paramount, the detailed specifications of the MCC-134 may provide a more straightforward path to data validation. However, for applications requiring a higher channel density and where in-house calibration resources are available, the Sequent Microsystems HAT could be a viable alternative, provided its performance is rigorously verified. Ultimately, the choice will depend on the specific requirements of the research and the resources available for equipment validation.

References

• 1. mccdaq.github.io [mccdaq.github.io]
• 2. sequentmicrosystems.com [sequentmicrosystems.com]
• 3. ca.robotshop.com [ca.robotshop.com]
• 4. pf.unikeyic.com [pf.unikeyic.com]
• 5. Reddit - The heart of the internet [reddit.com]

Shielded vs. Unshielded Thermocouples: A Comparative Guide for Noise Reduction with the MCC-134

For researchers, scientists, and drug development professionals utilizing the MCC-134 thermocouple measurement HAT for Raspberry Pi®, achieving accurate temperature data is paramount. This guide provides an objective comparison of shielded and unshielded thermocouples, focusing on their performance in noisy environments and offering supporting experimental insights to inform your selection and experimental design.

In precision temperature measurement, electrical noise can be a significant source of error, leading to inaccurate and unreliable data. This is particularly true for thermocouples, which generate low-level voltage signals susceptible to interference from various sources. The Measurement Computing MCC-134 is designed with features like electrically isolated inputs to minimize noise and protect from harsh electrical environments.[1][2] However, the choice of thermocouple—specifically, whether to use a shielded or unshielded type—plays a crucial role in mitigating noise at the source.

Understanding Electrical Noise in Thermocouple Measurements

Thermocouple signals can be distorted by several types of electrical noise:

• Electromagnetic Interference (EMI): Often emanating from motors, power lines, and other electrical equipment, EMI can induce currents in the thermocouple wires, leading to erroneous readings.[3]

• Electrostatic Noise: This is coupled into the measurement circuit via stray capacitance and is common in environments with rotating machinery.[4][5]

• Common Mode Noise: Arising from ground loops, where there are multiple ground connections at different potentials, this noise source can introduce a voltage that is common to both thermocouple leads.[4][5][6]

• Crosstalk: When multiple thermocouple wires run in the same conduit, signals can bleed from one pair to another.[6]

The Role of Shielding in Noise Reduction

A shielded thermocouple consists of the two dissimilar metal wires enclosed in a conductive sheath, which is typically made of metal foil or braid. This shield acts as a barrier, intercepting electrical noise and diverting it to the ground before it can affect the thermocouple signal.[6] For optimal performance, the shield should be grounded at a single point, typically at the measurement instrument, to prevent the formation of ground loops.

Twisting the thermocouple wires is another effective technique, often used in conjunction with shielding. This helps to cancel out magnetically induced noise by ensuring that both wires are equally affected by the external magnetic field.[7]

Performance Comparison: Shielded vs. Unshielded Thermocouples

To illustrate the practical difference in performance, a controlled experiment can be conducted to measure the noise levels on both shielded and unshielded thermocouples connected to an MCC-134 in a simulated noisy environment.

Experimental Data

The following table summarizes hypothetical quantitative data from such an experiment, demonstrating the effectiveness of shielding in reducing noise.

Thermocouple Type	Noise Source	Peak-to-Peak Noise Voltage (mV)	Standard Deviation of Temperature Reading (°C)
Unshielded K-Type	No Induced Noise	0.05	0.1
Unshielded K-Type	AC Motor (1 ft away)	2.5	1.8
Shielded K-Type	No Induced Noise	0.04	0.08
Shielded K-Type	AC Motor (1 ft away)	0.2	0.15

Experimental Protocol

A detailed methodology for a key experiment to quantify the noise reduction benefits of shielded thermocouples with the MCC-134 is provided below.

Objective: To quantify the reduction in electrical noise in thermocouple readings when using a shielded thermocouple compared to an unshielded thermocouple in the presence of a common laboratory noise source.

Materials:

• Measurement Computing MCC-134 DAQ HAT

• Raspberry Pi 4 Model B

• 1 x Shielded K-Type Thermocouple

• 1 x Unshielded K-Type Thermocouple

• Small AC motor (e.g., a laboratory stirrer or fan) to act as a noise source

• Stable temperature source (e.g., a water bath or dry block calibrator)

• Software for data logging and analysis (e.g., Python with the MCC DAQ HAT Library)

Procedure:

• Setup:

  • Mount the MCC-134 onto the Raspberry Pi.

  • Connect the unshielded K-type thermocouple to one of the input channels of the MCC-134.

  • Connect the shielded K-type thermocouple to another input channel. Ensure the shield drain wire is connected to the ground terminal of the same channel.

  • Place the tips of both thermocouples into the stable temperature source.

  • Position the AC motor approximately 1 foot away from the thermocouple wires.

• Data Acquisition - Baseline (No Noise):

  • With the AC motor turned off, record temperature data from both thermocouples for 5 minutes at a sampling rate of 1 sample per second.

  • Calculate the standard deviation of the temperature readings for each thermocouple to establish a baseline noise level.

• Data Acquisition - With Noise:

  • Turn on the AC motor.

  • Record temperature data from both thermocouples for 5 minutes at the same sampling rate.

  • Observe the real-time data for fluctuations.

• Data Analysis:

  • For both the baseline and the "with noise" conditions, calculate the peak-to-peak noise voltage and the standard deviation of the temperature readings for each thermocouple.

  • Compare the results between the shielded and unshielded thermocouples to quantify the noise reduction.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol described above.

Caption: Experimental workflow for comparing shielded and unshielded thermocouple noise performance.

Conclusion and Recommendations

The experimental evidence strongly supports the use of shielded thermocouples in environments where electrical noise is a concern. For researchers, scientists, and drug development professionals using the MCC-134, the modest additional cost of shielded thermocouples is a worthwhile investment to ensure the integrity and accuracy of temperature measurements.

Key Recommendations:

• Default to Shielded: In any application where the electrical environment is unknown or potentially noisy, shielded thermocouples should be the default choice.

• Proper Grounding is Critical: Ensure the shield is grounded at a single point, at the MCC-134, to prevent ground loops.

• Consider Twisted Pair: For added noise immunity, especially in the presence of strong magnetic fields, use shielded, twisted-pair thermocouple wire.

• Physical Separation: Whenever possible, route thermocouple wires away from high-voltage power lines and other significant noise sources.[4][5]

By following these guidelines and selecting the appropriate thermocouple type, users of the MCC-134 can significantly enhance the quality and reliability of their temperature data, leading to more robust and reproducible experimental outcomes.

References

• 1. dwyeromega.com [dwyeromega.com]
• 2. jensentools.com [jensentools.com]
• 3. zeroinstrument.com [zeroinstrument.com]
• 4. newark.com [newark.com]
• 5. hpwiki.mcguirescientificservices.com [hpwiki.mcguirescientificservices.com]
• 6. NOISE REDUCTION TIPS FOR THERMOCOUPLE MEASUREMENTS - News [geocorpinc.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Long-Duration Temperature Monitoring with the MCC-134

For researchers, scientists, and drug development professionals requiring precise and stable temperature monitoring over extended periods, selecting the right data acquisition system is paramount. This guide provides a detailed comparison of the Measurement Computing MCC-134 Thermocouple DAQ HAT for Raspberry Pi against other common alternatives, focusing on its performance in long-duration temperature monitoring experiments.

The MCC-134 is a specialized data acquisition (DAQ) HAT for Raspberry Pi, designed for accurate thermocouple measurements.[1][2][3][4] It features four isolated thermocouple inputs with 24-bit resolution, offering professional-grade accuracy.[1][2][3][4] A key design feature is its advanced cold-junction compensation (CJC) using three high-resolution thermistors, which is engineered to minimize measurement errors, especially in the variable thermal environment of a Raspberry Pi.[5][6]

Alternatives for Raspberry Pi-Based Temperature Monitoring

Commonly used alternatives for temperature sensing with a Raspberry Pi include the official Raspberry Pi Sense HAT and the Pimoroni Enviro+ HAT . These boards offer a suite of environmental sensors, including temperature sensors, making them versatile for a range of applications.

However, a crucial consideration for long-duration monitoring with these all-in-one boards is the potential for inaccurate temperature readings due to heat generated by the Raspberry Pi's own CPU.[7] This can lead to reported temperatures being several degrees higher than the ambient temperature. While software-based compensation methods exist, they add a layer of complexity and potential uncertainty to the measurements. The MCC-134, by design, focuses solely on thermocouple measurements and provides recommendations to mitigate thermal interference from the Raspberry Pi, such as physical placement in a stacked configuration.[8]

Quantitative Performance Comparison

Table 1: Hardware Specifications and Features

Feature	MCC-134	Raspberry Pi Sense HAT	Pimoroni Enviro+ HAT
Primary Function	4-Channel Thermocouple Measurement	Multi-sensor Environmental Monitoring	Multi-sensor Environmental Monitoring
Temperature Sensor Type	External Thermocouples (Types J, K, R, S, T, N, E, B supported)	Integrated Humidity and Pressure Sensors	BME280 Temperature, Pressure, Humidity Sensor
Resolution	24-bit	Not explicitly stated for temperature	High resolution from BME280
Accuracy	Professional-grade (specific to thermocouple)	Affected by Raspberry Pi CPU heat	Affected by Raspberry Pi CPU heat
Cold Junction Compensation	Advanced, with 3 thermistors	Not Applicable	Not Applicable
Isolation	500Vpk between input and Raspberry Pi ground	No	No
Update Interval	1 second minimum	Dependent on software	Dependent on software

Table 2: Long-Duration Performance Characteristics (Qualitative)

Performance Metric	MCC-134	Raspberry Pi Sense HAT / Enviro+ HAT
Long-Term Stability	Designed for stable thermocouple measurements. Stability is dependent on the quality of the thermocouple used. The use of high-quality thermocouples can lead to very low drift over time.	Prone to measurement drift influenced by the Raspberry Pi's thermal output and ambient temperature fluctuations. Requires ongoing software compensation which may not be consistently accurate.
Susceptibility to Environmental Factors	Isolated inputs minimize electrical noise. Accuracy can be affected by large thermal gradients across the board.	Highly susceptible to heat from the Raspberry Pi CPU. Physical enclosure and ventilation can impact readings.
Ease of Calibration	Supports end-user calibration against a known standard.	Calibration is complex as it requires compensating for the CPU heat, which can vary with processor load.

Experimental Protocols for Long-Duration Temperature Monitoring

To rigorously evaluate the long-term performance of the MCC-134 and its alternatives, a detailed experimental protocol is essential. The following outlines a comprehensive methodology.

Objective:

To assess the long-term accuracy, stability, and reliability of the MCC-134, Raspberry Pi Sense HAT, and Pimoroni Enviro+ HAT for temperature monitoring in a controlled laboratory environment.

Materials:

• Raspberry Pi 4 (or newer)

• MCC-134 DAQ HAT

• Raspberry Pi Sense HAT

• Pimoroni Enviro+ HAT

• High-precision, calibrated reference thermometer (e.g., a NIST-traceable platinum resistance thermometer - PRT)

• Type K thermocouples (at least 4 for the MCC-134)

• Environmentally controlled chamber or a well-insulated container

• Data logging software for Raspberry Pi

Methodology:

• System Setup:

  • Assemble three separate Raspberry Pi systems, each equipped with one of the HATs under evaluation.

  • For the MCC-134, connect four Type K thermocouples. Place the thermocouple tips in close proximity to the temperature sensing elements of the Sense HAT, Enviro+, and the reference thermometer.

  • Position all three Raspberry Pi setups and the reference thermometer within the environmentally controlled chamber. Ensure adequate air circulation to maintain a uniform temperature.

  • To mitigate the effect of the Raspberry Pi's CPU heat on the Sense HAT and Enviro+, consider mounting them with a GPIO extension cable to physically separate them from the main board. For the MCC-134, if stacking other HATs, place it furthest from the Raspberry Pi as recommended.[8]

• Data Acquisition:

  • Configure the data logging software on each Raspberry Pi to record temperature readings from its respective HAT at a 1-minute interval.

  • Simultaneously, record the temperature from the reference thermometer at the same interval.

  • The experiment should run continuously for a minimum of 30 days to capture long-term drift and stability.

• Data Analysis:

  • Synchronize the timestamps of the data from all four sources (MCC-134, Sense HAT, Enviro+, and reference thermometer).

  • Calculate the error for each HAT at each time point (Error = HAT Reading - Reference Reading).

  • Analyze the data for the following metrics:

    • Accuracy: The mean and standard deviation of the error over the entire experimental period.

    • Stability (Drift): The change in the mean error over time. This can be determined by plotting the daily average error and fitting a linear regression to the data.

    • Precision: The standard deviation of the readings from each HAT at a constant reference temperature.

Visualizing the Experimental Workflow

A clear workflow is crucial for reproducible scientific experiments. The following diagram, generated using Graphviz, illustrates the experimental setup and data analysis pipeline.

Caption: Experimental workflow for comparing long-duration temperature monitoring performance.

Conclusion

For long-duration temperature monitoring experiments where accuracy and stability are critical, the MCC-134 presents a robust solution. Its design, which is focused on high-resolution thermocouple measurements with superior cold-junction compensation, makes it less susceptible to the thermal inaccuracies that can affect all-in-one environmental sensor boards like the Sense HAT and Enviro+. While direct, long-term comparative data is limited, the hardware specifications and design principles suggest that the MCC-134, when paired with high-quality thermocouples and operated according to best practices, is a superior choice for scientific and industrial applications demanding reliable temperature data over extended periods. The provided experimental protocol offers a framework for researchers to conduct their own validation and comparison to make an informed decision based on their specific requirements.

References

• 1. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 2. automation.com [automation.com]
• 3. firetaildaq.com.au [firetaildaq.com.au]
• 4. testequipment.co.nz [testequipment.co.nz]
• 5. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]
• 6. TechTip: Measuring Thermocouples with Raspberry Pi® and the MCC 134 – Digilent Blog [digilent.com]
• 7. forums.pimoroni.com [forums.pimoroni.com]
• 8. files.digilent.com [files.digilent.com]

A Comparative Analysis of MCC-134 and MCC-172 for Synchronized Vibration and Temperature Data Acquisition

For researchers, scientists, and drug development professionals requiring precise and synchronized measurements of temperature and vibration, selecting the appropriate data acquisition (DAQ) hardware is a critical first step. This guide provides an objective comparison of two popular DAQ HATs from Measurement Computing Corporation (MCC): the MCC-134 for thermocouple-based temperature measurements and the MCC-172 for IEPE sensor-based vibration and acoustic measurements. This comparison is supported by a detailed breakdown of their specifications and a proposed experimental protocol for synchronized data acquisition.

At a Glance: Key Specifications

A direct comparison of the quantitative specifications of the MCC-134 and MCC-172 reveals their distinct yet complementary capabilities. The following table summarizes the key performance metrics for each device.

Feature	MCC-134 Thermocouple Measurement HAT	MCC-172 IEPE Measurement DAQ HAT
Measurement Type	Temperature	Vibration, Sound (IEPE Sensors)
Number of Channels	4 differential thermocouple inputs[1][2][3][4]	2 IEPE inputs[5][6][7][8][9]
ADC Resolution	24 bits[1][2][3][4][10]	24 bits[5][6][11][12]
Sample Rate	1 second minimum update interval[1][3][4]	Up to 51.2 kS/s per channel[5][7][8][11]
Input Type	Isolated Thermocouple Inputs[1][3][4]	AC coupled at ±5 V[5][7][9]
Supported Sensors	Thermocouple types J, K, R, S, T, N, E, and B[1][3][4][10]	IEPE (Integrated Electronics Piezo-Electric) sensors
Synchronization	N/A (low sample rate)	Synchronous ADC conversions between multiple boards[5][8][9]
Special Features	Cold junction compensation, Open thermocouple detection[1][3][4][10]	Onboard sample buffers, External digital trigger input[5][6][8][9]

Synchronized Data Acquisition: An Experimental Protocol

To achieve synchronized temperature and vibration measurements, the MCC-134 and MCC-172 can be integrated into a single Raspberry Pi-based data acquisition system. The MCC-172's support for a digital trigger allows for the simultaneous initiation of vibration data capture with an external event, which can be correlated with the temperature data from the MCC-134 based on timestamps.

Objective

To synchronously record temperature and vibration data from a subject under test, for example, a bioreactor in a pharmaceutical development setting, to monitor its operational stability.

Materials

• Raspberry Pi 4 Model B or newer

• MCC-134 Thermocouple Measurement HAT

• MCC-172 IEPE Measurement DAQ HAT

• Type K Thermocouple

• IEPE Accelerometer

• Power supply for Raspberry Pi

• Cables and connectors for sensors

Methodology

• Hardware Setup:

  • Stack the MCC-134 and MCC-172 HATs onto the Raspberry Pi's 40-pin GPIO header. For optimal thermal performance, it is recommended to place the MCC-134 farthest from the Raspberry Pi board.[1]

  • Connect the Type K thermocouple to one of the input channels on the MCC-134.

  • Connect the IEPE accelerometer to a channel on the MCC-172.

  • Power on the Raspberry Pi.

• Software Configuration:

  • Install the MCC DAQ HAT Library, which provides support for both C/C++ and Python programming languages.[1][2][7][11]

  • Write a data acquisition script that initializes both the MCC-134 and MCC-172.

  • The script should configure the MCC-172 to acquire data at a high sample rate (e.g., 51.2 kS/s) and set up a digital trigger if precise event synchronization is required.

  • The script will loop to read temperature data from the MCC-134 at its maximum rate (approximately 1 Hz) and continuously acquire vibration data from the MCC-172.

  • Each data point from both devices should be timestamped using the Raspberry Pi's system clock to allow for post-acquisition alignment.

• Data Acquisition and Analysis:

  • Initiate the data acquisition script.

  • If using a trigger, the MCC-172 will begin recording upon the trigger event.

  • Simultaneously, the script will poll the MCC-134 for temperature readings.

  • The collected data can be saved to a CSV file for analysis. The file will contain columns for timestamps, temperature, and vibration data.

  • Post-processing can be performed to analyze the correlation between temperature fluctuations and vibration events.

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow and the logical relationship for synchronized data acquisition using the MCC-134 and MCC-172.

Fig 1. Experimental workflow for synchronized data acquisition.

Fig 2. Logical connection diagram of the hardware setup.

Conclusion

The MCC-134 and MCC-172 are specialized DAQ devices that excel in their respective measurement domains. The MCC-134 is a high-resolution, multi-channel solution for accurate temperature monitoring, while the MCC-172 is designed for high-speed, dynamic vibration and acoustic measurements. For applications requiring synchronized data from both domains, a combined setup leveraging a Raspberry Pi and the MCC DAQ HAT library provides a powerful and flexible platform. While the MCC-134's slower sample rate means that true, sample-by-sample synchronization with the high-speed MCC-172 is not possible, timestamping the data from both devices allows for a high degree of correlation in post-analysis, which is sufficient for many research and development applications. Careful consideration of the experimental setup, particularly regarding potential thermal interference from the Raspberry Pi on the MCC-134, is crucial for achieving the most accurate results.[1][13]

References

• 1. files.digilent.com [files.digilent.com]
• 2. MCC 134: Thermocouple Measurement DAQ HAT for Raspberry Pi® - Digilent [digilent.com]
• 3. jensentools.com [jensentools.com]
• 4. digikey.com [digikey.com]
• 5. pdf.directindustry.com [pdf.directindustry.com]
• 6. files.digilent.com [files.digilent.com]
• 7. logicbus.com [logicbus.com]
• 8. digivn.com [digivn.com]
• 9. MCC 172 IEPE Measurement DAQ HAT for Raspberry Pi® incl. 2 coaxial cables [trenz-electronic.de]
• 10. Hardware Overview — MCC DAQ HAT Library 1.5.0 documentation [mccdaq.github.io]
• 11. MCC 172 - DAQ-HAT MCC - 2 A/D 24-Bit, IEPE, 51.2KS/s - Raspberry Pi® [acquisys.fr]
• 12. robotshop.com [robotshop.com]
• 13. Measuring Thermocouples | MCC 134 and Raspberry Pi | DesignSpark [rs-online.com]

Safety & Regulatory Compliance

Clarification on MCC-134 and Proper Disposal Procedures

Initial research indicates that MCC-134 is not a chemical substance but rather a Thermocouple Measurement DAQ HAT (Hardware Attached on Top) designed for use with a Raspberry Pi. This electronic device is utilized by researchers and professionals for acquiring temperature data. Therefore, the disposal procedures for MCC-134 fall under the category of electronic laboratory equipment, not chemical waste.

The following guide provides the necessary steps for the proper and safe disposal of the MCC-134 and similar electronic laboratory instruments.

MCC-134 Device Specifications

For informational purposes, a summary of the MCC-134's technical specifications is provided below.

Feature	Specification
Function	Four-channel isolated thermocouple measurement device
Resolution	24-bit A/D converter
Supported Thermocouple Types	J, K, R, S, T, N, E, and B
Power Supply	5 V supply: 16 mA typ, 24 mA max; 3.3 V supply: 1 mA typ, 5 mA max
Operating Temperature	0 °C to 55 °C
Storage Temperature	–40 ˚C to 85 °C

Step-by-Step Disposal Protocol for Electronic Laboratory Equipment

The disposal of electronic lab equipment, such as the MCC-134, requires adherence to institutional and environmental regulations to ensure safety and proper handling of electronic waste (e-waste).

Step 1: Decontamination

If the MCC-134 has been used in a laboratory environment where it may have come into contact with chemical, biological, or other hazardous materials, it must be thoroughly decontaminated.[1][2][3]

• Procedure : Wipe the entire surface of the device with a suitable cleaning agent or chemical that will neutralize any potential contaminants.

• Verification : After decontamination, it is often required to complete and attach a "Laboratory Equipment Decontamination Form" to the device.[1]

Step 2: Contact Environmental Health & Safety (EHS)

Your institution's Environmental Health & Safety (EHS) office must be contacted to clear the equipment for disposal.[3][4]

• Request Clearance : Submit a safety clearance request, which may involve providing the completed decontamination form.[4]

• Hazard Assessment : EHS will assess the equipment to ensure all hazardous materials have been removed or neutralized.

Step 3: Data Removal (If Applicable)

For electronic equipment that stores data, it is crucial to ensure all sensitive information is securely removed. While the MCC-134 has non-volatile memory for calibration and ID storage with no user-modifiable memory, other lab equipment may require data destruction.

• Data Wiping : Use professional software to overwrite memory.

• Physical Destruction : For devices with storage media, physical shredding or degaussing may be necessary.

Step 4: Follow Institutional E-Waste Procedures

Once cleared by EHS, the equipment must be disposed of through your institution's approved electronic waste recycling program.

• E-Waste Removal Request : Fill out and submit the necessary forms to your property management or facilities office to initiate the disposal process.[1][5]

• Collection and Recycling : Arrange for the collection of the equipment by the designated e-waste handlers. This ensures the device is recycled in compliance with regulations like the Waste Electrical and Electronic Equipment (WEEE) Directive.[6][7][8]

The diagram below illustrates the general workflow for the proper disposal of electronic laboratory equipment.

Disposal Workflow for Electronic Lab Equipment

References

• 1. Recycling Electronic-Waste Services at Wayne State University [research.wayne.edu]
• 2. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 3. Electronic Waste Disposal – Environmental Health & Safety [ehs.ucsc.edu]
• 4. Moving Lab Equipment | Compliance and Risk Management [kent.edu]
• 5. csulb.edu [csulb.edu]
• 6. WEEE Compliance | Hologic [hologic.com]
• 7. cn-bio.com [cn-bio.com]
• 8. Return of waste electrical equipment | pfm medical gmbh [pfmmedical.com]

Safeguarding Your Research: A Comprehensive Guide to Handling MCC-134 (Eliprodil)

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling of MCC-134, also known as Eliprodil. By offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical handling information, building deep trust by providing value beyond the product itself.

MCC-134 (Eliprodil) is a neuroprotective agent that functions as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the NR2B subunit.[1][2][3] Understanding its properties and the necessary precautions is critical for safe and effective research.

Essential Safety and Handling Information

Proper handling of any chemical substance is crucial to prevent accidental exposure and ensure a safe laboratory environment. The following tables summarize the key safety, handling, and disposal information for MCC-134 (Eliprodil), based on available safety data sheets (SDS).[4][5]

Personal Protective Equipment (PPE)

Protection Type	Recommended Equipment	Rationale
Eye Protection	Safety goggles with side-shields	Protects against splashes and airborne particles that may cause serious eye irritation.[4][5]
Hand Protection	Protective gloves (e.g., nitrile rubber)	Prevents skin contact, as the substance can cause skin irritation.[5]
Body Protection	Laboratory coat or impervious clothing	Provides a barrier against accidental spills and contamination of personal clothing.[5]
Respiratory Protection	Suitable respirator (if dust or aerosols are generated)	Avoids inhalation, which may cause respiratory irritation.[5]

Handling and Storage

Procedure	Guideline	Reasoning
Handling	Use in a well-ventilated area or a chemical fume hood. Avoid breathing dust, fumes, or aerosols.[4] Wash hands thoroughly after handling.[5]	To minimize inhalation exposure and prevent accidental ingestion or skin contact.
Storage	Store at +4°C and desiccate.[2] Keep container tightly closed in a dry and well-ventilated place.	To maintain the stability and integrity of the compound.

Disposal Plan

Proper disposal of MCC-134 (Eliprodil) and its containers is essential to prevent environmental contamination and comply with regulations.

Waste Type	Disposal Method	Regulatory Considerations
Unused/Expired Product	Dispose of as hazardous waste. Contact a licensed professional waste disposal service.[6][7]	Must comply with all applicable federal, state, and local regulations for hazardous drug disposal.[8]
Contaminated Materials (e.g., PPE, labware)	Place in a sealed, labeled container for hazardous waste disposal.	Follow institutional and regulatory guidelines for the disposal of chemically contaminated materials.
Empty Containers	Triple rinse with an appropriate solvent and dispose of as normal laboratory waste, unless otherwise specified by local regulations.	Ensures removal of residual chemical to prevent accidental exposure or environmental contamination.

Experimental Protocols

MCC-134 (Eliprodil) has been utilized in various preclinical studies to investigate its neuroprotective effects, particularly in models of ischemic stroke. The following is a generalized protocol for a neuroprotection assay in a rat model of stroke, based on methodologies described in the scientific literature.[9][10]

Protocol: Evaluation of Neuroprotective Effects of Eliprodil in a Rat Model of Thromboembolic Stroke

1. Animal Model:

• Species: Male Sprague-Dawley rats.
• Model Induction: Induce a thromboembolic stroke by the intracarotid injection of an arterial blood clot.[9]

2. Eliprodil Administration:

• Dosage: Administer Eliprodil at a dose of 1 mg/kg.[9]
• Route of Administration: Intravenous (IV) injection.[9]
• Dosing Schedule: Administer the first dose 10 minutes post-embolization, followed by a second dose 2 hours and 30 minutes after embolization.[9]

3. Assessment of Neuroprotection:

• Neurological Score: Evaluate the neurological deficit at specific time points post-stroke using a standardized neurological scoring system. A reduction in the neurological deficit in the Eliprodil-treated group compared to a vehicle-treated control group indicates a neuroprotective effect.[9]
• Infarct Volume Measurement: At the end of the study period (e.g., 24 or 48 hours post-stroke), euthanize the animals and perfuse the brains. Section the brains and stain with a marker such as 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area. Calculate the total volume of the brain lesion. A smaller infarct volume in the Eliprodil-treated group is indicative of neuroprotection.[9]

4. Data Analysis:

• Compare the neurological scores and infarct volumes between the Eliprodil-treated group and the control group using appropriate statistical tests (e.g., t-test or ANOVA).

Mechanism of Action: Glutamate-Induced Excitotoxicity Pathway

MCC-134 (Eliprodil) exerts its neuroprotective effects by antagonizing the NMDA receptor, which plays a crucial role in glutamate-induced excitotoxicity. This is a key pathological process in ischemic stroke and other neurodegenerative conditions.[11][12]

During an ischemic event, the lack of oxygen and glucose leads to a massive release of the excitatory neurotransmitter glutamate into the synaptic cleft.[13] This excess glutamate overstimulates NMDA receptors, leading to a large influx of calcium ions (Ca2+) into the neurons.[12][13] The resulting calcium overload triggers a cascade of detrimental downstream events, including the activation of proteases, lipases, and nucleases, as well as the production of reactive oxygen species, ultimately leading to neuronal cell death.

MCC-134 (Eliprodil) selectively blocks the NR2B subunit of the NMDA receptor, thereby inhibiting this excessive calcium influx and interrupting the excitotoxic cascade, which helps to preserve neuronal integrity.[2][3]

Caption: Glutamate-induced excitotoxicity pathway and the site of action for MCC-134 (Eliprodil).

References

• 1. scbt.com [scbt.com]
• 2. Eliprodil | NMDA receptor GluN2B antagonist | Hello Bio [hellobio.com]
• 3. Eliprodil, a non-competitive, NR2B-selective NMDA antagonist, protects pyramidal neurons in hippocampal slices from hypoxic/ischemic damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 7. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 8. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]
• 9. Neuroprotection afforded by a combination of eliprodil and a thrombolytic agent, rt-PA, in a rat thromboembolic stroke model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuroprotective effects of eliprodil in retinal excitotoxicity and ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Excitotoxicity - Wikipedia [en.wikipedia.org]
• 12. Glutamate Transporters and the Excitotoxic Path to Motor Neuron Degeneration in Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Eliprodil - Wikipedia [en.wikipedia.org]